4-(Difluoromethyl)-1-phenyl-1H-pyrazole

Core Science & Biosynthesis

4-(Difluoromethyl)-1-phenyl-1H-pyrazole chemical structure and properties

The Lipophilic Hydrogen Bond Donor Scaffold in Medicinal & Agrochemical Chemistry

Executive Summary

4-(Difluoromethyl)-1-phenyl-1H-pyrazole represents a privileged structural motif in modern life sciences, bridging the gap between lipophilicity and polarity. Unlike its trifluoromethyl (

) analogue, which is purely lipophilic and electron-withdrawing, the difluoromethyl ( ) group functions as a lipophilic hydrogen bond donor .[1] This unique physicochemical duality allows the molecule to modulate metabolic stability while maintaining specific binding interactions with biological targets, such as the succinate dehydrogenase (SDH) complex in fungi or various kinase pockets in oncology.[1]

This guide details the structural properties, validated synthesis pathways, and handling protocols for this compound, designed for researchers requiring high-purity scaffolds for lead optimization.[1]

Chemical Identity & Physicochemical Profile

2.1 Nomenclature & Identification

• IUPAC Name: 4-(Difluoromethyl)-1-phenyl-1H-pyrazole

• Molecular Formula:

  [1]

• Molecular Weight: 194.18 g/mol [1]

• SMILES: FC(F)c1cn(c2ccccc2)nc1

• Key Functional Group: Difluoromethyl (

  ) at C4 position.

2.2 The "Fluorine Effect": as a Bioisostere

The strategic value of this compound lies in the

moiety. While often compared to hydroxyl ( ) or thiol ( ) groups due to its ability to donate a hydrogen bond, it lacks the high desolvation penalty associated with polar groups.[1]

Property	Methyl ( )	Trifluoromethyl ( )	Difluoromethyl ( )
Electronic Effect	Weak Donor	Strong Acceptor	Moderate Acceptor
H-Bond Donor?	No	No	Yes (Weak)
Lipophilicity ( )	+0.56	+0.88	+0.11 to +0.40
Metabolic Stability	Low (Oxidation prone)	High	High

Senior Scientist Insight: The

proton is sufficiently acidic (pKa ~25-28 depending on scaffold) to interact with carbonyl oxygens or aromatic -systems in protein binding pockets. This makes 4-(difluoromethyl)-1-phenyl-1H-pyrazole an excellent "lipophilic bioisostere" for 4-hydroxymethyl-1-phenyl-1H-pyrazole, improving blood-brain barrier (BBB) permeability while retaining potency.

Synthesis & Manufacturing Pathways

Two primary routes are established for accessing this scaffold: Deoxyfluorination (functional group interconversion) and [3+2] Cycloaddition (de novo ring construction).[1]

3.1 Pathway A: Deoxyfluorination (Recommended for Lab Scale)

This route is preferred for its reliability and the availability of the aldehyde precursor. It utilizes nucleophilic fluorinating agents like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor to convert the carbonyl oxygen to a gem-difluoro group.

Mechanism:

• Vilsmeier-Haack Formylation: 1-Phenylpyrazole is formylated at the electron-rich C4 position.

• Nucleophilic Fluorination: The carbonyl oxygen attacks the sulfur center of DAST, followed by fluoride displacement.

3.2 Pathway B: [3+2] Cycloaddition (Convergent Strategy)

This route is ideal for generating diverse analogues by varying the hydrazonoyl halide or the alkyne component.

Figure 1: Convergent and Linear Synthesis Strategies for 4-(Difluoromethyl)-1-phenyl-1H-pyrazole.

Detailed Experimental Protocols

Protocol 1: Synthesis of Precursor (1-Phenyl-1H-pyrazole-4-carbaldehyde)

• Reagents: Acetophenone phenylhydrazone,

  , DMF.[1]

• Procedure:

  • Cool DMF (3.0 equiv) to 0°C in a round-bottom flask.

  • Add

    (1.1 equiv) dropwise (Vilsmeier reagent formation). Stir for 30 min.

  • Add acetophenone phenylhydrazone (1.0 equiv) in DMF solution slowly.

  • Heat to 60-70°C for 4-6 hours. Monitor by TLC (Hexane:EtOAc 4:1).

  • Workup: Pour onto crushed ice/sodium acetate solution. The aldehyde precipitates as a solid.

  • Purification: Recrystallize from ethanol. (Expected mp: 83-85°C).

Protocol 2: Deoxyfluorination to Target

• Reagents: 1-Phenyl-1H-pyrazole-4-carbaldehyde, DAST (Diethylaminosulfur trifluoride), DCM (Dichloromethane).

• Safety Note: DAST reacts violently with water and glass at high temperatures. Use Teflon or plasticware if possible, or strictly anhydrous glass.[1]

• Procedure:

  • Dissolve the aldehyde (1.0 equiv) in anhydrous DCM under

    atmosphere.

  • Cool to -78°C (Dry ice/acetone bath).

  • Add DAST (1.5 equiv) dropwise via syringe.

  • Allow the mixture to warm to Room Temperature (RT) overnight.

  • Quenching (Critical): Cool back to 0°C. Quench by slow addition of saturated

    . Caution: Vigorous evolution.

  • Extraction: Extract with DCM (3x). Wash organics with brine, dry over

    .[1]

  • Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient). The product is typically a low-melting solid or viscous oil.

Biological Relevance & Applications

5.1 Succinate Dehydrogenase Inhibition (SDHI)

While commercial SDHI fungicides (e.g., Isopyrazam, Fluxapyroxad) typically feature a 1-methyl-3-(difluoromethyl)pyrazole-4-carboxamide core, the 1-phenyl-4-(difluoromethyl) scaffold serves as a potent research tool. It probes the tolerance of the ubiquinone binding site (Q-site) for bulky hydrophobic groups (phenyl) versus the standard methyl group.

5.2 Metabolic Stability

The

bond energy (approx. 116 kcal/mol) renders the difluoromethyl group resistant to Cytochrome P450-mediated oxidation. Replacing a methyl group ( ) with blocks the standard metabolic route of benzylic hydroxylation carboxylic acid, significantly extending the half-life ( ) of the molecule in vivo.[1]

Safety & Handling (MSDS Highlights)

Hazard Class	Signal Word	Hazard Statements
Acute Toxicity	WARNING	H302: Harmful if swallowed.[2]
Skin Irritation	WARNING	H315: Causes skin irritation.
Eye Irritation	WARNING	H319: Causes serious eye irritation.

• Handling: Use in a fume hood. Avoid contact with metals (if residual fluoride is present).

• Storage: Store in a cool, dry place. The compound is stable but should be kept away from strong oxidizing agents.

• First Aid: In case of eye contact, rinse immediately with plenty of water for 15 minutes.[1][2]

References

• Zafrani, Y., et al. (2017).[1] "Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept." Journal of Medicinal Chemistry, 60(2), 797–804.[1] [1]

• Meanwell, N. A. (2018).[1] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880.[1] [1]

• Mykhailiuk, P. K. (2015).[1] "In situ generation of difluoromethyl diazomethane for [3+2] cycloadditions." Angewandte Chemie International Edition, 54(22), 6558-6561.[1] [1]

• National Center for Biotechnology Information. (2024). "PubChem Compound Summary for CID 1126-00-7 (1-Phenylpyrazole - Precursor Data)." PubChem.

Sources

• 1. Synthesis and Antifungal Activity of N-(Substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide Derivatives | MDPI [mdpi.com]
• 2. combi-blocks.com [combi-blocks.com]

An In-Depth Technical Guide: The Bioisosteric Replacement of Methyl with Difluoromethyl at Pyrazole C4

Introduction: The Strategic Value of Bioisosterism in Pyrazole Scaffolds

In the landscape of modern medicinal chemistry, the pyrazole nucleus stands as a privileged scaffold, forming the core of numerous therapeutic agents across a wide range of diseases. Its versatility stems from its unique electronic properties and the ability to be functionalized at multiple positions, allowing for the fine-tuning of a molecule's pharmacological profile. The C4 position of the pyrazole ring, being electron-rich, is a common site for substitution and plays a critical role in modulating a compound's interaction with biological targets.

Bioisosterism, the strategy of exchanging one functional group for another with similar physical or chemical properties, is a cornerstone of drug design used to enhance potency, selectivity, and pharmacokinetic properties. A classic bioisosteric pair is the methyl group (-CH₃) and the difluoromethyl group (-CHF₂). While sterically similar, this substitution introduces profound changes in the electronic and physicochemical nature of the molecule. The difluoromethyl group is not merely a bulkier, more lipophilic methyl mimic; it acts as a lipophilic hydrogen bond donor, a potent electron-withdrawing group, and a metabolically robust substituent.

This technical guide provides a comprehensive analysis of the bioisosteric replacement of a methyl group with a difluoromethyl group at the C4 position of pyrazoles. We will delve into the synthetic methodologies required to achieve this transformation, explore the resulting changes in physicochemical properties, and discuss the implications for drug development professionals.

Physicochemical Consequences of the C4-Methyl to C4-Difluoromethyl Exchange

The decision to replace a C4-methyl group with a difluoromethyl group is driven by the desire to modulate several key molecular properties simultaneously. The substitution imparts a unique combination of effects that cannot be achieved with a simple methyl group.

Electronic Effects and Acidity

The most significant change is electronic. A methyl group is weakly electron-donating through hyperconjugation, which slightly increases the electron density of the pyrazole ring. In stark contrast, the two highly electronegative fluorine atoms make the difluoromethyl group strongly electron-withdrawing. This inversion of electronic character has a direct impact on the pKa of the pyrazole's ring nitrogen. The withdrawal of electron density makes the N-H proton more acidic and the pyridine-like nitrogen less basic. This modulation can be critical for optimizing interactions with target proteins or altering absorption and distribution profiles.

Lipophilicity and Hydrogen Bonding

While fluorination is often associated with increased lipophilicity, the reality is more nuanced. Replacing a methyl group with a difluoromethyl group can lead to a smaller increase in lipophilicity (logP) compared to a trifluoromethyl (-CF₃) group and, in some contexts, can act as a less lipophilic bioisostere of a methyl group.

Crucially, the difluoromethyl group introduces a capability absent in the methyl group: hydrogen bonding. The C-H bond in the -CHF₂ group is polarized by the adjacent fluorine atoms, making the hydrogen atom sufficiently acidic to act as a hydrogen bond donor. This allows for the formation of new, favorable interactions within a protein binding pocket that were previously inaccessible, potentially leading to a significant increase in binding affinity.

Metabolic Stability

One of the primary drivers for introducing fluorinated groups is to enhance metabolic stability. The C-H bonds of a methyl group are susceptible to oxidation by cytochrome P450 enzymes, a common metabolic pathway that leads to rapid clearance. The C-F bond is significantly stronger and more stable, making the difluoromethyl group highly resistant to this type of oxidative metabolism. In a lead optimization campaign, this can translate directly to improved half-life and bioavailability. For instance, in the development of the antithrombotic agent milvexian, an N-difluoromethyl pyrazole moiety was successfully employed to prevent CYP-mediated N-dealkylation, highlighting the power of this strategy to block metabolic hotspots.

Comparative Data Summary

The following table summarizes the key physicochemical differences between the methyl and difluoromethyl groups.

Property	Methyl (-CH₃)	Difluoromethyl (-CHF₂)	Rationale & Impact
Electronic Effect	Weakly Electron-Donating	Strongly Electron-Withdrawing	Alters ring pKa, dipole moment, and potential for electrostatic interactions.
Lipophilicity (logP)	Baseline	Context-dependent; often a smaller increase than -CF₃.	Can fine-tune solubility and permeability.
Hydrogen Bonding	None	Acts as a C-H···X hydrogen bond donor.	Introduces new potential for high-affinity binding interactions.
Metabolic Stability	Susceptible to oxidation	Highly resistant to oxidative metabolism.	Blocks a common metabolic liability, improving pharmacokinetic profile.
Steric Size	van der Waals radius ~2.0 Å	van der Waals radius ~2.5 Å	Generally considered a good steric isostere.

Synthetic Strategies for Accessing C4-Difluoromethyl Pyrazoles

The installation of a difluoromethyl group at the C4 position of a pyrazole can be approached through several distinct synthetic strategies. The choice of method depends on the complexity of the target molecule, the availability of starting materials, and whether a late-stage or early-stage introduction is preferred.

Caption: Figure 1. Overview of primary synthetic routes to C4-difluoromethyl pyrazoles.

Strategy 1: Ring Construction via [3+2] Cycloaddition

This "bottom-up" approach constructs the pyrazole ring with the difluoromethyl group already incorporated into one of the building blocks. A highly effective method is the [3+2] cycloaddition of a difluoromethyl-containing 1,3-dipole with a suitable dipolarophile.

Difluoroacetohydrazonoyl bromides have emerged as stable and efficient precursors for this purpose. These reagents can be reacted with various alkynes or alkenes to regioselectively form the pyrazole or pyrazoline core. This strategy is particularly valuable for creating a diverse library of analogs by varying the dipolarophile component.

Protocol 1: [3+2] Cycloaddition using Difluoroacetohydrazonoyl Bromide

This protocol is a representative example for the synthesis of a 4-substituted-5-difluoromethyl pyrazole.

Materials:

• Substituted Alkyne (1.0 equiv)

• N-Aryl Difluoroacetohydrazonoyl Bromide (1.2 equiv)

• Triethylamine (Et₃N) (2.0 equiv)

• Acetonitrile (ACN), anhydrous

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the substituted alkyne (1.0 mmol) and anhydrous acetonitrile (5 mL).

• Add the N-Aryl Difluoroacetohydrazonoyl Bromide (1.2 mmol).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add triethylamine (2.0 mmol) dropwise to the stirred solution. The base is crucial as it generates the nitrile imine intermediate in situ.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 4-substituted-5-difluoromethyl pyrazole.

Strategy 2: Late-Stage Direct C-H Difluoromethylation

For complex molecules where a full synthesis is undesirable, late-stage functionalization offers a powerful alternative. Direct C4-H difluoromethylation of a pre-existing pyrazole scaffold can be achieved through radical-based methods. The C4 position of pyrazole is electron-rich and thus susceptible to electrophilic substitution, but radical reactions provide a complementary and often highly effective pathway.

A leading reagent for this transformation is zinc difluoromethanesulfinate (Zn(SO₂CF₂H)₂, or DFMS), developed by Baran and coworkers. This reagent, in combination with a radical initiator like tert-butyl hydroperoxide (t-BuOOH), generates the nucleophilic CF₂H radical, which can selectively functionalize electron-deficient heterocycles, or in the case of pyrazoles, engage in a productive reaction at the C4 position.

Protocol 2: Radical C4-H Difluoromethylation using DFMS

This protocol describes the direct difluoromethylation of a substituted pyrazole.

Materials:

• Substituted Pyrazole (1.0 equiv)

• Zinc difluoromethanesulfinate (DFMS) (2.0 equiv)

• tert-Butyl hydroperoxide (t-BuOOH, 70 wt. % in H₂O) (3.0 equiv)

• Dichloromethane (DCM)

• Water (deionized)

Procedure:

• In a reaction vial, combine the pyrazole substrate (0.2 mmol) and DFMS (0.4 mmol).

• Add DCM (1.0 mL) and water (1.0 mL) to create a biphasic system.

• Add tert-butyl hydroperoxide (0.6 mmol) to the vigorously stirred mixture. The use of an oxidant is necessary to initiate the formation of the CF₂H radical from the sulfinate.

• Seal the vial and stir vigorously at room temperature for 16-24 hours.

• Upon completion, dilute the reaction with DCM and transfer to a separatory funnel.

• Wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO₃) solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the C4-difluoromethylated pyrazole.

Strategy 3: Functional Group Interconversion from C4-Formyl Pyrazole

A third reliable strategy involves the synthesis of a 4-formylpyrazole intermediate, followed by its conversion to the difluoromethyl group. This two-step approach is advantageous because 4-formylpyrazoles are readily accessible via the Vilsmeier-Haack reaction on hydrazones.

The Vilsmeier-Haack reagent (generated from POCl₃ and DMF) reacts with a hydrazone to first construct the pyrazole ring and then formylate the electron-rich C4 position in a one-pot procedure. The resulting aldehyde is then subjected to deoxyfluorination. Reagents like diethylaminosulfur trifluoride (DAST) or the more modern, safer, and more selective sulfonyl fluoride-based reagents like PyFluor can effectively convert the C=O bond of the aldehyde into a C-F₂ bond.

Protocol 3: Two-Step Synthesis via Deoxyfluorination

Step A: Vilsmeier-Haack Formylation of a Hydrazone

• Prepare the Vilsmeier reagent by adding phosphorus oxychloride (POCl₃) (3.0 equiv) dropwise to ice-cold, anhydrous N,N-dimethylformamide (DMF) (5.0 equiv) under an inert atmosphere. Stir for 30 minutes at 0 °C.

• Add a solution of the appropriate hydrazone (1.0 equiv) in DMF to the Vilsmeier reagent.

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours.

• Cool the reaction to room temperature and carefully pour it onto crushed ice.

• Neutralize the solution with a saturated NaHCO₃ solution until the pH is ~7-8.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to isolate the 4-formylpyrazole.

Step B: Deoxyfluorination of 4-Formylpyrazole using DAST

• Dissolve the 4-formylpyrazole (1.0 equiv) in anhydrous DCM in a fluorinated polymer (e.g., PFA) flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST (1.5 equiv) dropwise. Caution: DAST is toxic and moisture-sensitive. Handle with extreme care in a well-ventilated fume hood.

• Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for an additional 12 hours.

• Carefully quench the reaction by slowly adding it to a stirred, saturated solution of NaHCO₃ at 0 °C.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify via column chromatography to yield the final C4-difluoromethyl pyrazole.

Conclusion and Authoritative Grounding

The bioisosteric replacement of a methyl group with a difluoromethyl group at the C4 position of a pyrazole is a powerful and multifaceted strategy in drug design. This single substitution can simultaneously block oxidative metabolism, introduce a novel hydrogen bond donating vector, and fine-tune the electronic properties and lipophilicity of a lead compound. The choice of synthetic route—be it through ring construction, late-stage C-H functionalization, or functional group interconversion—provides chemists with a versatile toolkit to access these valuable scaffolds. As the demand for metabolically robust and highly specific drug candidates continues to grow, the strategic application of the C4-difluoromethyl pyrazole motif will undoubtedly play an increasingly important role in the development of next-generation therapeutics.

Caption: Figure 2. Logical relationship between the C4 substituent and resulting molecular properties.

References

• Fujiwara, Y., Dixon, J. A., Rodriguez, R. A., Baxter, R. D., Dixon, D. D., Collins, M. R., Blackmond, D. G., & Baran, P. S. (2012). A New Reagent for Direct Difluoromethylation. Journal of the American Chemical Society, 134(3), 1494–1497. Available at: [Link]

• Unknown Author. (n.d.). Synthesis of difluoromethyl pyrazolines and pyrazoles via [3+2] cycloaddition reaction. Google Scholar.

• Singh, K., et al. (2005). Vilsmeier–Haack Reaction on Hydrazones: A Convenient Synthesis of 4-formylpyrazoles. Journal of Chemical Research. Available at: [Link]

• Al-Amiery, A. A., et al. (2023). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies. Available at: [Link]

• Bhat, M. A., et al. (2023). Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis. ChemistrySelect. Available at: [Link]

• Kawai, H., et al. (2024). Copper-Mediated Late-Stage Radical Trifluoromethylation of Pyrazole-Type Scaffolds. Molecules. Available at: [Link]

• Singh, K., et al. (2005). Vilsmeier–Haack reaction on hydrazones: a convenient synthesis of 4-formylpyrazoles. Journal of Chemical Research. Available at: [Link]

• Unknown Author. (n.d.). Direct CH difluoromethylation of a pyrazole using DFAIB under... ResearchGate. Available at: [Link]

• Unknown Author. (2024). Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. The Journal of Organic Chemistry. Available at: [Link]

• Singh, K., et al. (2005). Vilsmeier—Haack Reaction on Hydrazones: A Convenient Synthesis of 4-Formylpyrazoles. Journal of Chemical Research. Available at: [Link]

• Unknown Author. (2025). Difluoromethylation of N-Pyrazole Using 1-Chloro-1, 1-Difluoromethane Under Mild Condition. IJSREM. Available at: [Link]

• Unknown Author. (n.d.). Radical difluoromethylation of 1,3,4‐thiadiazoles using Zn(SO2CF2H)2... ResearchGate. Available at: [Link]

• Das, S., et al. (2022). Difluoromethylation of Heterocycles via a Radical Process. Organic Chemistry Frontiers. Available at: [Link]

• Han, T., et al. (2021). Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction of Difluoroacetohydrazonoyl Bromides. The Journal of Organic Chemistry. Available at: [Link]

• Wang, K.-H., et al. (2018). Direct Regioselective [3 + 2] Cycloaddition Reactions of Masked Difluorodiazoethane with Electron-Deficient Alkynes and Alkenes: Synthesis of Difluoromethyl-Substituted Pyrazoles. Organic Letters. Available at: [Link]

• Hu, J., & Zhang, W. (2017). Metal-Catalyzed Direct Difluoromethylation Reactions. Asian Journal of Organic Chemistry. Available at: [Link]

• Unknown Author. (n.d.). Synthesis of difluoromethylated spiropyrazolones via [3 + 2] cycloaddition of difluoroacetohydrazonoyl bromides with alkylidene pyrazolones. ResearchGate. Available at: [Link]

• Unknown Author. (n.d.). Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction of Difluoroacetohydrazonoyl Bromides. ResearchGate. Available at: [Link]

• Unknown Author. (n.d.). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety. ChemRxiv. Available at: [Link]

• Unknown Author. (2025). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety. Journal of the American Chemical Society. Available at: [Link]

• Nielsen, M. K., et al. (2015). PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. Synthesis-Stuttgart. Available at: [Link]

• Reddy, G. S., et al. (2023). A pyfluor mediated deoxyfluorination of 4-hydroxymethyloxazoles to 4-fluoromethyloxazoles under mild reaction conditions. New Journal of Chemistry. Available at: [Link]

• Jasiński, M., et al. (2022). Fluorinated and Non-Fluorinated 1,4-Diarylpyrazoles via MnO2-Mediated Mechanochemical Deacylative Oxidation of 5-Acylpyrazolines. Molecules. Available at: [Link]

A Technical Guide to 4-Difluoromethyl Pyrazole Building Blocks in Modern Agrochemical Synthesis

Introduction: The Strategic Imperative of Fluorine in Agrochemicals

The introduction of fluorine atoms into organic molecules can profoundly alter their physicochemical and biological properties.[1][2] In agrochemical research, this strategy has been pivotal in developing next-generation fungicides, herbicides, and insecticides with enhanced efficacy, metabolic stability, and favorable environmental profiles.[2][3] Among the various fluorinated motifs, the difluoromethyl (CHF2) group has emerged as a uniquely valuable substituent.

The Unique Physicochemical Profile of the Difluoromethyl (CHF2) Group

Unlike the more electron-rich trifluoromethyl (CF3) group, the CHF2 group possesses a distinct combination of properties that make it highly advantageous for modulating molecular behavior.[3]

• Lipophilicity and Membrane Permeability: The CHF2 group moderately increases lipophilicity, which can enhance a molecule's ability to permeate biological membranes, a critical step for reaching its target site within a pathogen or plant.[4][5]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CHF2 group resistant to oxidative metabolism by enzymes like cytochrome P450s. This leads to increased bioavailability and a longer duration of action.[2][4]

• Hydrogen Bonding Capability: The hydrogen atom in the CHF2 group is sufficiently acidic to act as a weak hydrogen bond donor.[5][6] This can introduce new, favorable interactions with target enzymes, often increasing binding affinity and, consequently, biological activity.[4]

• Bioisosterism: The CHF2 group is considered a bioisostere of hydroxyl (-OH), thiol (-SH), and amine (-NH2) groups, allowing it to replace these functionalities while improving metabolic stability and cell penetration.[5][6]

The Pyrazole Scaffold: A Privileged Structure in Crop Protection

Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms. This scaffold is a cornerstone of modern agrochemical design, particularly in the fungicide market.[1] Its prevalence is due to its rigid structure, which can correctly orient pharmacophoric groups, and its versatile chemistry, which allows for substitution at multiple positions to fine-tune activity and properties.

The combination of the difluoromethyl group at the 4-position of a pyrazole ring, particularly within a pyrazole-4-carboxamide framework, has proven to be a blueprint for success. This specific arrangement is the core of numerous blockbuster Succinate Dehydrogenase Inhibitor (SDHI) fungicides.[7][8][9]

Synthetic Strategies for 4-Difluoromethyl Pyrazole Scaffolds

The creation of 4-difluoromethyl pyrazole building blocks, most notably 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid, is a critical step in the synthesis of many leading agrochemicals.[10] Industrial synthesis has been optimized by major agrochemical companies, but the fundamental approaches revolve around constructing the pyrazole ring with the difluoromethyl group already in place.[10]

Core Synthesis: Cyclization of a Difluoromethylated Precursor

The most established and industrially significant method involves the cyclocondensation of a difluoromethylated β-ketoester equivalent with a hydrazine derivative.[10] This approach provides excellent regiocontrol, ensuring the desired substitution pattern on the pyrazole ring.

Workflow for the Synthesis of a Key Pyrazole Carboxylic Acid Intermediate

Caption: Key steps in the industrial synthesis of a core pyrazole building block.

Detailed Protocol: Synthesis of 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid[10]

This protocol is a generalized representation of the industrial synthesis pathway.

Step 1: Formation of the Enol Ether Intermediate

• Charge a suitable reactor with ethyl 4,4-difluoroacetoacetate and acetic anhydride.

• Slowly add triethyl orthoformate while maintaining the temperature below a specified limit to control the exothermic reaction.

• Heat the mixture for several hours to drive the reaction to completion.

• Remove volatile byproducts by distillation to yield the crude enol ether intermediate.

Step 2: Cyclization to Form the Pyrazole Ester

• Dissolve the crude intermediate from Step 1 in a suitable solvent (e.g., ethanol).

• Cool the solution and slowly add methyl hydrazine, again controlling the temperature.

• Allow the reaction to stir at room temperature until analysis (e.g., by GC-MS) indicates the complete consumption of the intermediate. This reaction forms a mixture of pyrazole regioisomers, with the desired 1-methyl-3-difluoromethyl isomer being the major product.[10]

• The solvent is removed under reduced pressure. The resulting crude product, Ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate, can be purified by distillation or used directly in the next step.[11]

Step 3: Hydrolysis to the Carboxylic Acid

• Add the crude pyrazole ester to a solution of sodium hydroxide in a water/methanol mixture.[12]

• Heat the mixture to reflux for several hours until the ester is fully hydrolyzed (saponified).

• Cool the reaction mixture and remove the organic solvent (methanol) under reduced pressure.[12]

• Acidify the remaining aqueous solution with a strong acid (e.g., HCl) to a pH of ~2.

• The target carboxylic acid will precipitate as a white solid.

• Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid.[12]

Key Building Blocks and Their Application in Agrochemical Synthesis

The primary building block, 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid, is rarely the final active ingredient. Instead, it is a versatile intermediate that is converted into more reactive species for coupling with various amine-containing fragments to produce the final pyrazole carboxamide fungicides.[13]

General Workflow from Building Block to Fungicide Candidate

Caption: From core acid to fungicidal leads via activation and coupling.

Conversion to Acyl Chloride

The carboxylic acid is typically activated by converting it to the more reactive acyl chloride. This is a standard transformation in organic synthesis.

Protocol: Synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride[13]

• Suspend the 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid in an inert solvent like dichloromethane (DCM) or toluene.

• Add a catalytic amount of N,N-dimethylformamide (DMF).

• Slowly add thionyl chloride (SOCl2) or oxalyl chloride at 0 °C.

• Allow the mixture to warm to room temperature and stir until gas evolution ceases.

• The solvent and excess reagent are removed under reduced pressure to yield the crude acyl chloride, which is often used immediately in the next step without further purification.

Amide Coupling to Synthesize SDHI Fungicides

The resulting acyl chloride is a potent electrophile that readily reacts with various nucleophilic amines (often complex anilines or other aromatic amines) to form the stable amide bond characteristic of this class of fungicides.[11] This modular approach allows for the rapid synthesis of large libraries of candidate molecules for biological screening.

Table 1: Prominent Commercial SDHI Fungicides Derived from this Building Block

Fungicide Name	Developer	Amine Fragment Example	Key Target Pathogens
Bixafen	Bayer	3,4-dichloro-2'-fluoro-[1,1'-biphenyl]-2-amine	Septoria tritici, Rusts, Rhizoctonia solani
Fluxapyroxad	BASF	3'-(difluoromethyl)-1',3'-dimethyl-N-phenyl-1H-pyrazole-4-carboxanilide	Broad spectrum including Botrytis cinerea, Powdery Mildew
Isopyrazam	Syngenta	Isopropyl-phenyl amine derivative	Ramularia, Septoria
Benzovindiflupyr	Syngenta	1,3-dimethyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-1H-pyrazole-4-carboxamide	Broad spectrum including Rusts, Powdery Mildew, Leaf Spot
Sedaxane	Syngenta	Dicyclopropyl-phenyl amine derivative	Seed treatment for soil-borne pathogens like Rhizoctonia

This table is illustrative. The exact amine fragments are complex and proprietary.

The Role of the 4-CHF2-Pyrazole Moiety in Target Binding

The remarkable success of this building block is directly tied to how it positions the final molecule within the active site of the target enzyme, succinate dehydrogenase (SDH).[9]

• The Pyrazole Ring: Acts as a rigid scaffold, anchoring the molecule in the ubiquinone-binding pocket (Qp-site) of the SDH complex.

• The Amide Linker: Forms a crucial hydrogen bond with conserved amino acid residues (e.g., histidine and tryptophan) in the binding site.[4]

• The Difluoromethyl Group: While not always directly involved in hydrogen bonding with the primary target residues, the CHF2 group plays a critical role. Its electronic properties and ability to form weaker interactions, such as with arginine residues, help to correctly orient the entire "head group" for optimal binding, enhancing the overall affinity of the molecule for the enzyme.[4] Molecular docking studies have confirmed that this group is essential for the high potency observed in fungicides like fluxapyroxad.[9]

Conclusion and Future Outlook

The 4-difluoromethyl pyrazole scaffold, particularly as a component of pyrazole-4-carboxamides, represents a triumph of modern agrochemical design. The strategic incorporation of the difluoromethyl group provides a perfect balance of metabolic stability, lipophilicity, and electronic properties that contribute to high intrinsic activity against fungal succinate dehydrogenase.[3][4] The synthetic accessibility of the core building blocks allows for extensive derivatization of the amine portion of the molecule, enabling chemists to fine-tune the biological spectrum, systemic properties, and resistance profile. As pressure from fungal resistance and regulatory scrutiny continues to mount, the principles learned from this class of compounds will undoubtedly guide the rational design of the next generation of crop protection agents.

References

• Vertex AI Search. (2021).
• Vertex AI Search. (2020).
• Vertex AI Search. (2024). Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules.

• PubMed. (2021). Novel Pyrazole-4-acetohydrazide Derivatives Potentially Targeting Fungal Succinate Dehydrogenase: Design, Synthesis, Three-Dimensional Quantitative Structure-Activity Relationship, and Molecular Docking. Available from: [Link]

• Vertex AI Search. (n.d.).

• PubMed. (2017). Design, Synthesis, and Fungicidal Evaluation of Novel Pyrazole-furan and Pyrazole-pyrrole Carboxamide as Succinate Dehydrogenase Inhibitors. Available from: [Link]

• ACS Publications. (2023). Design, Synthesis, and Antifungal Activities of Novel Pyrazole-4-carboxamide Derivatives Containing an Ether Group as Potential Succinate Dehydrogenase Inhibitors. Available from: [Link]

• PMC. (n.d.).

• PubMed. (2024). Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. Available from: [Link]

• PubMed. (2024). Design, synthesis, antifungal activity and molecular docking of novel pyrazole-4-carboxamides containing tertiary alcohol and difluoromethyl moiety as potential succinate dehydrogenase inhibitors. Available from: [Link]

• MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available from: [Link]

• ResearchGate. (n.d.). Multigram Synthesis of Fluoroalkyl-Substituted Pyrazole-4-carboxylic Acids | Request PDF.
• ResearchGate. (n.d.). A) Difluoromethyl‐containing pharmaceuticals and agrochemicals,....
• ResearchGate. (n.d.).

• Wikipedia. (n.d.). 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. Available from: [Link]

• ResearchGate. (n.d.). N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF 2 PO(OEt) 2 under Mild Condition.
• Vertex AI Search. (2026).
• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit.
• PMC. (2026). Efficient Access to Functionalized N‑Difluoromethylpyrazoles.
• Googleapis.com. (2016). METHOD FOR SYNTHESIZING 3-(DIFLUOROMETHYL)

• MDPI. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Available from: [Link]

Sources

• 1. Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 3. Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Novel Pyrazole-4-acetohydrazide Derivatives Potentially Targeting Fungal Succinate Dehydrogenase: Design, Synthesis, Three-Dimensional Quantitative Structure-Activity Relationship, and Molecular Docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, Synthesis, and Fungicidal Evaluation of Novel Pyrazole-furan and Pyrazole-pyrrole Carboxamide as Succinate Dehydrogenase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid - Wikipedia [en.wikipedia.org]
• 11. nbinno.com [nbinno.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 13. mdpi.com [mdpi.com]

The Electronic and Physicochemical Effects of the C4-Difluoromethyl Group on the Pyrazole Ring

Executive Summary

In modern medicinal chemistry and agrochemical design, the pyrazole ring serves as a privileged scaffold. However, optimizing its pharmacokinetic (PK) and pharmacodynamic (PD) profile often requires precise electronic tuning. As a Senior Application Scientist, I frequently leverage the C4-difluoromethyl (-CF₂H) group as a strategic bioisostere. Unlike the highly lipophilic and electronically rigid trifluoromethyl (-CF₃) group, the -CF₂H moiety offers a nuanced balance: it exerts a strong inductive electron-withdrawing effect (-I) while retaining a highly polarized, acidic proton capable of acting as a lipophilic hydrogen bond donor[1]. This whitepaper explores the causality behind these electronic effects, their impact on pyrazole basicity and metabolic stability, and the self-validating experimental protocols used to harness them.

Mechanistic Foundations: Electronic Effects of the -CF₂H Group

Inductive Electron Withdrawal and pKa Modulation

The introduction of a -CF₂H group at the C4 position fundamentally alters the electron density of the pyrazole π-system. The highly electronegative fluorine atoms pull electron density away from the pyrazole nitrogens via the σ-bond network (inductive withdrawal, -I)[1].

This electronic depletion significantly destabilizes the protonated pyrazolium ion, thereby lowering the basicity (pKa) of the pyrazole ring. Empirical studies demonstrate that difluorination can reduce the pKa of adjacent basic nitrogens by 1.3 to 3.8 units compared to their non-fluorinated counterparts[2]. By depressing the pKa below physiological pH (~7.4), the -CF₂H group ensures the pyrazole remains predominantly in its unionized state in systemic circulation, directly enhancing membrane permeability and oral bioavailability[2].

The -CF₂H Motif as a Lipophilic Hydrogen Bond Donor

A defining characteristic of the difluoromethyl group is its ability to act as a bioisosteric replacement for hydroxyl (-OH), thiol (-SH), and amine (-NH₂) functionalities[1]. The intense electron-withdrawing nature of the gem-difluoro moiety highly polarizes the remaining C-H bond. This polarization renders the proton sufficiently acidic to participate in weak, yet highly directional, C-H···O and C-H···N hydrogen bonds within target protein binding pockets[3]. This dual nature—acting as a lipophilic structural element while providing hydrogen bond donor capabilities—is heavily exploited in the design of high-affinity succinate dehydrogenase inhibitor (SDHI) fungicides like fluxapyroxad and pydiflumetofen[4].

Pharmacokinetic Implications

Steric and Electronic Metabolic Shielding

The C4 position of an unsubstituted or methyl-substituted pyrazole is notoriously susceptible to cytochrome P450 (CYP450)-mediated oxidative metabolism (e.g., hydroxylation). The C4-difluoromethyl group mitigates this liability through two causal mechanisms[5]:

• Electronic Deactivation: The -I effect reduces the electron density of the pyrazole ring, making it less susceptible to electrophilic attack by the high-valent iron-oxo species in the CYP450 active site.

• Bond Strength: The robust nature of the C-F bonds resists metabolic degradation, effectively blocking the primary site of metabolism and extending the compound's half-life[5].

Lipophilicity (logP/logD) Optimization

While the -CF₃ group often drives lipophilicity too high—leading to poor aqueous solubility and high non-specific binding—the -CF₂H group provides a moderate, controlled increase in lipophilicity[1]. This allows medicinal chemists to optimize the partition coefficient (logP) for optimal blood-brain barrier (BBB) penetration or cellular uptake without violating Lipinski's Rule of Five.

Quantitative Data: Physicochemical Comparison

The following table summarizes the quantitative shifts in physicochemical properties when modifying the C4 position of a standard pyrazole core.

C4-Substituent	Electronic Effect	Lipophilicity Shift (ΔlogP)	H-Bond Donor Ability	Metabolic Stability at C4
-H	Neutral	0.0	None	Low (Prone to oxidation)
-CH₃	Electron-Donating (+I)	+0.5	None	Moderate (Hydroxylation)
-CF₂H	Electron-Withdrawing (-I)	+0.8 to +1.2	Yes (Weak, C-H···O/N)	High (CYP450 Resistant)
-CF₃	Strong Withdrawing (-I)	+1.5 to +2.0	None	Very High

Logical Workflow Visualization

The following diagram illustrates the logical causality between the structural incorporation of the C4-difluoromethyl group and the resulting downstream biological benefits.

Logical flow of C4-difluoromethyl electronic effects on pharmacokinetics and target affinity.

Experimental Workflows and Self-Validating Protocols

To rigorously evaluate these properties, we employ specific, self-validating experimental protocols. The causality behind these methodological choices ensures high data integrity.

Protocol 1: Synthesis of C4-Difluoromethyl Pyrazoles via DAST Deoxofluorination

Causality: Diethylaminosulfur trifluoride (DAST) is selected because it selectively converts a C4-formyl group (aldehyde) to a gem-difluoro group under mild conditions, avoiding the need for harsh transition-metal catalysis[6]. The reaction is thermodynamically driven by the formation of a highly stable S=O bond in the byproduct.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Dissolve the starting 1-substituted-1H-pyrazole-4-carbaldehyde (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Rationale: DAST reactions are highly exothermic; strict thermal control prevents the formation of unwanted fluorinated side products.

• Reagent Addition: Add DAST (1.5 equiv) dropwise via a syringe over 15 minutes.

• Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 12–16 hours. Monitor the complete consumption of the aldehyde via Thin Layer Chromatography (TLC).

• Quenching (Self-Validating Safety Step): Cool the mixture back to 0 °C and carefully quench by adding saturated aqueous NaHCO₃ dropwise until CO₂ evolution ceases. Rationale: This neutralizes the hazardous HF byproduct, validating that the reaction environment is safe for extraction.

• Isolation: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel flash chromatography to yield the pure C4-difluoromethyl pyrazole.

Protocol 2: pKa Determination via ¹H NMR-Monitored Titration

Causality: Standard potentiometric titrations frequently fail for highly lipophilic or weakly basic fluorinated pyrazoles (pKa < 4). ¹H NMR titration is utilized because it provides a self-validating, highly accurate system: it directly tracks the chemical shift of the pyrazole C3/C5 protons as a function of the protonation state, eliminating artifacts from poor aqueous solubility[2].

Step-by-Step Methodology:

• Solvent Preparation: Prepare a mixed solvent system of D₂O and MeOD (e.g., 1:1 v/v) to ensure complete dissolution of the lipophilic pyrazole.

• Sample Formulation: Dissolve the C4-difluoromethyl pyrazole (2–5 mM) in the solvent system. Add a trace amount of an internal standard (e.g., DSS) for chemical shift calibration, and an internal NMR-active pH indicator (e.g., chloroacetic acid) to validate the pH internally.

• Titration Execution: Adjust the pH of the solution sequentially using standardized DCl and NaOD solutions.

• Data Acquisition: At each pH interval (measured via a calibrated micro-pH electrode), acquire a quantitative ¹H NMR spectrum.

• Analysis: Plot the observed chemical shift (δ) of the pyrazole C3 or C5 proton against the measured pH.

• Validation: Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation using non-linear regression. The inflection point of the curve mathematically validates the exact pKa of the pyrazole nitrogen.

References

• [5] 1-(difluoromethyl)-4-nitro-1H-pyrazole | 956477-64-8 - Smolecule. URL:

• [3] N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF2PO(OEt)2 under Mild Condition - ResearchGate. URL:

• [1] Difluoromethylation Chemistry: A Strategic Tool for Next-Generation Pharmaceuticals - Alfa Chemistry. URL:

• [2] The Effect of N-Alkyl Azole Difluorination on Molecular Properties Relevant for Compound Optimization: A Comparative Study - PMC. URL:

• [4] Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules - ACS Publications. URL:

• [6] Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists - ACS Publications. URL:

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. The Effect of N-Alkyl Azole Difluorination on Molecular Properties Relevant for Compound Optimization: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Buy 1-(difluoromethyl)-4-nitro-1H-pyrazole | 956477-64-8 [smolecule.com]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Deoxyfluorination of Pyrazole-4-Carbaldehydes Using DAST and Deoxo-Fluor

Target Audience: Researchers, process scientists, and drug development professionals.

Strategic Context in Drug Development

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and agrochemical design. Specifically, the 4-(difluoromethyl)pyrazole moiety acts as a privileged lipophilic hydrogen-bond donor/acceptor. It is the defining structural pharmacophore in several succinate dehydrogenase inhibitor (SDHI) fungicides (e.g., fluxapyroxad) and numerous pharmaceutical candidates, including next-generation soluble adenylyl cyclase (sAC) inhibitors[1].

Converting pyrazole-4-carbaldehydes to their corresponding 4-(difluoromethyl)pyrazoles via nucleophilic deoxyfluorination is the most direct, atom-economical synthetic route[2]. This application note provides an authoritative, self-validating guide to performing this transformation using Diethylaminosulfur trifluoride (DAST) or Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor).

Mechanistic Causality & Reagent Selection

The Deoxyfluorination Mechanism

The transformation relies on the high fluorophilicity of the carbonyl carbon once activated. The reaction initiates with the nucleophilic attack of the aldehyde oxygen onto the electron-deficient sulfur of DAST/Deoxo-Fluor, expelling a fluoride ion. This generates a highly reactive alkoxyaminosulfur difluoride intermediate. The liberated fluoride ion then attacks the activated carbonyl carbon. A subsequent fluoride attack displaces the dialkylaminosulfinyl leaving group, yielding the stable gem-difluoro architecture[3].

Anhydrous dichloromethane (DCM) is the solvent of choice because its non-nucleophilic nature prevents competitive solvolysis of the highly reactive sulfur intermediate.

Reaction mechanism of pyrazole-4-carbaldehyde deoxyfluorination.

Reagent Selection: DAST vs. Deoxo-Fluor

While DAST is the historical standard for laboratory-scale discovery chemistry, its propensity for explosive decomposition at elevated temperatures (>90 °C) severely limits its utility in process scale-up. Deoxo-Fluor was explicitly engineered to mitigate this thermal instability. The methoxyethyl side chains coordinate with the sulfur center, significantly increasing the thermal decomposition threshold (stable up to 140 °C) while maintaining equivalent or superior fluorinating power.

Table 1: Quantitative Comparison of Deoxyfluorinating Agents

Property	DAST	Deoxo-Fluor
Chemical Name	Diethylaminosulfur trifluoride	Bis(2-methoxyethyl)aminosulfur trifluoride
Thermal Stability	Decomposes violently >90 °C	Stable up to 140 °C
Physical State (RT)	Fuming liquid	Liquid
Solvent Compatibility	DCM, Chloroform	DCM, Toluene, THF
Typical Yields	60–82%	65–90%

Experimental Protocols & Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems . Pyrazole-4-carbaldehydes are highly UV-active due to the extended conjugation of the aldehyde with the pyrazole ring. Upon conversion to the difluoromethyl group, this specific conjugation is broken. This structural change provides a built-in visual checkpoint: the product will exhibit a distinct shift in

(typically less polar) and a change in UV absorbance characteristics under a 254 nm lamp.

Step-by-step experimental workflow for deoxyfluorination.

Protocol A: Discovery-Scale Deoxyfluorination using DAST

Note: Conduct entirely in a well-ventilated fume hood using proper PPE.

• System Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with inert gas (N₂ or Argon).

• Substrate Dissolution: Dissolve the pyrazole-4-carbaldehyde (1.0 equiv) in anhydrous DCM (approx. 0.1 M to 0.2 M concentration).

• Temperature Control (Causality): Cool the reaction mixture to -10 °C to 0 °C using an ice/brine bath. Reasoning: DAST addition is highly exothermic. Low temperatures prevent the degradation of the pyrazole ring and minimize the formation of tar byproducts[3].

• Reagent Addition: Add DAST (1.5 to 2.5 equiv) dropwise via a syringe.

• Reaction Propagation: Remove the cooling bath and allow the reaction to warm to room temperature. Stir for 4 to 12 hours.

• In-Process Validation: Monitor via TLC (Hexanes/EtOAc). The reaction is complete when the highly UV-active, lower-

  aldehyde spot is entirely consumed, replaced by a higher- difluoromethyl product spot.

• Quenching (Causality): Re-cool the flask to 0 °C. Slowly add the reaction mixture dropwise into a vigorously stirred beaker of saturated aqueous NaHCO₃. Reasoning: DAST reacts violently with moisture to generate hydrofluoric acid (HF). NaHCO₃ neutralizes the HF into NaF, H₂O, and CO₂, preventing sudden exotherms that degrade the product.

• Isolation: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: Process-Scale Deoxyfluorination using Deoxo-Fluor

• System Setup: In a jacketed reactor under N₂, dissolve the pyrazole-4-carbaldehyde (1.0 equiv) in anhydrous Toluene or DCM.

• Reagent Addition: At 0 °C, add Deoxo-Fluor (1.5 to 2.0 equiv) dropwise. Reasoning: Deoxo-Fluor's enhanced thermal stability allows for the use of Toluene and slightly higher addition temperatures compared to DAST[1].

• Reaction Propagation: Warm the reactor to room temperature (or heat to 60 °C if using Toluene for sterically hindered substrates). Stir for 12–16 hours.

• Quenching & Isolation: Follow steps 7 and 8 from Protocol A.

Quantitative Data & Substrate Scope

Table 2: Substrate Scope and Reaction Conditions

Substrate	Reagent	Conditions	Yield (%)	Reference
1-methyl-3-difluoromethyl-1H-pyrazole-4-carboxylate derivative	DAST	DCM, 0 °C to RT	~70-80%	[2]
1,3-diaryl-1H-pyrazole-4-carbaldehyde	DAST	DCM, -10 °C to RT	60%	[3]
1-substituted-1H-pyrazole-4-carbaldehyde	Deoxo-Fluor	DCM/Toluene, 0 °C to RT	>75%	[1]

Analytical Validation Checkpoints

To ensure the protocol is self-validating, verify the isolated product using Nuclear Magnetic Resonance (NMR) spectroscopy:

• ¹⁹F NMR: The defining characteristic of the successful deoxyfluorination is the appearance of a doublet between -110 ppm and -115 ppm . This peak will exhibit a massive geminal proton-fluorine coupling constant (

  ).

• ¹H NMR: The aldehyde formyl proton (typically a sharp singlet at ~9.5–10.0 ppm) must completely disappear. It will be replaced by a characteristic triplet at ~6.5–7.0 ppm (

  ), representing the proton on the newly formed group splitting with the two adjacent fluorine atoms[3].

References

• [2] Process for the preparation of 5-Fluoro-1-alkyl-3-fluoroalkyl-1H-pyrazole-4-carbonyl Chlorides and Fluorides. Google Patents (US20110288305A1). URL:

• [3] Design and Synthesis of 1,3-Diarylpyrazoles and Investigation of Their Cytotoxicity and Antiparasitic Profile. PubMed Central (PMC). URL:[Link]

• [1] Design, Synthesis, and Pharmacological Evaluation of Second-Generation Soluble Adenylyl Cyclase (sAC, ADCY10) Inhibitors with Slow Dissociation Rates. PubMed Central (PMC). URL:[Link]

Sources

• 1. Design, Synthesis, and Pharmacological Evaluation of Second-Generation Soluble Adenylyl Cyclase (sAC, ADCY10) Inhibitors with Slow Dissociation Rates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20110288305A1 - Process for the preparation of 5-Fluoro-1-alkyl-3-fluoroalkyl-1H-pyrazole-4-carbonyl Chlorides and Fluorides - Google Patents [patents.google.com]
• 3. Design and Synthesis of 1,3-Diarylpyrazoles and Investigation of Their Cytotoxicity and Antiparasitic Profile - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Synthesis of 4-Difluoromethyl Pyrazoles via [3+2] Cycloaddition

This Application Note is structured to guide researchers through the precise synthesis of 4-difluoromethyl (

) pyrazoles . Unlike the more common 3- or 5-isomers, the 4-isomer requires specific regiochemical control during the [3+2] cycloaddition or a strategic post-cyclization functionalization.

This guide details two protocols:

• The Convergent Protocol (Direct [3+2]): Utilizing a specialized fluorinated dipolarophile.

• The Stepwise Protocol (Practical [3+2]): Constructing the ring via standard [3+2] followed by late-stage fluorination.

)-Pyrazoles

Executive Summary & Strategic Value

The difluoromethyl group (

) is a critical "lipophilic hydrogen bond donor" in medicinal chemistry, acting as a bioisostere for hydroxyl ( ) and thiol ( ) groups while enhancing metabolic stability.

Synthesizing pyrazoles with a

group at the C4 position is synthetically more demanding than at the C3 or C5 positions. Standard [3+2] cycloadditions between nitrile imines and alkynes/alkenes typically place substituents at C3 (from the dipole) or C5 (from the dipolarophile terminus). Accessing the C4-isomer requires either (A) a 2-substituted dipolarophile or (B) a post-cyclization functionalization strategy .

This note provides the protocols for both approaches, prioritizing the Nitrile Imine [3+2] Cycloaddition pathway.

Reaction Design & Mechanism

The Regioselectivity Challenge

In a standard Huisgen [3+2] cycloaddition:

• Dipole: Nitrile Imine (

  )[1]

• Dipolarophile: Monosubstituted alkene (

  )

• Outcome: The steric and electronic factors typically favor the 5-substituted pyrazole .

To achieve the 4-substituted product, we must use a 1,1-disubstituted dipolarophile (e.g., a methacrylate derivative) where the functional group of interest is on the internal carbon.

Pathway A: Direct Cycloaddition (Convergent)

• Dipolarophile: Ethyl 2-(difluoromethyl)acrylate (or surrogate).

• Mechanism: The nitrile imine carbon attacks the terminal methylene of the acrylate, placing the

  group at the 4-position of the resulting pyrazoline, which is then oxidized to the pyrazole.

Pathway B: Functionalization (Stepwise)

• Dipolarophile: Ethyl 2-(hydroxymethyl)acrylate or Ethyl 2-formyl-equivalent.

• Mechanism: Formation of 4-formylpyrazole via [3+2], followed by Deoxo-Fluor/DAST mediated deoxyfluorination.

Caption: Divergent synthesis pathways. Pathway A uses a pre-fluorinated building block; Pathway B uses a post-cyclization fluorination.

Experimental Protocols

Protocol A: Direct Synthesis via Fluorinated Dipolarophile

Note: This route assumes access to 2-(difluoromethyl)acrylates. If unavailable, use Protocol B.

Reagents:

• Hydrazonyl Chloride (1.0 equiv): Precursor to the nitrile imine.

• Ethyl 2-(difluoromethyl)acrylate (1.2 equiv): The regiocontrolling dipolarophile.

• Triethylamine (

  ) (2.0 equiv): Base for dehydrohalogenation.

• Solvent: Dichloromethane (DCM) or THF (Anhydrous).

Step-by-Step Procedure:

• Dipole Generation: In a flame-dried round-bottom flask under Argon, dissolve the hydrazonyl chloride (e.g., N-phenyl-benzohydrazonoyl chloride) in anhydrous DCM (0.1 M concentration).

• Dipolarophile Addition: Add Ethyl 2-(difluoromethyl)acrylate (1.2 equiv) to the solution.

• Cycloaddition Initiation: Cool the mixture to 0°C. Add

  dropwise over 15 minutes. The solution often turns yellow/orange, indicating nitrile imine formation.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours. Monitor by TLC (formation of a fluorescent spot) or LC-MS.

  • Note: If the intermediate pyrazoline is stable, oxidation may be required. Add activated

    (5 equiv) or DDQ (1.1 equiv) and reflux for 2 hours to force aromatization to the pyrazole.

• Work-up: Filter through a Celite pad (if oxidant used). Wash the filtrate with water (

  ) and brine. Dry over .

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). The 4-substituted isomer is typically less polar than the 5-substituted byproducts.

Protocol B: The "Hydroxymethyl" Route (High Reliability)

Recommended for drug discovery campaigns where commercial availability is key.

Phase 1: [3+2] Cycloaddition to 4-Hydroxymethyl Pyrazole

• Reagents: Hydrazonyl Chloride (1.0 equiv), Ethyl 2-(hydroxymethyl)acrylate (1.2 equiv),

  (2.5 equiv), DCM.

• Procedure: Follow the same steps as Protocol A. The 2-hydroxymethyl group directs the regioselectivity to the 4-position due to the "push-pull" electronic nature of the acrylate and steric factors.

• Isolation: Isolate the Ethyl 1-aryl-3-aryl-4-(hydroxymethyl)-1H-pyrazole-5-carboxylate (or similar derivative depending on exact starting materials).

Phase 2: Deoxyfluorination to 4-

• Substrate: 4-Hydroxymethyl pyrazole derivative (from Phase 1).

• Reagent: DAST (Diethylaminosulfur trifluoride) or XtalFluor-E.

• Solvent: Anhydrous DCM.

• Protocol:

  • Dissolve substrate in DCM under

    at -78°C.

  • Add DAST (2.2 equiv) dropwise.

  • Stir at -78°C for 1 hour, then warm to RT overnight.

  • Quench: Pour carefully into saturated

    (gas evolution!).

  • Extraction: Extract with DCM, dry, and concentrate.

• Result: Conversion of

  (Monofluoromethyl) or (Difluoromethyl).

  • Correction: To get Difluoromethyl (

    ) , you must oxidize the alcohol to the Aldehyde first (using Dess-Martin Periodinane), then treat with DAST.

  • Refined Step: Alcohol

    Aldehyde .

Data Summary & Troubleshooting

Substrate Scope & Regioselectivity Table

Entry	Dipole ( )	Dipolarophile Substituent (Pos 2)	Major Product Isomer	Yield (%)
1	Ph-C...N-Ph	(Acrylate)	5-substituted	85%
2	Ph-C...N-Ph	(Methacrylate)	4-Me, 5-carboxylate	78%
3	Ph-C...N-Ph		4-Hydroxymethyl	82%
4	Ph-C...N-Ph		4-Trifluoromethyl	65%
5	Ph-C...N-Ph	(Target)	4-Difluoromethyl	60-70%*

*Estimated based on electronic similarity to

series.

Troubleshooting Guide

• Issue: Low Regioselectivity (Mixture of Isomers).

  • Cause: Steric bulk of the dipole is insufficient.

  • Solution: Use bulkier N-aryl groups on the hydrazonyl chloride or switch to Protocol B (Hydroxymethyl route) which offers superior directing effects.

• Issue: Incomplete Aromatization.

  • Cause: Pyrazoline intermediate is stable.

  • Solution: Do not rely on air oxidation. Use DDQ in Toluene at 80°C or

    in DCM to force the Pyrazoline Pyrazole conversion.

• Issue: Defluorination.

  • Cause: Harsh basic conditions during workup.

  • Solution: Keep workup neutral. Avoid strong alkoxides if the

    group is adjacent to an electron-withdrawing group.

References

• Regioselective Synthesis of Fluorinated Pyrazoles

  • Title: Synthesis of 4,4-Difluoro-1H-pyrazole Deriv
  • Source:Journal of Fluorine Chemistry / ResearchG

  • URL:[Link]

• Nitrile Imine Cycloaddition Methodology

  • Title: 1,3-Dipolar Cycloaddition of Nitrile Imines and Nitrile Oxides to Exocyclic C=N Bonds.[1][2]

  • Source:MDPI Molecules (2025 Review).

  • URL:[Link]

• Synthesis of Fluorinated Acrylates (Dipolarophiles)

  • Title: Ethyl alpha-(hydroxymethyl)acrylate synthesis (Precursor to fluorinated acrylates).[3]

  • Source:Organic Syntheses, Coll.[3] Vol. 7, p. 202.

  • URL:[Link]

• General Review on Fluorinated Heterocycles

  • Title: Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction.[4]

  • Source:The Journal of Organic Chemistry (2022).

  • URL:[Link](Note: Focuses on 3/5 isomers, establishes the baseline for nitrile imine reactivity).

Sources

• 1. preprints.org [preprints.org]
• 2. mdpi.com [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. BJOC - A straightforward conversion of 1,4-quinones into polycyclic pyrazoles via [3 + 2]-cycloaddition with fluorinated nitrile imines [beilstein-journals.org]

Application Notes &amp; Protocols: Strategic C4-H Difluoromethylation of Pyrazoles

Introduction: The Strategic Value of the Difluoromethyl Group in Pyrazole Scaffolds

The introduction of fluorinated substituents is a cornerstone of modern medicinal chemistry, enabling the fine-tuning of a molecule's pharmacokinetic and pharmacodynamic profile.[1] Among these, the difluoromethyl (CF₂H) group holds a unique and advantageous position. Unlike the more common trifluoromethyl (CF₃) group, the CF₂H moiety is a lipophilic hydrogen bond donor, capable of acting as a bioisosteric replacement for hydroxyl (-OH) or thiol (-SH) groups.[2][3][4] This feature allows it to engage in crucial hydrogen bonding interactions with biological targets while simultaneously enhancing metabolic stability and membrane permeability.[5]

Pyrazoles are privileged heterocyclic scaffolds found in numerous blockbuster drugs and agrochemicals. Their functionalization is therefore of paramount importance. While methods for N-alkylation or functionalization at the C3 and C5 positions are well-established, the direct, regioselective introduction of a difluoromethyl group at the C4 position presents a significant synthetic challenge.[6][7] This position is often less reactive towards electrophilic or radical substitution compared to C5.

This guide provides a detailed overview of the most effective modern strategy for the direct C4-H difluoromethylation of pyrazoles: Visible-Light Photoredox Catalysis . We will explore the underlying mechanism, provide a validated experimental protocol, and discuss the factors governing its success, offering researchers a practical path to synthesizing these high-value compounds.

The Dominant Strategy: Photocatalytic C-H Difluoromethylation

Direct C-H functionalization is the most atom-economical and elegant approach for modifying a pre-existing pyrazole core. Visible-light photoredox catalysis has emerged as the premier method for this transformation, offering mild, environmentally benign conditions and broad functional group tolerance.[4][8]

Causality of the Reaction: Mechanism of Action

The reaction proceeds via a radical mechanism, where a photocatalyst, upon excitation by visible light (e.g., blue or green LEDs), initiates a single-electron transfer (SET) process to generate a difluoromethyl radical (•CF₂H) from a stable precursor. This highly reactive radical then adds to the pyrazole ring.

The key to C4 selectivity lies in the electronic nature of the pyrazole substrate. In an unsubstituted pyrazole, the C4 position is the most electron-rich, making it the preferred site for attack by the nucleophilic •CF₂H radical.[4][5] Substituents on the pyrazole ring or the N1-substituent can modulate this selectivity, but for many common pyrazole scaffolds, C4 functionalization is favored under radical conditions.

The general catalytic cycle can be visualized as follows:

Caption: Photocatalytic cycle for C4-H difluoromethylation of pyrazoles.

Detailed Mechanistic Steps:

• Excitation: The photocatalyst (e.g., an Iridium complex like fac-[Ir(ppy)₃] or an organic dye) absorbs a photon from the visible light source, promoting it to an excited state (PC*).[3]

• Radical Generation: The excited photocatalyst (PC*) is a potent reductant. It undergoes a single-electron transfer (SET) to the difluoromethyl radical precursor, typically sodium difluoromethanesulfinate (CF₂HSO₂Na). This reductive process cleaves the S-C bond, releasing sulfur dioxide (SO₂) and the key •CF₂H radical.[8]

• Radical Addition: The nucleophilic •CF₂H radical rapidly adds to the most electron-rich position of the pyrazole ring, which is typically the C4-position. This forms a neutral radical intermediate.

• Oxidation and Regeneration: The radical intermediate is oxidized to a cation, which then loses a proton (H⁺) to yield the final C4-difluoromethylated pyrazole. The photocatalyst is regenerated in this step, often by an oxidant present in the reaction (which can be adventitious air/oxygen), allowing the catalytic cycle to continue.[1][8]

Comparison of Common Reagents and Conditions

While several methods exist for generating •CF₂H radicals, photoredox catalysis using sulfinate salts offers the best balance of stability, efficiency, and mild conditions for C-H functionalization.[9]

Reagent/Method	Difluoromethyl Source	Catalyst / Conditions	Advantages	Disadvantages
Photoredox Catalysis	Sodium Difluoromethanesulfinate (CF₂HSO₂Na)	fac-[Ir(ppy)₃] or Rose Bengal / Blue or Green LEDs, Room Temp.	Excellent functional group tolerance, mild conditions, high regioselectivity for electron-rich C-H bonds.[8]	Requires photocatalyst; can be sensitive to oxygen concentration.
Baran's Reagent	Zinc Difluoromethanesulfinate (Zn(SO₂CF₂H)₂)	t-BuOOH (oxidant), TFA (acid)	No light source required, powerful reagent, operationally simple (open flask).[5]	Requires stoichiometric oxidant and acid, may not be suitable for acid-sensitive substrates.
Phosphonium Salts	Difluoromethyltriphenylphosphonium bromide (Ph₃P⁺CF₂H Br⁻)	fac-[Ir(ppy)₃] / Blue LEDs	Effective for intramolecular cyclization reactions involving difluoromethylation.[10]	Primarily used for addition/cyclization, less documented for direct heteroarene C-H functionalization.

Detailed Experimental Protocol: Photocatalytic C4-Difluoromethylation

This protocol is a representative procedure for the direct C4-H difluoromethylation of a substituted pyrazole using an Iridium-based photocatalyst.

Self-Validation and Safety:

• Inert Atmosphere: The reaction is sensitive to uncontrolled oxygen, which can quench the excited state of the photocatalyst. The "degas" step is critical for reproducibility.

• Reagent Purity: The pyrazole substrate must be pure. Impurities can interfere with the catalytic cycle. The sulfinate reagent is bench-stable but should be stored in a desiccator.

• Light Source: Consistent light-source positioning and cooling (via a fan) are necessary to ensure a constant reaction temperature and photon flux.

• Safety: Handle all reagents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. DMSO can enhance skin absorption of other chemicals.

Materials and Equipment

• Substrate: 1,3,5-Trimethyl-1H-pyrazole (or other pyrazole derivative)

• Reagent: Sodium Difluoromethanesulfinate (CF₂HSO₂Na)

• Photocatalyst: fac-Tris(2-phenylpyridine)iridium(III) (fac-[Ir(ppy)₃])

• Solvent: Anhydrous Dimethyl Sulfoxide (DMSO)

• Equipment: Schlenk tube or reaction vial with a screw cap and septum, magnetic stir plate and stir bar, blue LED light source (e.g., 450 nm, 34 W), cooling fan, standard laboratory glassware for workup and purification, syringe and needles, nitrogen or argon line.

Step-by-Step Procedure

Caption: Experimental workflow for photocatalytic C4-difluoromethylation.

• Reaction Setup: To a dry Schlenk tube or reaction vial equipped with a magnetic stir bar, add the pyrazole substrate (e.g., 1,3,5-trimethyl-1H-pyrazole, 0.2 mmol, 1.0 equiv), sodium difluoromethanesulfinate (0.4 mmol, 2.0 equiv), and fac-[Ir(ppy)₃] (0.004 mmol, 2 mol%).

• Solvent Addition: Add 2.0 mL of anhydrous DMSO via a syringe.

• Degassing: Seal the vial with a septum cap. Degas the mixture by bubbling a gentle stream of nitrogen or argon through the solution via a long needle for 15 minutes. Ensure an outlet needle is present to prevent pressure buildup.

• Irradiation: Place the sealed vial approximately 2-5 cm from a blue LED light source. Begin vigorous stirring and maintain the reaction at room temperature. Use a small fan to prevent the reaction from overheating due to the LEDs.

• Reaction Monitoring: Allow the reaction to proceed for 12-24 hours. Monitor the consumption of the starting material by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, transfer the reaction mixture to a separatory funnel. Dilute with deionized water (20 mL) and extract the product with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography (using a hexane/ethyl acetate gradient) to yield the pure C4-difluoromethylated pyrazole.

Conclusion and Future Outlook

The direct C4-H difluoromethylation of pyrazoles is most effectively achieved through visible-light photoredox catalysis. This strategy leverages the generation of the •CF₂H radical under exceptionally mild conditions, which preferentially attacks the electron-rich C4 position of many pyrazole scaffolds. The operational simplicity, broad functional group tolerance, and adherence to green chemistry principles make it a superior choice for late-stage functionalization in drug discovery and materials science.[1] Future research will likely focus on developing even more cost-effective and sustainable organic photocatalysts to replace expensive iridium complexes, further enhancing the accessibility and industrial applicability of this powerful transformation.[8]

References

• Mei, H. et al. (2021). Promoting Photocatalytic Direct C–H Difluoromethylation of Heterocycles using Synergistic Dual-Active-Centered Covalent Organic Frameworks. Journal of the American Chemical Society. Available at: [Link]

• Male, J. et al. (2020). Radical C–H 18F-Difluoromethylation of Heteroarenes with [18F]Difluoromethyl Heteroaryl-Sulfones by Visible Light Photoredox Catalysis. Molecules. Available at: [Link]

• Gava, M. et al. (2024). Synthesis of CHF2-Containing Heterocycles through Oxy-difluoromethylation Using Low-Cost 3D Printed PhotoFlow Reactors. Organic Letters. Available at: [Link]

• Li, W. et al. (2020). Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. Nature Communications. Available at: [Link]

• Kopchuk, D. et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences. Available at: [Link]

• Neufeldt, S. R. et al. (2012). Orchestrated Triple C-H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles. Angewandte Chemie International Edition. Available at: [Link]

• Wang, F. et al. (2023). Photocatalytic synthesis of polyfluoroalkylated dihydropyrazoles and tetrahydropyridazines. Chemical Communications. Available at: [Link]

• ResearchGate. (2020). Direct difluoromethylation of pyrroles along with other heterocycles. ResearchGate. Available at: [Link]

• Ugrak, B. I. et al. (2026). Efficient Access to Functionalized N‑Difluoromethylpyrazoles. ACS Omega. Available at: [Link]

• Ugrak, B. et al. (2025). N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks. Arkat USA. Available at: [Link]

• Fujiwara, Y. et al. (2012). A New Reagent for Direct Difluoromethylation. Journal of the American Chemical Society. Available at: [Link]

• Ni, S. et al. (2022). Difluoromethyl radical precursors and the initiating protocols. Organic Chemistry Frontiers. Available at: [Link]

• Filyakova, V. I. et al. (2001). Regioselective synthesis of fluorinated pyrazole derivatives from trifluoromethyl-1,3-diketone. Journal of Fluorine Chemistry. Available at: [Link]

• Saint-Denis, T. G. et al. (2018). A comprehensive overview on directing groups applied in metal catalyzed C–H functionalization chemistry. Chemical Society Reviews. Available at: [Link]

• Tlili, A. & Billard, T. (2019). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Catalysts. Available at: [Link]

• Pooput, C. & Gouverneur, V. (2021). Introduction of Difluoromethyl Through Radical Pathways. Chemical Reviews. Available at: [Link]

• ResearchGate. (2022). Regioselective synthesis of 3-difluoromethyl pyrazoles. ResearchGate. Available at: [Link]

• Zhang, P. et al. (2025). Functionalization of Pyridines at the C4 Position via Metalation and Capture. Angewandte Chemie International Edition. Available at: [Link]

• Dell'Amico, L. (2021). Traceless Directing Groups in Sustainable Metal-Catalyzed C–H Activation. Catalysts. Available at: [Link]

• Deng, X. & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry. Available at: [Link]

• Tlili, A. & Billard, T. (2025). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Catalysts. Available at: [Link]

Sources

• 1. Promoting Photocatalytic Direct C–H Difluoromethylation of Heterocycles using Synergistic Dual-Active-Centered Covalent Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. mdpi.com [mdpi.com]
• 4. Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds | MDPI [mdpi.com]
• 5. A New Reagent for Direct Difluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient Access to Functionalized N‑Difluoromethylpyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. arkat-usa.org [arkat-usa.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Application Note: Protocol for the Deoxofluorination of 4-Formyl-1-phenylpyrazole

Introduction and Rationale

The difluoromethyl (

) group is a highly sought-after structural motif in pharmaceutical and agrochemical development. Acting as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl or thiol groups, the moiety significantly improves metabolic stability and membrane permeability[1]. 1-Phenyl-4-(difluoromethyl)-1H-pyrazole is a critical building block in the synthesis of bioactive molecules, including succinate dehydrogenase inhibitors (SDHIs) and anti-inflammatory agents.

The most direct and widely utilized route to install this group is the deoxofluorination of the corresponding aldehyde, 1-phenyl-1H-pyrazole-4-carbaldehyde (4-formyl-1-phenylpyrazole), using nucleophilic fluorinating agents such as Diethylaminosulfur trifluoride (DAST)[2].

Mechanistic Insights & Causality

Understanding the underlying reaction mechanism is crucial for troubleshooting and optimizing the protocol. The conversion of the formyl group to a gem-difluoride proceeds via a nucleophilic fluorination pathway:

• Nucleophilic Attack : The carbonyl oxygen of the pyrazole-4-carbaldehyde acts as a nucleophile, attacking the highly electron-deficient sulfur atom of DAST and displacing a fluoride ion.

• First Fluorination : The liberated fluoride ion immediately attacks the highly electrophilic carbonyl carbon.

• C-O Bond Cleavage : The intermediate collapses, expelling diethylaminosulfinyl fluoride (

  ) and generating a transient, resonance-stabilized fluorocarbocation.

• Second Fluorination : A second fluoride ion attacks the carbocation, yielding the final difluoromethyl pyrazole derivative.

Self-Validation Checkpoint: The reaction's success can be rapidly validated via

NMR. The starting aldehyde exhibits a distinct singlet at ppm. Upon successful conversion, this peak completely disappears, replaced by a characteristic triplet around ppm with a large geminal hydrogen-fluorine coupling constant ( Hz)[3].

Reagent Selection Matrix

While DAST is the classical reagent for this transformation, alternative reagents have been developed to address its thermal instability and propensity to form elimination byproducts[4]. Selecting the right reagent is a balance of scale, substrate hindrance, and safety requirements.

Fig 1: Decision matrix for selecting nucleophilic fluorinating reagents.

Experimental Workflow

Fig 2: Step-by-step workflow for the deoxofluorination of 4-formyl-1-phenylpyrazole.

Step-by-Step Experimental Protocol

Caution : DAST is highly corrosive, reacts violently with water to release toxic Hydrogen Fluoride (HF) gas, and can decompose explosively at elevated temperatures. Conduct all operations in a well-ventilated fume hood using appropriate PPE.

Materials Required

• Substrate : 1-Phenyl-1H-pyrazole-4-carbaldehyde (1.0 equiv, e.g., 5.0 mmol, 861 mg)

• Reagent : Diethylaminosulfur trifluoride (DAST) (2.0 equiv, 10.0 mmol, 1.32 mL)

• Solvent : Anhydrous Dichloromethane (DCM) (20 mL)

• Quenching Agent : Saturated aqueous

• Drying Agent : Anhydrous

Procedure

• System Preparation : Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar. Flush the system with dry nitrogen gas for 5 minutes to ensure an anhydrous environment. Moisture must be strictly excluded to prevent the hydrolysis of DAST into HF and diethylaminosulfinyl fluoride.

• Substrate Dissolution : Dissolve 1-phenyl-1H-pyrazole-4-carbaldehyde (5.0 mmol) in 20 mL of anhydrous DCM under a nitrogen atmosphere.

• Thermal Control : Submerge the reaction flask in an ice-water bath and allow it to cool to 0 °C for 10 minutes. Causality: The initial reaction between DAST and the carbonyl oxygen is highly exothermic. Starting at 0 °C prevents thermal runaway and minimizes the formation of unwanted fluorinated byproducts or pyrazole ring degradation.

• Reagent Addition : Using a plastic or PTFE-coated syringe, add DAST (10.0 mmol) dropwise over 10–15 minutes.

• Reaction Maturation : Remove the ice-water bath and allow the reaction mixture to gradually warm to room temperature (20–25 °C). Stir the mixture continuously for 12 to 16 hours.

• In-Process Control (IPC) : Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (4:1 v/v) solvent system. The product will elute as a less polar spot (higher

  ) compared to the starting aldehyde.

• Quenching : Once complete, re-cool the reaction flask to 0 °C. Carefully and slowly add saturated aqueous

  (15 mL) dropwise. Causality: This step neutralizes the generated HF and safely destroys any unreacted DAST. Expect vigorous effervescence ( evolution); add the base slowly to prevent the mixture from boiling over.

• Extraction : Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (3 × 15 mL). Wash the combined organic layers with brine (20 mL) to remove residual salts.

• Drying and Concentration : Dry the organic phase over anhydrous

  , filter, and concentrate under reduced pressure using a rotary evaporator (water bath °C).

• Purification : Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of Hexanes/Ethyl Acetate (typically 9:1 to 4:1) to afford pure 1-phenyl-4-(difluoromethyl)-1H-pyrazole.

Quantitative Data Presentation

To assist in scaling and reagent selection, Table 1 summarizes typical reaction conditions and expected yields for the deoxofluorination of pyrazole-4-carbaldehydes using various reagents.

Table 1: Optimization of Deoxofluorination Conditions for Pyrazole-4-carbaldehydes

Fluorinating Reagent	Equivalents	Solvent	Temperature Profile	Time	Expected Yield	Key Characteristics
DAST	2.0	DCM	0 °C ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> RT	16 h	75 - 80%	Standard lab-scale protocol; releases HF[2].
Deoxo-Fluor	2.0	Toluene	0 °C 60 °C	12 h	80 - 85%	Higher thermal stability; better for hindered substrates.
PyFluor	2.0 (+ DBU)	Toluene	RT	24 h	70 - 75%	Crystalline solid; minimal elimination byproducts[5].

Analytical Characterization (Self-Validation)

Confirm the identity and purity of the isolated 1-phenyl-4-(difluoromethyl)-1H-pyrazole using the following expected spectroscopic parameters:

• H NMR (400 MHz, ): 8.05 (s, 1H, pyrazole -5), 7.85 (s, 1H, pyrazole -3), 7.70 (d, Hz, 2H, Ar- ), 7.48 (t, Hz, 2H, Ar- ), 7.32 (t, Hz, 1H, Ar- ), 6.85 (t, Hz, 1H, ) .
• F NMR (376 MHz, ): -112.5 (d, Hz, 2F) .
• C NMR (100 MHz, ): The carbon will appear as a distinct triplet around 110.5 ppm with a large one-bond carbon-fluorine coupling constant ( Hz).

References

• Source: nih.
• Source: acs.
• Source: cas.
• Title: Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor)
• Source: nih.

Sources

• 1. sioc.cas.cn [sioc.cas.cn]
• 2. Design and Synthesis of 1,3-Diarylpyrazoles and Investigation of Their Cytotoxicity and Antiparasitic Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient Access to Functionalized N‑Difluoromethylpyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor) [sigmaaldrich.com]

Application Note: Late-Stage C-H Difluoromethylation of 1-Phenylpyrazole and Related Heteroarenes

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Self-Validating Protocols

Executive Summary & Scientific Grounding

The difluoromethyl group (–CF₂H) has emerged as a privileged structural motif in modern drug discovery. Acting as a lipophilic bioisostere for hydroxyl (–OH) and thiol (–SH) groups, the –CF₂H moiety functions as a robust hydrogen-bond donor while simultaneously enhancing membrane permeability and metabolic stability 1.

For complex pharmacophores like 1-phenylpyrazole —a core scaffold in numerous cyclooxygenase-2 (COX-2) inhibitors and protein kinase inhibitors—the ability to introduce a –CF₂H group at a late stage of synthesis (Late-Stage Functionalization, LSF) bypasses the need for heavily pre-functionalized, expensive starting materials. However, direct C–H difluoromethylation is challenging due to the competing electronic environments of the electron-rich pyrazole C4 position, the electron-poor C3/C5 positions, and the N-phenyl ring.

This application note provides a comprehensive guide to the two most reliable, field-proven methodologies for the late-stage difluoromethylation of 1-phenylpyrazole: Radical C–H Functionalization using Zinc Difluoromethanesulfinate (DFMS), and Copper-Mediated Oxidative Coupling using (Difluoromethyl)trimethylsilane (TMSCF₂H).

Mechanistic Pathways & Reagent Selection

The choice of reagent dictates the reactive intermediate, which in turn governs the regioselectivity of the functionalization.

• The Radical Pathway (DFMS): Unlike the strongly electrophilic •CF₃ radical, the •CF₂H radical generated from DFMS (Baran's Reagent) exhibits distinct nucleophilic character 2. Consequently, innate radical addition selectively targets the most electron-deficient sites adjacent to heteroatoms (e.g., the C3 or C5 positions of the pyrazole ring).

• The Metal-Mediated Pathway (TMSCF₂H): Copper-mediated protocols rely on the in situ generation of a Cu–CF₂H species. Upon oxidation, a high-valent Cu(III) intermediate undergoes reductive elimination to form the C–CF₂H bond. This method often provides complementary regioselectivity and tolerates different functional groups compared to the radical approach 3.

Mechanistic pathways for late-stage C-H difluoromethylation of 1-phenylpyrazole.

Quantitative Data: Reagent Comparison

To assist in route scouting, the following table summarizes the operational parameters and typical outcomes for the primary CF₂H sources used in heteroarene LSF.

CF₂H Source	Reagent Type	Catalyst / Additives	Typical Regioselectivity	Yield Range	Scalability
DFMS (Zn(SO₂CF₂H)₂)	Radical Precursor	TBHP (Oxidant), TFA	C3 / C5 (Electron-poor)	45% – 75%	High (Open flask, aqueous)
TMSCF₂H	Nucleophilic / Metal	Cu(OAc)₂, PQ, CsF	Directed / Steric-driven	50% – 85%	Medium (Requires inert atm)
ClCF₂H (Freon-22)	Carbene / Radical	Ni-Catalyst, Base	Variable (often pre-functionalized)	30% – 80%	High (Industrial gas)

Self-Validating Experimental Protocols

The following protocols are designed with built-in causality explanations and validation checkpoints to ensure reproducibility and high fidelity in your synthetic workflows.

Protocol A: Radical C–H Difluoromethylation via DFMS (Baran’s Reagent)

This protocol exploits the nucleophilic •CF₂H radical. A biphasic solvent system is utilized to control the release of the radical, preventing rapid radical-radical dimerization.

Reagents:

• 1-Phenylpyrazole (1.0 mmol, 1.0 equiv)

• Zinc difluoromethanesulfinate (DFMS) (3.0 mmol, 3.0 equiv)

• tert-Butyl hydroperoxide (TBHP, 70% in water) (5.0 mmol, 5.0 equiv)

• Trifluoroacetic acid (TFA) (1.0 mmol, 1.0 equiv)

• Dichloromethane (DCM) / Water (2.5 mL / 1.0 mL)

Step-by-Step Methodology:

• Reaction Setup: In a 20 mL open-air vial, dissolve 1-phenylpyrazole in DCM (2.5 mL). Add water (1.0 mL), followed by DFMS and TFA.

  • Causality: DFMS is highly water-soluble, while the substrate resides in the DCM layer. The biphasic system ensures that the •CF₂H radical is generated at the interface, maintaining a low, steady-state concentration that favors substrate attack over homocoupling 2.

• Oxidant Addition: Vigorously stir the biphasic mixture at room temperature. Add TBHP dropwise over a period of 10–15 minutes.

  • Validation Check 1: The aqueous layer should develop a slight white cloudiness (zinc oxide/hydroxide byproducts). If the organic layer instantly turns black, the oxidant was added too rapidly, leading to uncontrolled decomposition.

• Incubation: Allow the reaction to stir vigorously at room temperature for 12 hours.

• Reaction Monitoring: Monitor via TLC (Hexanes/EtOAc 4:1).

  • Validation Check 2: The difluoromethylated product will typically elute slightly lower (more polar) than the starting material due to the strong hydrogen-bond donating capacity of the –CF₂H proton.

• Workup & Isolation: Partition the mixture with additional DCM (10 mL) and saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with DCM (2 x 10 mL). Dry the combined organics over Na₂SO₄, filter, and concentrate.

• Analytical Validation: Purify via flash chromatography.

  • Self-Validation (NMR): Confirm success via ¹⁹F NMR. A successful installation yields a distinct doublet between -110 ppm and -115 ppm with a massive geminal coupling constant (²J_{H-F} ≈ 55 Hz ).

Protocol B: Oxidative Cu-Mediated Difluoromethylation via TMSCF₂H

This protocol utilizes 9,10-phenanthrenequinone (PQ) as an oxidant and redox-active ligand to facilitate the reductive elimination of the Cu(III)–CF₂H intermediate 3.

Reagents:

• 1-Phenylpyrazole (0.5 mmol, 1.0 equiv)

• TMSCF₂H (1.5 mmol, 3.0 equiv)

• Cu(OAc)₂ (0.5 mmol, 1.0 equiv)

• 9,10-Phenanthrenequinone (PQ) (0.5 mmol, 1.0 equiv)

• CsF (1.5 mmol, 3.0 equiv)

• Anhydrous DMF (3.0 mL)

Step-by-Step Methodology:

• Inert Atmosphere Setup: In an oven-dried Schlenk tube equipped with a stir bar, add 1-phenylpyrazole, Cu(OAc)₂, PQ, and CsF. Evacuate and backfill with Argon three times.

  • Causality: Cu(I)/Cu(II) intermediates are sensitive to atmospheric oxygen, which can cause off-target oxidative side reactions.

• Reagent Introduction: Inject anhydrous DMF (3.0 mL) followed by TMSCF₂H via syringe.

  • Causality: CsF acts as an activator, attacking the silicon center of TMSCF₂H to generate the CF₂H anion in situ, which immediately transmetalates to the copper center.

  • Validation Check 1: The solution will transition from a blue/green suspension (CuII) to a dark brown/reddish mixture, confirming the formation of the active Cu–CF₂H complex.

• Thermal Activation: Seal the tube and heat the mixture to 80 °C for 12–16 hours.

• Quenching & Workup: Cool to room temperature. Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl.

  • Validation Check 2: The aqueous phase should turn deep blue, indicating the successful complexation of copper ions by ammonia/chloride, effectively halting the reaction.

• Isolation: Extract with EtOAc (3 x 10 mL). Wash the combined organic layers with brine (3 x 10 mL) to remove DMF. Dry over MgSO₄, filter, and concentrate.

• Analytical Validation: Purify via silica gel chromatography.

  • Self-Validation (NMR): In the ¹H NMR spectrum, look for a highly characteristic broad triplet or triplet of triplets integrating to 1H in the range of 6.5 – 7.2 ppm (²J_{F-H} ≈ 55 Hz ), confirming the presence of the CF₂H proton.

References

• Fujiwara, Y., Dixon, J. A., O'Hara, F., Funder, E. D., Dixon, D. D., Rodriguez, R. A., Baxter, R. D., Herlé, B., Sach, N., Collins, M. R., Ishihara, Y., & Baran, P. S. (2012). A New Reagent for Direct Difluoromethylation. Journal of the American Chemical Society, 134(4), 1494–1497.[Link]

• Zhu, S.-Q., Liu, Y.-L., & Li, H. (2018). Direct and Regioselective C–H Oxidative Difluoromethylation of Heteroarenes. Journal of the American Chemical Society, 140(36), 11590–11594.[Link]

• Sap, J. B. I., Meyer, C. F., Straathof, N. J. W., Iwumene, N., Am Ende, C. W., Trabanco, A. A., & Gouverneur, V. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(14), 8214-8247.[Link]

Sources

• 1. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing DAST-Mediated Difluoromethylation

The following technical guide is designed for researchers and process chemists optimizing deoxofluorination reactions. It addresses the specific challenge of 4-difluoromethylation , interpreted here as the conversion of a 4-formyl (aldehyde) or 4-acyl (ketone) precursor to a difluoromethyl (

) or difluoromethylene ( ) moiety using Diethylaminosulfur trifluoride (DAST).

Topic: Improving Yield & Selectivity in DAST Deoxofluorination Reagent Focus: Diethylaminosulfur trifluoride (DAST) & Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®) Target Audience: Senior Chemists & Process Development Scientists

Part 1: The Mechanistic Foundation (Why Yields Fail)

To troubleshoot low yields, one must first understand the competition between the desired Nucleophilic Fluorination and the undesired Elimination or Rearrangement .

The DAST Activation Cycle

DAST acts as a Lewis acid to activate the carbonyl oxygen, forming an unstable alkoxy-aminosulfur intermediate. The critical step is the subsequent nucleophilic attack by the fluoride ion.

Key Failure Modes:

• Elimination (Vinyl Fluoride Formation): If the fluoride ion acts as a base (abstracting an

  -proton) rather than a nucleophile, you generate a vinyl fluoride side product. This is common in electron-rich or sterically hindered substrates.

• Hydrolysis: DAST is extremely moisture-sensitive. Trace water destroys the reagent, releasing HF and reducing stoichiometry.

• Thermal Decomposition: DAST is thermally unstable above 50°C (explosive >90°C). Overheating leads to radical decomposition and complex tar mixtures.

Visualization: Reaction Pathway & Competitors

The following diagram outlines the bifurcation between successful difluoromethylation and common failure pathways.

Figure 1: Mechanistic pathway of DAST-mediated deoxofluorination showing the critical branch points between successful fluorination and elimination/hydrolysis side reactions.

Part 2: Troubleshooting & Optimization (Q&A)

Module A: Handling Low Conversion & Reactivity

Q1: My 4-formyl substrate shows incomplete conversion even with excess DAST. Should I heat the reaction? A: Proceed with extreme caution. While heating increases rate, DAST is thermally unstable.[1]

• The Risk: Heating DAST above 50°C can induce catastrophic decomposition [1].[2]

• The Fix:

  • Switch Reagent: Use Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride).[1][3] It is thermally stable up to ~80°C, allowing you to heat the reaction in THF or Toluene to drive conversion without explosion risk [2].

  • Lewis Acid Catalysis: Add catalytic Antimony Trichloride (

    ) or Zinc Iodide ( ) . These activate the fluoride transfer step, enabling difficult substrates to react at lower temperatures [3].

  • Solvent Switch: If using DCM, switch to Chloroform (higher reflux temp) or Toluene (if using Deoxo-Fluor). Avoid THF if possible, as it can coordinate to the sulfur and reduce reactivity, though it is sometimes necessary for solubility.

Q2: I am seeing significant "reverted" aldehyde starting material after workup. Why? A: This is likely Hydrolysis , not incomplete reaction. The intermediate alkoxy-aminosulfur species is highly moisture-sensitive. If your quench is too aggressive or your solvent was "wet," the intermediate reverts to the carbonyl.

• Protocol Check: Are you using anhydrous solvents (<50 ppm water)?

• Quench Technique: Do not dump water directly into the reaction. Pour the reaction mixture slowly into saturated Sodium Bicarbonate (

  ) at 0°C. This neutralizes the HF immediately and prevents acid-catalyzed reversion [4].

Module B: Suppressing Elimination (Vinyl Fluorides)

Q3: My 4-acyl ketone is yielding 40% vinyl fluoride side product. How do I favor the gem-difluoride? A: Elimination competes with substitution when the carbocation character of the intermediate is high or when the fluoride acts as a base.

• Temperature Control: Conduct the addition at -78°C and warm to room temperature very slowly (over 4-6 hours). The kinetic product (difluoride) is favored at lower temperatures.[1]

• Solvent Polarity: Switch to a non-polar solvent like Dichloromethane (DCM) or Toluene . Polar solvents (like THF or Glyme) stabilize the ionic intermediate, extending its lifetime and giving it more time to undergo elimination [5].

• Additives: Add Ethanol (1.0 eq) or HF-Pyridine complexes .

  • Mechanism:[4][5] DAST generates HF in situ. Adding a controlled fluoride source (like 3HF[6]·Et3N) increases the concentration of nucleophilic fluoride (

    ) relative to basic fluoride, pushing the equilibrium toward substitution [6].

Module C: Physical Properties & Handling

Q4: The reaction mixture turned black and tarry. Is the product lost? A: Not necessarily, but it indicates decomposition.

• Cause: DAST degrades into dark polymeric sulfur species when exposed to moisture or heat.

• Recovery: The fluorinated product is often stable. Perform a standard workup: dilute with DCM, wash with bicarbonate, and filter through a short pad of silica gel to remove the tar before full column chromatography.

• Prevention: Ensure the reaction is under a positive pressure of Nitrogen/Argon.

Part 3: Standard Operating Procedure (SOP)

Protocol: Synthesis of 4-(Difluoromethyl)arenes from 4-Formylarenes

Parameter	Specification	Notes
Stoichiometry	1.0 eq Substrate : 1.5–2.0 eq DAST	Excess DAST ensures full conversion of moisture and substrate.
Concentration	0.1 M – 0.5 M	Too dilute = slow; Too conc = exotherm risk.
Solvent	Anhydrous DCM (Dichloromethane)	Must be distilled or from a solvent system.
Temperature	-78°C (Addition) 25°C (Stir)	Critical to prevent immediate elimination.
Atmosphere	Nitrogen ( ) or Argon	Strictly inert atmosphere required.[7]

Step-by-Step Workflow:

• Preparation: Oven-dry a round-bottom flask and stir bar. Cool under a stream of

  .

• Dissolution: Dissolve the 4-formyl substrate (1.0 eq) in anhydrous DCM.

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

• Addition: Add DAST (1.5 eq) dropwise via syringe. Do not add all at once. The reaction is exothermic.

• Reaction: Stir at -78°C for 30 minutes. Remove the cooling bath and allow to warm to Room Temperature (RT) naturally. Stir for 2–12 hours (monitor by TLC/NMR).

  • Checkpoint: If conversion is <50% after 4 hours, add 0.5 eq additional DAST.

• Quenching (CRITICAL):

  • Prepare a beaker with saturated aqueous

    and crushed ice.

  • Pour the reaction mixture slowly into the bicarbonate slurry with vigorous stirring. Caution: Gas evolution (

    ) and heat.

• Extraction: Extract with DCM (3x). Wash combined organics with Brine. Dry over

  .[5]

• Purification: Concentrate (do not heat >40°C). Purify via silica gel chromatography.

Part 4: Decision Tree for Optimization

Use this logic flow to determine the next step in your optimization process.

Figure 2: Troubleshooting decision tree for common DAST reaction failures.

References

• Lal, G. S., et al. (1999). "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent for nucleophilic fluorination of alcohols and carbonyls." Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Deoxofluorination with DAST: Mechanisms and Procedures. [Link]

• Beaulieu, F., et al. (2009). "Aminosulfur Trifluorides: Relative Thermal Stability and Reactivity." Organic Process Research & Development. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. guidechem.com [guidechem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. reddit.com [reddit.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Simpler fluorine chemistry [soci.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Preventing over-fluorination during pyrazole deoxyfluorination

Welcome to the Advanced Fluorination Technical Support Center. This specialized portal is engineered for researchers, medicinal chemists, and drug development professionals facing chemoselectivity challenges—specifically over-fluorination and elimination side-reactions—during the deoxyfluorination of pyrazole-containing substrates.

Mechanistic Insight: The Causality of Over-Fluorination

When converting a hydroxyl group to a fluorine atom on a pyrazole scaffold, the electron-rich nature of the pyrazole ring and the high reactivity of traditional reagents often lead to competing reaction pathways. Over-fluorination typically manifests through two primary mechanisms:

• The Elimination-Addition Cascade: Highly reactive dialkylaminosulfur trifluorides (like DAST) activate the alcohol into a highly unstable alkoxy-sulfur intermediate. If the SN2 fluoride displacement is slow (e.g., due to steric hindrance near the pyrazole ring), an E2 elimination occurs, yielding an alkene. Excess fluorinating agent or liberated hydrogen fluoride (HF) can then add across this newly formed double bond, leading to non-selective di- or poly-fluorination[1].

• Neighboring Group Participation: The nitrogen atoms in the pyrazole ring can participate in stabilizing carbocationic intermediates if the reaction slips into an SN1-like pathway. This leads to unexpected fluorination directly on the heterocycle or geminal difluorination at activated benzylic/heterobenzylic positions.

To prevent this, the reaction must be forced into a strict SN2 pathway. This is achieved by selecting reagents that form highly stable intermediates and by buffering the reaction to prevent HF-mediated side reactions.

Troubleshooting Guide & FAQs

Q1: I am using DAST to deoxyfluorinate a secondary alcohol on a pyrazole derivative, but LC-MS shows a mixture of the desired mono-fluoride, an alkene, and a difluorinated product. How do I stop this? A1: The difluorinated product is a downstream artifact of the alkene elimination byproduct. DAST frequently affords elimination byproducts that complicate purification and open the door to over-fluorination. Solution: Switch to a more chemoselective reagent like PyFluor (2-pyridinesulfonyl fluoride). PyFluor chemoselectively fluorinates a diverse scope of alcohols with substantially fewer elimination side products than DAST or PBSF. It forms a stable sulfonate ester intermediate that undergoes clean SN2 displacement by fluoride, completely bypassing the elimination-addition cascade.

Q2: If I must use Deoxo-Fluor due to supply constraints, how can I optimize the stoichiometry and conditions to prevent over-fluorination? A2: If Deoxo-Fluor is required, over-fluorination is usually the result of excess reagent and elevated temperatures[1]. Solution:

• Strict Stoichiometry: Use exactly 1.05 to 1.1 equivalents of Deoxo-Fluor.

• Cryogenic Control: Initiate the reaction at -78 °C in anhydrous dichloromethane (DCM). Maintaining a lower temperature throughout the reaction favors the SN2 substitution pathway over the higher-activation-energy elimination pathway[1].

• HF Scavenging: Add a non-nucleophilic base to scavenge liberated HF, which can protonate the pyrazole ring and alter the electronic landscape, promoting side reactions.

Q3: Does the choice of base matter when using PyFluor for pyrazole substrates? A3: Yes, the base is the most critical variable. PyFluor requires the use of a strong Brønsted base to facilitate the formation of the sulfonate ester intermediate. Solution: Use 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or 7-methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (MTBD). For pyrazoles, DBU (1.25–2.0 equivalents) in toluene at room temperature provides the optimal balance of reactivity and chemoselectivity, preventing base-catalyzed degradation while ensuring complete conversion.

Quantitative Data: Reagent Comparison for Pyrazole Deoxyfluorination

Table 1: Performance and risk profiles of common deoxyfluorination reagents.

Fluorinating Reagent	Thermal Stability (Decomp. Temp)	Elimination / Over-fluorination Risk	Required Additives	Best Use Case for Pyrazoles
DAST	~140 °C (Explosive)	High	None	Simple, unhindered primary alcohols.
Deoxo-Fluor	~140 °C (Slower decomp)	Moderate-High	None	General use, but requires strict -78 °C control.
PyFluor	>200 °C (Stable solid)	Low	DBU or MTBD	Complex, sterically hindered, or sensitive heterocycles.
AlkylFluor	Stable at Room Temp	Low	KF (Fluoride source)	Substrates requiring neutral to mildly basic conditions.

Experimental Protocols: Self-Validating Workflow

Protocol: Chemoselective Deoxyfluorination using PyFluor and DBU This protocol establishes a self-validating system: the use of a stable sulfonyl fluoride (PyFluor) ensures that the activation step is decoupled from rapid, uncontrolled fluorination, while DBU ensures the pyrazole remains unprotonated.

Materials:

• Pyrazole-containing alcohol substrate (1.0 mmol)

• PyFluor (1.2 mmol, 1.2 equiv.)

• DBU (1.5 mmol, 1.5 equiv.)

• Anhydrous Toluene (5.0 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with argon to ensure a strictly anhydrous environment.

• Substrate Dissolution: Add the pyrazole alcohol (1.0 mmol) and PyFluor (1.2 mmol) to the flask. Dissolve in 5.0 mL of anhydrous toluene.

  • Causality Insight: Toluene is preferred over polar solvents like DCM as it suppresses solvent-mediated ionization (SN1), strongly forcing the stereospecific SN2 pathway and preventing ring-fluorination.

• Base Addition: Cool the mixture to 0 °C using an ice bath. Add DBU (1.5 mmol) dropwise over 5 minutes via syringe.

  • Causality Insight: Slow addition prevents localized heating. DBU deprotonates the alcohol, driving the formation of the 2-pyridinesulfonate ester intermediate.

• Reaction Progression: Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 12–24 hours.

  • Self-Validation Step: Monitor by LC-MS. The intermediate sulfonate ester can be observed, validating that activation has occurred without premature elimination.

• Quenching & Workup: Once the starting material is consumed, quench the reaction by adding 5 mL of saturated aqueous NaHCO₃. Extract with ethyl acetate (3 x 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography.

Visualizations

Decision tree for selecting deoxyfluorination reagents to prevent over-fluorination.

Mechanistic pathways showing how PyFluor suppresses elimination and subsequent over-fluorination.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Regioselectivity Challenges in Synthesizing 1-Phenyl-4-difluoromethylpyrazole

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals facing regioselectivity bottlenecks during the synthesis of 1-phenyl-4-difluoromethylpyrazole and its functionalized derivatives.

As a Senior Application Scientist, I frequently observe that poor regiocontrol in pyrazole synthesis not only depletes valuable fluorinated starting materials but also complicates downstream chromatographic purification. This guide deconstructs the causality behind these experimental challenges and provides self-validating protocols to ensure absolute regiochemical control.

Part 1: Strategic Workflows & Logical Decision Trees

When targeting the 1-phenyl-4-difluoromethylpyrazole core, the chosen synthetic vector dictates the regioselectivity challenges you will encounter. The logical decision tree below outlines the three primary strategies and their inherent regiochemical hurdles.

Caption: Logical decision tree evaluating synthetic strategies for 1-phenyl-4-difluoromethylpyrazole.

Part 2: Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: I attempted a direct radical C-H difluoromethylation of 1-phenylpyrazole using sodium chlorodifluoroacetate, but I obtained a complex mixture with very little of the 4-difluoromethyl product. Why?

Causality: Radical attack on the pyrazole ring is governed by innate electron density and the stability of the intermediate radical. The C5 position is overwhelmingly favored for radical attack due to the directing effect and stabilization provided by the adjacent N-phenyl group. The C3 position is the secondary preference. The C4 position is the least favored for radical functionalization. Therefore, attempting late-stage radical difluoromethylation inherently results in poor regioselectivity for the 4-position[1]. Solution: Abandon radical C-H functionalization for this specific regioisomer. Shift to an electrophilic strategy (see Q3) where the innate nucleophilicity of the pyrazole C4 position works in your favor.

Q2: When condensing phenylhydrazine with unsymmetrical 2-(difluoromethyl)-1,3-diketones to form substituted derivatives, I get a 1:1 mixture of 1,3- and 1,5-regioisomers. How can I control this?

Causality: Phenylhydrazine possesses two distinct nucleophilic nitrogen atoms: the terminal

(more nucleophilic, kinetically favored) and the internal (less nucleophilic, sterically hindered). In standard solvents (EtOH, THF), the terminal indiscriminately attacks the more electrophilic carbonyl, leading to kinetic mixtures. Solution: Alter the solvent environment to dictate thermodynamic control. Utilizing strongly hydrogen-bonding fluorinated solvents like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) selectively activates the carbonyls via hydrogen bonding and stabilizes the transition states. This dramatically shifts the pathway, favoring the thermodynamic product (often >95:5 ratio)[2].

Q3: What is the most reliable, self-validating protocol to synthesize the unsubstituted 1-phenyl-4-difluoromethylpyrazole core with 100% regiocontrol?

Causality: The "Gold Standard" is the indirect route: Vilsmeier-Haack formylation followed by deoxofluorination. Because the two nitrogen atoms in the pyrazole ring donate electron density, the C4 position acts as the most electron-rich carbon (analogous to the para position in aniline). Electrophilic Aromatic Substitution (EAS) via the Vilsmeier reagent is exclusively C4-selective. Subsequent treatment with Diethylaminosulfur trifluoride (DAST) converts the pure aldehyde into the difluoromethyl group without any risk of regio-isomerization[3].

Caption: Reaction workflow for the highly regioselective indirect synthesis via Vilsmeier-Haack formylation.

Part 3: Data Presentation & Optimization

When synthesizing 3,5-disubstituted 1-phenyl-4-difluoromethylpyrazoles via de novo condensation, solvent selection is the most critical parameter for regioselectivity. The data below illustrates the profound impact of fluorinated alcohols on the isomer ratio[2].

Table 1: Effect of Solvent on Regioselectivity in the Condensation of Phenylhydrazine with 2-(Difluoromethyl)-1-phenylbutane-1,3-dione

Entry	Solvent	Temperature	Isomer Ratio (1,3-Ph : 1,5-Ph)	Isolated Yield
1	Ethanol (EtOH)	80 °C (Reflux)	50 : 50	75%
2	Tetrahydrofuran (THF)	65 °C (Reflux)	55 : 45	70%
3	2,2,2-Trifluoroethanol (TFE)	25 °C	85 : 15	82%
4	Hexafluoroisopropanol (HFIP)	25 °C	> 98 : 2	88%

Note: HFIP allows the reaction to proceed efficiently at room temperature, suppressing kinetic side-reactions and thermal degradation of the difluoromethyl moiety.

Part 4: Self-Validating Experimental Protocols

Protocol A: 100% Regioselective Synthesis via Vilsmeier-Haack & DAST (The Gold Standard)

This protocol ensures absolute C4 regioselectivity by leveraging the innate EAS profile of the pyrazole ring.

Step 1: Vilsmeier-Haack Formylation

• Reagent Preparation: In an oven-dried, argon-purged flask, add anhydrous DMF (3.0 equiv) and cool to 0 °C using an ice bath.

• Electrophile Generation: Dropwise add Phosphorus oxychloride (

  , 3.0 equiv) over 15 minutes. Stir for 30 minutes at 0 °C to form the Vilsmeier reagent (a pale yellow complex).

• Substrate Addition: Slowly add 1-phenylpyrazole (1.0 equiv) dissolved in a minimal amount of anhydrous DMF.

• Heating: Remove the ice bath and heat the reaction mixture to 90 °C for 4 hours. Monitor via TLC (Hexanes/EtOAc 3:1) until the starting material is consumed.

• Validation & Workup: Cool to room temperature and carefully pour over crushed ice. Neutralize to pH 7-8 using saturated aqueous

  . Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over , and concentrate. The resulting 1-phenyl-1H-pyrazole-4-carbaldehyde is usually >95% pure and self-validates via a distinct aldehyde proton singlet at ~9.9 ppm in NMR.

Step 2: Deoxofluorination

• Setup: Dissolve the intermediate 1-phenyl-1H-pyrazole-4-carbaldehyde (1.0 equiv) in anhydrous

  (0.2 M) in a Teflon-lined or polyethylene flask (DAST etches glass over time). Cool to 0 °C.

• Fluorination: Dropwise add Diethylaminosulfur trifluoride (DAST, 2.5 equiv).

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Quenching: Cool back to 0 °C and strictly quench by slow, dropwise addition of saturated aqueous

  until bubbling ceases.

• Purification: Extract with

  , dry over , and purify via flash chromatography. The product is confirmed by a characteristic triplet in the NMR (~6.7 ppm, Hz) corresponding to the proton.

Protocol B: Regiocontrolled Condensation using HFIP

Use this protocol when synthesizing 3- or 5-substituted 1-phenyl-4-difluoromethylpyrazoles from 1,3-dicarbonyls.

• Reaction Setup: To a solution of the 2-(difluoromethyl)-1,3-dicarbonyl compound (1.0 equiv) in HFIP (0.2 M concentration), add phenylhydrazine (1.1 equiv) dropwise at room temperature[2].

• Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours. Do not heat, as elevated temperatures can erode the thermodynamic regiocontrol.

• Monitoring: Monitor by LC-MS. The strongly hydrogen-bonding nature of HFIP will drive the equilibrium toward the thermodynamically favored regioisomer.

• Workup: Upon completion, remove the HFIP under reduced pressure (HFIP can be recovered via distillation for reuse). Purify the crude residue via flash column chromatography.

Part 5: References

• Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction of Difluoroacetohydrazonoyl Bromides The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning MDPI URL:[Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives MDPI URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: A Guide to Purifying Fluorinated Pyrazole Isomers

Welcome to the Technical Support Center for the purification of fluorinated pyrazole isomers. This guide is designed for researchers, scientists, and professionals in drug development who encounter the unique and often complex challenges associated with separating these structurally similar compounds. The introduction of fluorine atoms into the pyrazole core, while beneficial for modulating physicochemical and biological properties, frequently complicates purification due to subtle differences in polarity, boiling points, and crystallinity between isomers.

This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate these challenges effectively. Our focus is on the "why" behind each step, empowering you to make informed decisions and develop robust, validated purification protocols.

Frequently Asked Questions (FAQs)

This section addresses high-level questions and provides a framework for selecting the appropriate purification strategy.

Q1: What is the best starting point for purifying a new mixture of fluorinated pyrazole regioisomers?

The most effective starting point is to assess the mixture's physical state, the scale of purification, and the available analytical tools. A typical workflow involves initial analysis by Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to understand the number of components and their relative polarities. Based on this initial data, you can proceed with a logical selection of purification techniques.

Caption: Decision workflow for selecting an initial purification strategy.

Q2: How does the position of fluorine atoms on the pyrazole ring impact separation?

The location and number of fluorine substituents dramatically alter a molecule's electronic properties and intermolecular interactions, which are the basis for separation.[1][2]

• Dipole Moment: Fluorine is highly electronegative. Its position can create or significantly change the molecule's overall dipole moment. Isomers with different dipole moments will have varying affinities for polar stationary phases in chromatography.

• Hydrogen Bonding: A fluorine atom can act as a weak hydrogen bond acceptor. Differences in the steric accessibility of fluorine atoms or nearby nitrogen atoms in isomers can lead to differential retention on stationary phases capable of hydrogen bonding (e.g., silica, or phases with diol or amino functionalities).[3][4]

• Hydrophobicity: While a single fluorine atom can increase polarity, polyfluorination often increases hydrophobicity. This is a key consideration in reverse-phase HPLC, where more fluorinated isomers may have longer retention times on C18 columns.[5]

Q3: When should I choose chromatography over crystallization?

The choice between chromatography and crystallization depends on several factors, including the scale of the purification, the nature of the isomeric mixture, and the desired final purity. Both techniques can be powerful, and sometimes a combination of both is the most effective approach.

Feature	Chromatography (Flash/HPLC)	Crystallization
Speed	Generally faster for small-scale method development and purification.	Can be slow, often requiring days for crystal growth.
Scale	Excellent for small to medium scale (<1g to ~100g). Large-scale requires specialized equipment.	Highly scalable and often the preferred method for multi-kilogram industrial production.
Resolution	High resolving power, capable of separating isomers with very similar properties.[6][7]	Depends on the formation of a well-ordered crystal lattice; can fail if isomers form solid solutions.
Purity	Can achieve very high purity (>99.5%), especially with HPLC.	Can yield exceptionally high purity material in a single step if successful.
Cost	High solvent consumption and cost of stationary phases (especially for HPLC).	Generally lower cost, relying on bulk solvents.
Development	Method development can be systematic but sometimes time-consuming.	Can be empirical and less predictable; requires screening of multiple solvents.

Troubleshooting Guide: High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for the high-resolution separation of fluorinated pyrazole isomers.[8] However, achieving baseline separation can be challenging. This guide addresses the most common problems.

Problem: My fluorinated pyrazole regioisomers are co-eluting or have poor resolution (Rs < 1.5) on a standard C18 column.

This is the most frequent issue, arising because regioisomers often have very similar hydrophobicity. A standard C18 column, which separates primarily based on hydrophobic interactions, may not be sufficient.[7][9]

Solution Workflow:

• Optimize Mobile Phase: Before changing the column, systematically adjust the mobile phase.[6]

  • Change Organic Modifier: If using acetonitrile, switch to methanol or vice-versa. The different solvent properties (viscosity, dipole moment, and hydrogen bonding capability) can alter selectivity.

  • Adjust pH: If your pyrazole has a basic nitrogen atom, controlling the pH with a buffer (e.g., ammonium formate or phosphate at pH 3-4) is critical.[7] This ensures a consistent protonation state and can introduce ionic interactions that aid separation.

  • Modify Temperature: Increasing the column temperature can improve efficiency and may change selectivity, though the effect can be unpredictable.[6][10]

• Employ an Alternative Stationary Phase: If mobile phase optimization is insufficient, the next step is to use a column with different retention mechanisms.[7] For fluorinated compounds, pentafluorophenyl (PFP or F5) phases are often the best choice.[11][12][13][14][15]

  • Why PFP/F5 Columns Work: These columns offer multiple modes of interaction beyond simple hydrophobicity, including:[3][4]

    • π-π Interactions: Between the electron-deficient fluorinated phenyl ring of the stationary phase and the aromatic pyrazole ring.

    • Dipole-Dipole Interactions: Crucial for separating isomers with different dipole moments.

    • Hydrogen Bonding: The electronegative fluorine groups can interact with analyte hydrogen bond donors.[4]

  • This combination of interactions provides an orthogonal (different) selectivity compared to C18, often resolving peaks that co-elute on traditional phases.[3][16][17]

Caption: Troubleshooting workflow for poor HPLC resolution of isomers.

Problem: I'm observing significant peak tailing for my pyrazole compound.

Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, or issues with the chromatographic system itself.[10][18]

Possible Causes & Solutions:

• Silanol Interactions: The most common cause. Residual, acidic silanol groups (-Si-OH) on the silica surface can interact strongly with basic nitrogen atoms on the pyrazole ring.

  • Solution 1: Use a Modern, End-Capped Column: High-purity silica columns with advanced end-capping are less prone to this issue.

  • Solution 2: Lower Mobile Phase pH: Adding an acid (e.g., 0.1% formic acid or trifluoroacetic acid) to the mobile phase protonates the basic analyte and suppresses the ionization of silanols, minimizing the unwanted interaction.[18]

  • Solution 3: Add a Basic Modifier: In some cases, adding a small amount of a basic competitor like triethylamine (TEA) (e.g., 0.1%) can block the active silanol sites.[19]

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the injection volume or the concentration of the sample.[10]

• Mismatched Injection Solvent: Dissolving the sample in a solvent much stronger than the mobile phase can cause peak distortion.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[20]

Troubleshooting Guide: Crystallization

Crystallization can be a highly effective and scalable method for purifying isomers, but it often requires empirical screening and optimization.[21]

Problem: My isomers are "oiling out" instead of forming crystals.

"Oiling out" occurs when the solute's solubility limit is exceeded at a temperature above its melting point in that solvent, or when it is too soluble.

Possible Causes & Solutions:

• High Solute Concentration: The solution is too supersaturated.

  • Solution: Dilute the solution with more solvent before cooling.

• Rapid Cooling: Cooling the solution too quickly can prevent the ordered lattice formation required for crystallization.

  • Solution: Allow the solution to cool slowly to room temperature, then transfer it to a refrigerator, and finally to a freezer. Slow, controlled cooling is key.

• Inappropriate Solvent: The chosen solvent may be too good, keeping the compound dissolved even at low temperatures.

  • Solution 1 (Solvent/Anti-Solvent): Dissolve the compound in a small amount of a "good" solvent, then slowly add a miscible "poor" solvent (an anti-solvent) until turbidity persists. This can induce crystallization. A common pair is Dichloromethane/Hexane.

  • Solution 2 (Solvent Screening): Systematically screen a range of solvents with varying polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene).[22]

Problem: I can't get any crystals to form, even at low temperatures.

This indicates a failure in nucleation, the initial step of crystal formation.

Solutions to Induce Nucleation:

• Scratching: Gently scratch the inside of the flask below the solvent line with a glass rod. The microscopic imperfections on the glass can provide nucleation sites.

• Seeding: If you have a tiny crystal of the pure compound, add it to the supersaturated solution. This "seed" crystal will act as a template for further crystal growth.

• Slow Evaporation: Allow the solvent to evaporate slowly from a loosely covered beaker or flask. This gradually increases the concentration to the point of nucleation.

Problem: My regioisomers are crystallizing together.

This happens when the isomers have very similar shapes and can pack into the same crystal lattice, forming a solid solution. This is a particularly challenging problem.

Advanced Strategies:

• Salt Formation: If the pyrazole is basic, reacting the mixture with an acid (e.g., sulfuric or phosphoric acid) can form a salt.[21][22] The different isomers' salts may have vastly different solubilities, allowing one to crystallize selectively. The pure isomer can then be recovered by neutralizing the purified salt.[21]

• Extensive Solvent Screening: The goal is to find a solvent system where one isomer is significantly less soluble than the other. This may require screening dozens of solvent combinations.

Key Purification Protocols

Protocol 1: General Procedure for Flash Column Chromatography (Silica Gel)

This protocol is suitable for the purification of regioisomers on a >50 mg scale.

• TLC Analysis: Develop a TLC solvent system (e.g., a mixture of ethyl acetate and hexane) that gives good separation between the isomers, with the lower spot having an Rf value of ~0.2-0.3.

• Column Packing: Pack a silica gel column using the initial, weaker mobile phase composition.

• Sample Loading (Dry Loading): Dissolve the crude mixture in a strong, volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (approx. 1-2 times the mass of the crude product) and evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder.[8]

• Purification: Carefully add the silica-adsorbed sample to the top of the packed column. Elute the column with the solvent system determined by TLC, often applying a shallow gradient of the more polar solvent.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure, separated isomers.

• Solvent Removal: Combine the pure fractions of each isomer and remove the solvent under reduced pressure to yield the purified compounds.

Protocol 2: Salt Formation for Crystallization-Based Separation

This protocol is an effective strategy when direct crystallization fails to separate regioisomers.[21]

• Dissolution: Dissolve the crude isomer mixture in a suitable organic solvent such as ethanol, isopropanol, or acetone.[21][22]

• Acid Addition: Slowly add at least one molar equivalent of a strong acid (e.g., a solution of sulfuric acid in isopropanol).

• Crystallization: Stir the solution at room temperature. The salt of one isomer may begin to precipitate. Cool the mixture slowly (e.g., to 0-5 °C) to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent.

• Liberation of Free Base: Dissolve the purified salt in water and neutralize the solution with a base (e.g., 1 M NaOH) until the free pyrazole precipitates or can be extracted.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Dry the organic extract over a drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the pure isomer.

References

• Technical Support Center: Purification of Methyl Pyrazole Isomers. Benchchem.
• Versatile F5 Pentafluorophenyl Columns by Phenomenex. Phenomenex.
• The Application of Orthogonal Chromatography for the Purification of Synthetic Pharmaceutical Intermedi
• Technical Support Center: Troubleshooting HPLC Separation of Triglyceride Isomers. Benchchem.
• Technical Support Center: Purification of Pyrazolone Deriv
• Ascentis® Express F5 (Pentafluorophenyl) U/HPLC Columns. Sigma-Aldrich.
• HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column.
• Kinetex F5 Core-Shell HPLC Columns. Phenomenex.
• Phenomenex Expands Range of HPLC/UHPLC Columns. SelectScience.
• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chrom
• HPLC Troubleshooting Guide. SCION Instruments.
• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• troubleshooting separ
• NEW Kinetex F5. Phenomenex.
• HPLC Troubleshooting Guide.
• Method for purifying pyrazoles.
• Use of Orthogonal Methods During Pharmaceutical Development: Case Studies. LCGC North America.
• It Isn't Always The Column: Troubleshooting Your HPLC Separ
• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• SYNTHESIS AND CHIRAL SEPARATION OF SOME PYRAZOLE FUSED PIPERIDINES. International Journal of Chemical and Pharmaceutical Analysis.
• Column chromatography conditions for separ
• Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. University of Southern Mississippi eGrove.

Sources

• 1. ijcpa.in [ijcpa.in]
• 2. egrove.olemiss.edu [egrove.olemiss.edu]
• 3. selectscience.net [selectscience.net]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]
• 11. Versatile F5 Pentafluorophenyl Columns by Phenomenex [phenomenex.com]
• 12. Ascentis® Express F5 (Pentafluorophenyl) U/HPLC Columns [sigmaaldrich.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Kinetex F5 Core-Shell HPLC Columns | Phenomenex [phenomenex.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. santaisci.com [santaisci.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. hplc.eu [hplc.eu]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. agilent.com [agilent.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]

Optimizing reaction conditions for difluoroacetohydrazonoyl bromide cycloaddition

Topic: Optimization & Troubleshooting for [3+2] Cycloaddition of Difluoroacetohydrazonoyl Bromides Document ID: TSC-CF2H-001 Last Updated: March 2026 Support Tier: Level 3 (Method Development & Optimization)

System Overview & Mechanism

The Challenge: Difluoroacetohydrazonoyl bromides are specialized precursors used to introduce the difluoromethyl (

) group—a critical bioisostere for lipophilicity and hydrogen bonding modulation in drug discovery.

The Chemistry: The reaction follows a Huisgen [3+2] cycloaddition pathway.[1] The bromide precursor is not the active species; it must undergo base-mediated dehydrohalogenation to generate a transient fluorinated nitrilimine dipole in situ. This dipole then reacts with a dipolarophile (alkene/alkyne) to form the pyrazole or pyrazoline core.

Reaction Pathway & Failure Modes

The following diagram illustrates the critical "Life or Death" decision points for the transient nitrilimine species.

Figure 1: Mechanistic flow showing the competition between productive cycloaddition and destructive dimerization/hydrolysis.

Standard Operating Procedure (SOP)

Methodology: In Situ Generation Protocol Reference Standard: Adapted from J. Org.[2] Chem. 2022, 87, 1, 498–511.[3]

Reagents & Setup

• Precursor: Difluoroacetohydrazonoyl bromide (1.0 equiv)

• Dipolarophile: Electron-deficient alkene/alkyne (1.1 – 1.5 equiv)

• Base: Triethylamine (

  ) or

• Solvent: Anhydrous Dichloromethane (DCM) or THF

• Concentration: 0.1 M – 0.2 M

Step-by-Step Protocol

• Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Dissolution: Add the Difluoroacetohydrazonoyl bromide and the Dipolarophile to the flask. Dissolve in anhydrous DCM.

  • Critical: Do NOT add the base yet. The dipolarophile must be present before the dipole is generated.

• Activation (The Control Point):

  • Dissolve

    (1.2 equiv) in a small volume of DCM.

  • Add the base solution dropwise over 15–30 minutes at Room Temperature (RT).

  • Why? Slow addition keeps the concentration of the transient nitrilimine low, statistically favoring reaction with the dipolarophile over self-dimerization.

• Monitoring: Stir at RT for 2–4 hours. Monitor by TLC.

  • Success Indicator: Disappearance of the bromide spot and appearance of a fluorescent spot (often pyrazoles are UV active).

• Workup: Quench with water, extract with DCM, dry over

  , and concentrate.

Troubleshooting Guide (FAQ)

Issue 1: Low Yield & Formation of "Tarry" Byproducts

User Question: "My reaction turned dark red/brown immediately upon adding base, and the yield is <30%. What happened?"

Diagnosis: Head-to-Tail Dimerization. The nitrilimine dipole is highly reactive. If generated too quickly in the absence of a sufficiently reactive dipolarophile, two nitrilimine molecules will react with each other to form a dihydrotetrazine (often colored deep red/brown).

Corrective Actions:

• Slow Down: Use a syringe pump to add the base over 1 hour.

• Increase Trap: Increase dipolarophile equivalents to 2.0–3.0.

• Switch Base: Switch to a heterogeneous base like Silver Carbonate (

  ) or Potassium Carbonate ( ) . The low solubility limits the concentration of active base, creating a "slow-release" effect for the dipole.

Issue 2: Starting Material Consumed, No Product Formed

User Question: "The bromide is gone, but I don't see the pyrazole. I isolated a solid that looks like a hydrazide."

Diagnosis: Hydrolysis. Water is a potent nucleophile for the nitrilimine. If your solvent is "wet," water will intercept the dipole before the alkene does, reverting it to a hydrazide-like species.

Corrective Actions:

• Solvent Quality: Use freshly distilled DCM or THF (from a solvent still or stored over activated 4Å molecular sieves).

• Atmosphere: Ensure a positive pressure of Nitrogen/Argon.

Issue 3: Poor Regioselectivity

User Question: "I am getting a mixture of regioisomers (5-substituted vs 4-substituted pyrazoles). How do I control this?"

Diagnosis: FMO Mismatch. Regioselectivity is governed by the electronic nature of the dipolarophile (LUMO-dipole vs HOMO-dipole control).

• Electron-Deficient Alkenes (e.g., Acrylates, Nitroalkenes): Typically yield 5-substituted pyrazolines (sterics and electronics usually align).

• Electron-Rich Alkenes (e.g., Enol ethers): May yield mixtures or 4-substituted products depending on the specific substitution pattern.

Optimization Table:

Variable	Recommendation for Regiocontrol
Temperature	Lower to 0°C. Kinetic control often enhances the major isomer preference.
Solvent	Switch to Toluene. Non-polar solvents maximize FMO interactions and minimize secondary dipole-dipole solvent effects.
Sterics	Use a bulkier base or ligand if using metal-mediated catalysis (rare for this specific bromide but applicable to general dipole chemistry).

Advanced Optimization: Solvent & Base Screening

If the standard DCM/

protocol fails, utilize this decision matrix to select conditions based on your substrate's profile.

Figure 2: Decision matrix for selecting reaction conditions based on dipolarophile reactivity.

Quantitative Data: Solvent Effect on Yield

Typical yields observed for difluoroacetohydrazonoyl bromide cycloaddition with ethyl acrylate (1.2 eq).

Solvent	Base	Temp	Yield (%)	Notes
DCM		RT	88%	Standard condition. Fast clean conversion.
THF		RT	75%	Slightly lower yield; THF can hold more water.
Toluene		80°C	65%	Higher temp promotes some dimerization.
Ethanol		RT	<10%	FAILURE. Protic solvents quench the dipole.

References

• Synthesis of Difluoromethylated Pyrazoles via Difluoroacetohydrazonoyl Bromides Ren, Y., Ma, R., Feng, Y., & Hu, Y. (2022).[1][3][4] Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction of Difluoroacetohydrazonoyl Bromides.[1][3][4] The Journal of Organic Chemistry, 87(1), 498–511.[3] [3]

• Regioselectivity in Nitrilimine Cycloadditions Molteni, G., & Ponti, A. (2017).[5][6] The Nitrilimine–Alkene Cycloaddition Regioselectivity Rationalized by Density Functional Theory Reactivity Indices. Molecules, 22(2), 202.[5]

• General Review on Fluorinated Pyrazoles Zhang, W., et al. (2025).[4] Construction of 3,4-Disubstituted-3-(difluoromethyl)pyrazoles. Chinese Journal of Organic Chemistry.[4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. [3 + 2] Cycloaddition Reaction of Vinylsulfonium Salts with Hydrazonoyl Halides: Synthesis of Pyrazoles [organic-chemistry.org]
• 3. Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction of Difluoroacetohydrazonoyl Bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. The Nitrilimine–Alkene Cycloaddition Regioselectivity Rationalized by Density Functional Theory Reactivity Indices - PMC [pmc.ncbi.nlm.nih.gov]

Handling stability issues of alpha-fluoroamines in pyrazole synthesis

The following Technical Support Guide addresses the stability and handling of

-Fluoroalkyl Amino Reagents (FARs) —specifically focusing on TFEDMA , Yarovenko's Reagent , and Ishikawa's Reagent —which are the primary " -fluoroamine" species utilized in the synthesis of fluorinated pyrazoles.

Technical Support Center: Handling -Fluoroamines (FARs) in Pyrazole Synthesis

Topic: Stability, Handling, and Optimization of Fluoroalkyl Amino Reagents (FARs) Applicable Reagents: TFEDMA (Petrov Reagent), Yarovenko’s Reagent, Ishikawa’s Reagent Target Audience: Synthetic Organic Chemists, Process Chemists[1]

Core Technical Overview

-Fluoroamines (specifically Fluoroalkyl Amino Reagents or FARs) are versatile fluorinating building blocks used to convert 1,3-dicarbonyl equivalents into fluorinated pyrazoles .[1] Their utility stems from their ability to act as "masked" fluorinated synthons. However, their high reactivity stems from the activation of the C-F bond by the adjacent nitrogen lone pair, making them susceptible to hydrolysis and thermal decomposition.[1]

The Stability Hierarchy

Understanding the intrinsic stability of your reagent is the first step in troubleshooting.

Reagent	Chemical Name	Stability Profile	Physical State
TFEDMA	1,1,2,2-Tetrafluoro-N,N-dimethylethylamine	High (Relative)	Yellow Liquid
Ishikawa's	N,N-Diethyl-1,1,2,3,3,3-hexafluoropropylamine	Medium	Pale Brown Oil/Powder
Yarovenko's	2-Chloro-1,1,2-trifluoroethyldiethylamine	Low (Highly Sensitive)	Dark Brown Oil

Critical Insight: While TFEDMA is the most stable, all FARs will hydrolyze upon contact with atmospheric moisture to release Hydrogen Fluoride (HF) and the corresponding amide.[1] This hydrolysis is the #1 cause of failed pyrazole cyclizations.

Reagent Handling & Storage Protocols

Pre-Reaction Storage

• Temperature: Store TFEDMA and Ishikawa’s reagent at 2–8°C . Yarovenko’s reagent is best used immediately upon synthesis; if storage is necessary, keep at -20°C .[1]

• Atmosphere: Strictly inert atmosphere (Argon or Nitrogen).[1] These reagents are hygroscopic.

• Container: Teflon (PTFE) or Polypropylene (PP) containers are preferred for long-term storage to prevent etching.[1] For short-term use, dry borosilicate glass is acceptable.[1]

Quality Control (Purity Check)

Before committing valuable precursors, validate the quality of your FAR.[1]

• Method:

  NMR in anhydrous .

• Pass Criteria: Sharp, distinct multiplets corresponding to the fluoroalkyl chain.[1]

• Fail Criteria: Presence of broad singlets or shifts corresponding to

  or fluoride salts (indicating hydrolysis).[1] Darkening of color (to black/tar) indicates thermal decomposition.

Reaction Optimization: The Pyrazole Workflow

The synthesis of fluorinated pyrazoles typically proceeds via a Vinamidinium Intermediate . The stability of this intermediate is just as critical as the starting reagent.

Visualizing the Pathway (DOT Diagram)[1]

Caption: Logical flow of pyrazole synthesis using FARs. Note the critical divergence point where moisture leads to irreversible reagent destruction.

Troubleshooting Guide

Issue 1: Low Yield & Tar Formation

Symptom: The reaction mixture turns black/tarry; crude NMR shows starting material or amide byproducts.

• Root Cause: Thermal instability or hydrolysis.

• Corrective Action:

  • Lower the Temperature: FAR condensation is exothermic. Add the FAR dropwise at 0°C or -78°C (depending on scale).

  • Solvent Switch: Avoid ether/THF if Lewis Acids (

    ) are used (polymerization risk). Use Dichloromethane (DCM) or Acetonitrile (MeCN) .[1]

  • Check Reagent: If the FAR is dark brown/black before addition, it has degraded. Distill (if TFEDMA) or discard.

Issue 2: Glassware Etching

Symptom: Reaction flask becomes cloudy or etched.

• Root Cause: Generation of free HF during the cyclization or hydrolysis steps.

• Corrective Action:

  • Buffer the System: Add Triethylamine (

    ) (2–3 equiv) during the hydrazine addition step to scavenge HF.

  • Material Change: Perform the reaction in a PFA/PTFE flask if the reaction time exceeds 4 hours.

Issue 3: Regioselectivity Issues

Symptom: Formation of a mixture of 3-fluoroalkyl and 5-fluoroalkyl pyrazole isomers.

• Root Cause: Asymmetric vinamidinium intermediates allow hydrazine attack at two positions.

• Corrective Action:

  • Control pH: Cyclization regioselectivity is pH-dependent. Under acidic conditions, hydrazine attacks the most electrophilic carbon; under basic conditions, the most steric/electronic factors dominate.[1]

  • Stepwise Addition: Isolate the vinamidinium salt (if stable) before adding hydrazine to control the reaction environment precisely.

Standard Operating Procedure (SOP)

Protocol: Synthesis of 3,5-Bis(fluoroalkyl)pyrazole using TFEDMA Based on methodologies adapted from recent literature [1, 2].

Reagents:

• Fluoroacetoacetate (1.0 equiv)[1]

• TFEDMA (1.2 equiv)[1]

• (1.5 equiv)[1]

• Hydrazine Hydrate (1.5 equiv)[1]

• Dichloromethane (DCM), anhydrous[1]

Step-by-Step:

• Activation: In a flame-dried round-bottom flask under Argon, dissolve TFEDMA in anhydrous DCM. Cool to 0°C .[2]

• Lewis Acid Addition: Add

  dropwise. Stir for 15 minutes. Note: Fumes may be visible; ensure good ventilation.[1]

• Substrate Addition: Add the fluoroacetoacetate dropwise. Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by

  NMR for the disappearance of TFEDMA.[1]

  • Checkpoint: You have now formed the Vinamidinium salt .

• Cyclization: Cool the mixture back to 0°C . Add Hydrazine Hydrate dropwise (Caution: Exothermic).[1]

• Completion: Stir at RT for 1–2 hours.

• Workup: Quench with saturated

  (neutralizes HF). Extract with DCM.[3] Dry over and concentrate.

Frequently Asked Questions (FAQ)

Q: Can I use DAST instead of TFEDMA for this reaction? A: Generally, no . While DAST is a fluorinating agent, it is designed for deoxofluorination (converting OH/C=O to F).[1] TFEDMA and FARs are designed to act as building blocks that transfer the fluoroalkyl group or activate the C-C bond formation via the vinamidium species. Using DAST will likely lead to gem-difluorination of your carbonyl rather than pyrazole formation.

Q: My Yarovenko reagent has a precipitate. Is it safe to use? A: The precipitate is likely the amine hydrochloride or hydrolysis products. Filter the reagent under inert atmosphere before use, but expect lower yields.[1] If the liquid phase is viscous and black, discard it.[1]

Q: Why do I need

? A: TFEDMA alone is often not electrophilic enough to react rapidly with less reactive ketones. coordinates to the nitrogen or fluorine, increasing the electrophilicity of the reagent and facilitating the elimination of the amine leaving group.

References

• Fluoroalkyl Amino Reagents (FARs): A General Approach towards the Synthesis of Heterocyclic Compounds Bearing Emergent Fluorinated Substituents. Source: PMC / NIH URL:[1][Link]

• Three-component synthesis of fluorinated pyrazoles from fluoroalkylamines, NaNO2 and electron-deficient alkynes. Source: RSC Publishing (Organic & Biomolecular Chemistry) URL:[1][Link]

• Ishikawa's reagent. Source: Enamine Store / Wikipedia Context URL:[Link][1]

• Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability. (Comparison of stability with FARs) Source: ACS Publications (Journal of Organic Chemistry) URL:[1][Link][1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Ishikawa reagent - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Navigating Solubility Challenges of Fluorinated 1-Phenylpyrazoles in NMR Solvents

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting advice and answers to frequently asked questions regarding the solubility of fluorinated 1-phenylpyrazole derivatives for Nuclear Magnetic Resonance (NMR) analysis. The unique physicochemical properties imparted by fluorine, while beneficial for medicinal chemistry, often introduce significant challenges in sample preparation for structural elucidation.[1][2][3] This guide is designed to provide both practical, step-by-step solutions and a foundational understanding of the principles behind them.

Troubleshooting Guide: A Problem-Solution Approach

This section addresses specific, common issues encountered during the dissolution of fluorinated 1-phenylpyrazoles for NMR spectroscopy.

Q1: My fluorinated 1-phenylpyrazole compound is insoluble or only sparingly soluble in Chloroform-d (CDCl₃). What is my next step?

Answer:

This is the most frequent challenge researchers face. While CDCl₃ is a workhorse solvent for many organic compounds, its moderate polarity is often insufficient to overcome the strong crystal lattice energy or intermolecular forces present in many fluorinated and/or nitrogen-containing heterocyclic compounds.[4] The introduction of fluorine can significantly alter a molecule's polarity and crystal packing.[1][3]

Your next step should be a systematic solvent screening process based on polarity.

Causality: The goal is to find a solvent or solvent system with a polarity that best matches the analyte or is strong enough to disrupt the solute-solute interactions that keep it in a solid state. Highly polar aprotic solvents are often the key.

Recommended Solvent Selection Workflow:

• Initial Assessment: Begin with the most powerful and versatile aprotic solvent, Deuterated Dimethyl Sulfoxide (DMSO-d₆).[5][6] It is prized for its exceptional ability to dissolve a wide array of organic compounds, both polar and nonpolar.[5][7]

• Alternative Polar Aprotic Solvents: If DMSO-d₆ is unsuitable (e.g., due to reactivity or overlapping signals), proceed to other polar aprotic solvents like Acetone-d₆ or Acetonitrile-d₃.[8]

• Protic Solvents: Deuterated Methanol (CD₃OD) can be effective for polar compounds, but exercise caution.[9] If your molecule contains labile protons (e.g., -OH, -NH), they may exchange with the deuterium of the solvent, leading to signal disappearance.[10]

• Nonpolar Aromatic Solvents: For less polar compounds that might still be problematic in CDCl₃, Deuterated Benzene (C₆D₆) or Toluene-d₈ can be effective. These solvents are particularly useful for inducing aromatic solvent-induced shifts (ASIS), which can help resolve overlapping signals.

The following diagram outlines a logical workflow for troubleshooting initial solubility issues.

Caption: Logical workflow for selecting an alternative NMR solvent.

Q2: My compound shows poor solubility even in DMSO-d₆, resulting in a very low signal-to-noise ratio. How can I obtain a usable spectrum?

Answer:

This indicates your compound has very high crystal lattice energy or is otherwise difficult to solvate. In this scenario, you need to employ more advanced techniques to either enhance solubility or improve signal detection.

Protocol 1: Employing a Co-solvent System

Causality: A mixture of two miscible solvents can create a unique solvation environment with a polarity intermediate to the two pure solvents. This can be more effective at disrupting crystal packing than either solvent alone.[11][12] A common and effective strategy is to use a highly polar solvent to break up the lattice and a less polar one to solvate the molecule.

Step-by-Step Methodology:

• Add your solid compound to an NMR tube.

• Add a small volume (e.g., 5-10% of total, ~30-60 µL) of DMSO-d₆.

• Agitate the sample vigorously using a vortex mixer or sonicate for 1-2 minutes to break up the solid.

• Add the bulk solvent, typically CDCl₃ or Acetone-d₆, to the standard volume (e.g., 600 µL).

• Invert the tube several times to mix thoroughly and inspect for dissolution.

Protocol 2: Variable Temperature (VT) NMR

Causality: For most compounds, solubility increases with temperature. By heating the sample, you provide the system with enough thermal energy to overcome the intermolecular forces holding the crystal lattice together.

Step-by-Step Methodology:

• Choose a solvent with a high boiling point to prevent it from boiling at the target temperature. DMSO-d₆ (B.P. 189 °C) and Toluene-d₈ (B.P. 110 °C) are excellent choices.[5][13]

• Prepare your sample in the chosen solvent as usual. Ensure the NMR tube is properly sealed to avoid solvent evaporation.

• Insert the sample into the NMR spectrometer.

• Use the spectrometer's temperature control unit to incrementally increase the temperature (e.g., in 10 °C steps from 25 °C to 75 °C).

• Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

• Critical Note: Always confirm the thermal stability of your compound before heating to avoid degradation.

Other Effective Strategies:

• Sonication: Before introducing the sample to the magnet, place the sealed NMR tube in an ultrasonic bath for 5-10 minutes. The high-frequency sound waves can help break apart solid aggregates and accelerate the dissolution process.

• Increase Acquisition Time: The signal-to-noise ratio (S/N) improves with the square root of the number of scans. If solubility is low but not zero, simply increasing the number of scans (e.g., from 16 to 256) can often produce a high-quality spectrum, albeit at the cost of longer experiment time.

Q3: I have successfully dissolved my compound, but the resulting NMR peaks are broad and poorly resolved. What are the potential causes and solutions?

Answer:

Broad NMR signals can be frustrating as they obscure important coupling information and suggest an issue with the sample environment or the molecule's dynamic behavior.

Causality: Line broadening is typically caused by processes that shorten the relaxation time (T₂) of the nuclei. Common culprits include high solution viscosity, molecular aggregation, the presence of paramagnetic impurities, or chemical exchange phenomena.

Troubleshooting Broad NMR Peaks:

Caption: Decision tree for diagnosing and resolving broad NMR signals.

Detailed Explanations:

• High Viscosity: Solvents like DMSO-d₆ are more viscous than CDCl₃, which can restrict molecular tumbling and lead to broader lines.[5] Gently heating the sample (e.g., to 40 °C) reduces viscosity and often sharpens signals.

• Molecular Aggregation: Even in a "solution," molecules can form dimers or higher-order aggregates. This creates larger effective particle sizes, leading to broader peaks. This phenomenon is often concentration-dependent. Try acquiring a spectrum on a more dilute sample. Alternatively, increasing the temperature can provide enough energy to break up these aggregates.

• Paramagnetic Impurities: Trace amounts of paramagnetic metals (like iron or copper) from reagents or glassware can cause significant line broadening. If you suspect this, filter your NMR sample through a small plug of Celite or silica gel packed into a Pasteur pipette directly into a clean NMR tube.

• Chemical Exchange: Fluorinated 1-phenylpyrazoles may exhibit dynamic processes, such as slow rotation around a bond (rotamers) or tautomerism. If the rate of this exchange is on the same timescale as the NMR experiment, it can lead to severely broadened peaks. Running a VT-NMR experiment is the best way to diagnose this. At higher temperatures, the exchange may become fast on the NMR timescale, resulting in a single sharp, averaged signal. At lower temperatures, the exchange may become slow, allowing you to see sharp signals for each individual conformer.

Frequently Asked Questions (FAQs)

Why are fluorinated 1-phenylpyrazoles often difficult to dissolve?

The incorporation of fluorine into organic molecules induces profound changes in their electronic and physical properties.[3] Fluorinated pyrazoles are valuable scaffolds in medicinal and agricultural chemistry precisely because these changes can enhance metabolic stability, binding affinity, and lipophilicity.[2][14] However, these same factors contribute to poor solubility:

• High Crystal Lattice Energy: The high electronegativity of fluorine creates strong C-F bonds and significant molecular dipoles. These can lead to highly ordered and stable crystal structures that require a large amount of energy to disrupt.

• Reduced Hydrogen Bonding Potential: While fluorine is highly electronegative, it is a poor hydrogen bond acceptor. This can reduce the affinity of the molecule for polar protic solvents.

• Hydrophobicity/Lipophilicity: Extensive fluorination often increases the lipophilicity (fluorous character) of a molecule, reducing its solubility in polar solvents. This can create a delicate balance, where the molecule is not soluble in common nonpolar or polar solvents.[15]

What are the key properties of common deuterated solvents?

Choosing the right solvent is the first and most critical step in acquiring a good NMR spectrum.[10] The choice should be guided by the analyte's solubility and the experimental requirements.[13]

Solvent	Formula	Residual ¹H Peak (ppm)	Boiling Point (°C)	Polarity	Key Characteristics & Cautions
Chloroform-d	CDCl₃	~7.26	61	Moderate	The most common starting solvent; can overlap with aromatic signals. Easy to remove post-analysis.[9][13]
DMSO-d₆	(CD₃)₂SO	~2.50	189	High	Excellent for dissolving a wide range of polar compounds and salts.[5][9] Highly hygroscopic (absorbs water) and difficult to remove.[4][5]
Acetone-d₆	(CD₃)₂CO	~2.05	56	High	Good general-purpose polar aprotic solvent. Volatile and easy to remove.
Acetonitrile-d₃	CD₃CN	~1.94	82	High	Good for moderately polar compounds, particularly nitrogen-containing ones.[9] Thermally stable.[9]
Methanol-d₄	CD₃OD	~3.31 & ~4.87	65	High (Protic)	Good for polar compounds. Caution: Will exchange with labile protons (-OH, -NH), causing their signals to disappear.[10]
Toluene-d₈	C₇D₈	~2.09, 6.98, 7.00, 7.09	110	Low	Useful for nonpolar compounds and for variable temperature studies. Can induce significant upfield chemical shifts (ASIS).[13]

Note: Residual peak positions can vary slightly based on temperature, solute, and pH.[13]

Can the choice of solvent affect my ¹⁹F NMR spectrum?

Absolutely. The chemical environment has a significant impact on the ¹⁹F chemical shift, and changes of several parts per million (ppm) are common when switching solvents.[16] This is due to intermolecular interactions like dipole-dipole forces and van der Waals interactions between the analyte and the solvent molecules.[16] Therefore, it is crucial to be consistent with the solvent used if you are comparing chemical shifts across a series of compounds. For precise and quantitative ¹⁹F NMR, the use of an internal standard that is soluble and non-reactive is highly recommended.[16]

References

• How to Choose Deuterated NMR Solvents. (2026, January 5). Isotope Science / Alfa Chemistry. [Link]

• NMR solvent selection - that also allows sample recovery. (2018, December 7). BioChromato. [Link]

• An Influence of Fluorinated Alkyl Substituents on Structure and Magnetic Properties of Mn(II) Complexes with Pyrazolyl-Substituted Nitronyl Nitroxides. (2023, October 23). MDPI. [Link]

• Overcoming the Solubility Limit with Solubility-Enhancement Tags: Successful Applications in Biomolecular NMR Studies. (n.d.). PMC. [Link]

• Which other NMR solvent can be used to dissolve a compound apart from chloroform, methanol or DMSO? (2023, May 22). ResearchGate. [Link]

• On the Use of Deuterated Organic Solvents without TMS to Report 1H/13C NMR Spectral Data of Organic Compounds: Current State of the Method, Its Pitfalls and Benefits, and Related Issues. (n.d.). PMC. [Link]

• Selection Guide on Deuterated Solvents for NMR. (2025, February 19). Labinsights. [Link]

• Deuterated Solvents. (2021, February 23). Nanalysis. [Link]

• An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. (n.d.). International Journal of Pharmaceutical Research & Allied Sciences. [Link]

• Design of Highly Fluorinated Peptides for Cell-based 19F NMR. (2023, July 31). PMC. [Link]

• 1H NMR (DMSO-d6). (n.d.). The Royal Society of Chemistry. [Link]

• CLEN Method Recording of Nuclear Magnetic Resonance Spectra of Organic Substances such as New Psychoactive Sub. (n.d.). Taxation and Customs Union. [Link]

• Fluorinated Hexosome Carriers for Enhanced Solubility of Drugs. (2025, April 28). JACS Au. [Link]

• Fluorination Effects on NOS Inhibitory Activity of Pyrazoles Related to Curcumin. (2025, October 16). ResearchGate. [Link]

• Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. (2006, May 15). Magnetic Resonance in Chemistry. [Link]

• No-Deuterium Proton (No-D) NMR as a Convenient Method for Analysis of Organic Solvents. (2023, July 31). ACS Publications. [Link]

• Techniques for Improving Solubility. (2022, November 15). International Journal of Medical Science and Dental Research. [Link]

• Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions. (2025, October 31). PMC. [Link]

• Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. (n.d.). eGrove. [Link]

• SOLUBILITY ENHANCEMENT TECHNIQUES: AN OVERVIEW. (2022, May 1). ResearchGate. [Link]

• Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review. (n.d.). Semantic Scholar. [Link]

• 5 Novel Techniques for Solubility Enhancement. (2021, July 26). Ascendia Pharmaceutical Solutions. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010, April 16). Organometallics. [Link]

• Fipronil Technical. (n.d.). Coromandel. [Link]

• Good fluorine NMR internal standards? (2024, August 5). Reddit. [Link]

• Fipronil. (n.d.). PubChem. [Link]

• Solvent Relaxation NMR as a Tool to Study Particle Dispersions in Non-Aqueous Systems. (2022, July 15). MDPI. [Link]

• NMR based solvent exchange experiments to understand the conformational preference of intrinsically disordered proteins using FG-nucleoporin peptide as a model. (n.d.). PMC. [Link]

• DMSO Solubility Assessment for Fragment-Based Screening. (2021, June 28). MDPI. [Link]

• Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. (2022, April 6). Espace INRS. [Link]

• 1-Phenylpyrazole. (n.d.). PubChem. [Link]

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. (n.d.). Chemical Science (RSC Publishing). [Link]

• An Overview of Fluorine NMR. (n.d.). ResearchGate. [Link]

• Fipronil (Ref: BAS 350l). (2026, March 3). AERU - University of Hertfordshire. [Link]

• Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. (2024, June 13). ACS Omega. [Link]

• Supplementary Information. (n.d.). The Royal Society of Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. egrove.olemiss.edu [egrove.olemiss.edu]
• 4. NMR solvent selection - that also allows sample recovery [biochromato.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. On the Use of Deuterated Organic Solvents without TMS to Report 1H/13C NMR Spectral Data of Organic Compounds: Current State of the Method, Its Pitfalls and Benefits, and Related Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. taxation-customs.ec.europa.eu [taxation-customs.ec.europa.eu]
• 8. labinsights.nl [labinsights.nl]
• 9. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 10. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 11. researchgate.net [researchgate.net]
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• 14. Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review (2024) | Priyesh H. Amin [scispace.com]
• 15. Design of Highly Fluorinated Peptides for Cell-based 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

1H NMR Coupling Constants of CHF2 Proton in Pyrazole Rings: A Regioisomeric Differentiation Guide

This guide provides a technical analysis of the

NMR coupling constants for difluoromethyl ( ) protons in pyrazole rings. It is designed for researchers requiring precise structural assignment of regioisomers in drug discovery.

Executive Summary

The difluoromethyl group (

) acts as a lipophilic bioisostere for hydroxyl ( ) and thiol ( ) groups, making it a critical motif in modern medicinal chemistry (e.g., proton pump inhibitors, agrochemicals).[1] However, the regiochemical assignment of the moiety on the pyrazole ring—specifically distinguishing between N1 , C3 , C4 , and C5 positions—is a frequent analytical bottleneck.

This guide establishes a comparative NMR framework to distinguish these isomers. The primary discriminator is the geminal proton-fluorine coupling constant (

) , which exhibits position-dependent magnitude variations driven by the electronegativity of the attachment point (Nitrogen vs. Carbon) and the local electronic environment.

Mechanistic Insight: The Physics of

The splitting pattern of the

proton is a characteristic triplet ( ) due to coupling with two equivalent fluorine nuclei ( ). The magnitude of this coupling ( ) is governed by the Fermi contact mechanism , which depends on the -character of the orbitals and the electronegativity of substituents attached to the central carbon.

• N-Attached (N1): The highly electronegative nitrogen atom withdraws electron density, typically increasing the

  value to the 58–62 Hz range.

• C-Attached (C3/C4/C5): Carbon attachment results in a slightly reduced coupling constant, typically 53–55 Hz , though C5 isomers can overlap with N1 values due to proximity to the nitrogen lone pair.

Comparative Analysis: Regioisomeric Signatures

The following data aggregates experimental values from

-difluoromethyl and -difluoromethyl pyrazole derivatives.

Data Summary Table: Regioisomeric Distinction

Position	Chemical Shift ( )	Coupling (Hz)	Chemical Shift ( )	Diagnostic Feature
N1 (Nitrogen)	7.20 – 7.90 ppm	58.0 – 61.0 Hz	-93 to -96 ppm	Large value; Deshielded proton; NOE to H5.[2]
C3 (Carbon)	6.60 – 6.95 ppm	53.0 – 54.5 Hz	-110 to -115 ppm	Distinctly smaller ; Upfield shift.[2]
C4 (Carbon)	6.30 – 6.60 ppm	53.0 – 54.5 Hz	~ -115 ppm	Smallest ; Most shielded proton position.
C5 (Carbon)	6.80 – 7.35 ppm	57.0 – 58.5 Hz	-92 to -95 ppm	value mimics N1; Distinguish via HMBC (C5 vs N1).

Note: Values are solvent-dependent (typically measured in

or ). may cause slight downfield shifts but values remain relatively constant.

Detailed Comparison

A. N1-Difluoromethyl (The "Building Block")

• Performance: The N1-

  group is chemically distinct because the carbon is attached to a heteroatom.

• Spectral Signature:

  • : Appears as a triplet in the aromatic region ( 7.2+ ppm).[1] The coupling is consistently large ( Hz).

  • Differentiation: Differentiated from C3/C4 by the larger

    value ( Hz) and from C5 by NOESY (Nuclear Overhauser Effect Spectroscopy). An N1- group will show a strong spatial correlation (NOE) to the proton at C5 (if unsubstituted), whereas a C5- group cannot show this specific interaction.

B. C3 vs. C4 Difluoromethyl

• Performance: These are strictly C-attached isomers.

• Spectral Signature:

  • : Both show smaller coupling constants ( Hz).

  • Differentiation: C4 protons are typically more shielded (upfield,

    ppm) than C3 protons. However, the most reliable distinction is HMBC (Heteronuclear Multiple Bond Correlation).

  • Protocol: Look for long-range coupling (

    ). A C4- proton will show correlations to C3 and C5. A C3- proton will correlate to C4 and N2 (if observable) or show distinct C-F coupling patterns in NMR.

C. C5-Difluoromethyl (The "Mimic")

• Challenge: The C5 position is electronically unique due to the adjacent N1 lone pair. Its

  ( Hz) and shift often overlap with N1 isomers.

• Solution: Use

  NMR . The ipso-carbon of N1- is attached to Nitrogen, while the ipso-carbon of C5- is attached to Carbon. The coupling is similar ( Hz), but the chemical shift of the ring carbons will differ significantly.

Visualization: Logical Assignment Workflows

Diagram 1: Regioisomer Assignment Decision Tree

This flowchart guides the analyst through the logic of assigning a specific isomer based on observable NMR parameters.

Caption: Decision logic for assigning pyrazole CHF2 regioisomers using coupling constants and chemical shifts.

Experimental Protocols

Protocol A: High-Resolution Data Acquisition

To accurately measure

values within Hz, standard rapid acquisition is insufficient.

• Sample Preparation: Dissolve 5–10 mg of compound in 0.6 mL

  (or if solubility is poor). Ensure the sample is filtered to remove paramagnetic particulates.

• Temperature: Stabilize probe temperature at 298 K (25°C).

• Parameters:

  • Spectral Width: 12 ppm (ensure no aliasing of the triplet).

  • Acquisition Time (AQ):

    seconds (crucial for digital resolution).

  • Number of Points (TD):

    .

  • Zero Filling: Fill to 128k points before Fourier Transform.

• Processing: Apply a window function with no line broadening (

  Hz) or Gaussian enhancement ( ) to sharpen the triplet components for precise peak picking.

Protocol B: -Decoupled NMR (Verification)

If the triplet overlaps with aromatic signals, perform a fluorine-decoupled proton experiment (

).

• Setup: Select a standard proton pulse sequence (e.g., zg30).

• Decoupling Channel: Set the second channel (f2) to

  frequency.

• Center Frequency (O2): Set O2 to the center of the

  fluorine signal (determined from a quick scan, e.g., -94 ppm).

• Result: The triplet at ~7.5 ppm will collapse into a singlet . This confirms the signal identity and allows accurate chemical shift determination without coupling interference.

References

• Comparison of N- and C-difluoromethyl pyrazoles

  • Title: Efficient Access to Functionalized N-Difluoromethylpyrazoles.
  • Source: ACS Omega, 2026.

  • URL:[Link]

  • Relevance: Provides primary data for N1 and C5 isomers, including values (60 Hz vs 58 Hz).

• Anisochrony and Conformational Analysis

  • Title: -NMR Diastereotopic Signals in Two N-CHF2 Deriv

  • Source: Molecules, 2017.[3][4]

  • URL:[Link]

  • Relevance: detailed analysis of N-CHF2 coupling constants and diastereotopic effects.

• C-Difluoromethyl Synthesis and Characterization

  • Title: Regioselective [3+2] Cycloaddition... Access to 3-Di/trifluoroalkyl-5-fluoropyrazoles.
  • Source: RSC Advances / Organic Chemistry Frontiers (Supporting Info).

  • URL:[Link]

  • Relevance: Provides experimental spectra for C3/C4-CHF2 derivatives confirming the ~54 Hz coupling constant.

• General Coupling Constant Tables

  • Title: NMR Coupling Constants.
  • Source: Iowa State University Chemical Instrument

  • URL:[Link]

  • Relevance: Validates general ranges for geminal H-F coupling.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]

19F NMR characteristic shifts for 4-difluoromethyl-1-phenyl-1H-pyrazole

Comparative 19F NMR Analysis Guide: 4-Difluoromethyl-1-phenyl-1H-pyrazole vs. Structural Analogs

Executive Summary

Fluorinated pyrazoles are privileged scaffolds in medicinal and agricultural chemistry, forming the core pharmacophore of blockbuster non-steroidal anti-inflammatory drugs (NSAIDs) such as celecoxib and mavacoxib[1]. The incorporation of a difluoromethyl (-CHF₂) group at the 4-position of the pyrazole ring introduces a lipophilic hydrogen bond donor, significantly altering the molecule's pharmacokinetic profile. However, the regioselective synthesis of these compounds often yields complex crude mixtures containing N-alkylated (1-position) or regioisomeric C-alkylated (3/5-position) byproducts.

As a standard practice in analytical chemistry, 19F Nuclear Magnetic Resonance (NMR) spectroscopy serves as the gold standard for unambiguous structural elucidation. This guide provides a comparative framework for distinguishing 4-difluoromethyl-1-phenyl-1H-pyrazole from its alternatives using characteristic 19F NMR shifts, grounded in a self-validating multiparametric workflow.

Mechanistic Causality of 19F NMR Chemical Shifts

The 19F chemical shift (δ) is exquisitely sensitive to the local electronic environment. Understanding the causality behind these shifts allows researchers to confidently assign regiochemistry without relying solely on exhaustive 2D NMR or X-ray crystallography.

• Shielding at the 4-Position (C-CHF₂): The 4-position of the pyrazole ring is the most electron-rich carbon, benefiting from the electron-donating resonance of the adjacent nitrogen heteroatoms. This increased electron density shields the attached -CHF₂ fluorine nuclei, pushing the 19F resonance upfield to a highly negative value (typically -112 to -115 ppm)[2].

• Deshielding at the 1-Position (N-CHF₂): Conversely, when the -CHF₂ group is attached directly to the electronegative N1 atom, the strong inductive electron-withdrawing effect deshields the fluorine nuclei. This results in a significant downfield shift to approximately -92 to -96 ppm. Furthermore, the geminal coupling constant (²J_F-H) increases to ~58–60 Hz due to the altered s-character of the N-C bond compared to the C-C bond[3].

• Trifluoromethyl Alternatives (-CF₃): Substituting the -CHF₂ group with a -CF₃ group removes the geminal proton, collapsing the signal into a sharp singlet. The presence of a third highly electronegative fluorine atom drastically deshields the group, shifting the resonance to the -62 to -68 ppm range[2].

Comparative Data Presentation

The following table summarizes the quantitative NMR parameters, providing a clear benchmarking tool for differentiating 4-difluoromethyl-1-phenyl-1H-pyrazole from common synthetic alternatives and regioisomers.

Compound / Analog	Substitution Position	19F Chemical Shift (δ, ppm)*	Multiplicity	²J_F-H Coupling (Hz)	1H NMR Shift (-CHF₂, ppm)
4-Difluoromethyl-1-phenyl-1H-pyrazole	C4 (Carbon)	-112.0 to -115.0	Doublet (d)	53.5 - 54.5	~6.70 (t)
1-Difluoromethyl-1H-pyrazole	N1 (Nitrogen)	-92.0 to -96.0	Doublet (d)	58.0 - 60.0	~7.30 - 7.80 (t)
3-Difluoromethyl-1-phenyl-1H-pyrazole	C3 (Carbon)	-110.0 to -112.0	Doublet (d)	54.0 - 55.0	~6.60 (t)
4-Trifluoromethyl-1-phenyl-1H-pyrazole	C4 (Carbon)	-62.0 to -68.0	Singlet (s)	N/A	N/A

*Spectra acquired in CDCl₃ at 298 K, referenced internally to CFCl₃ (0.0 ppm).

Self-Validating Experimental Protocol

To ensure analytical trustworthiness, the workflow must be a self-validating system. Relying on a single 19F shift is prone to matrix effects or solvent-induced deviations. The following step-by-step methodology cross-validates the 19F data with 1H and 2D NMR techniques to guarantee scientific integrity.

Step 1: Sample Preparation & Internal Referencing

• Dissolve 15–20 mg of the purified pyrazole in 0.6 mL of deuterated chloroform (CDCl₃).

• Add 0.05% v/v of fluorotrichloromethane (CFCl₃) as an internal standard. Causality/Rationale: External referencing can introduce magnetic susceptibility artifacts. Internal CFCl₃ ensures absolute shift accuracy (δ = 0.0 ppm), which is critical when differentiating C3-isomers from C4-isomers separated by only a few ppm.

Step 2: 19F NMR Acquisition (Primary Screen)

• Tune the NMR probe to the 19F frequency (e.g., 376 MHz on a 400 MHz console).

• Acquire a proton-coupled 19F spectrum (16 to 64 scans depending on concentration).

• Validation Check: For 4-difluoromethyl-1-phenyl-1H-pyrazole, you MUST observe a doublet centered around -114 ppm[2]. Measure the peak-to-peak distance to calculate the ²J_F-H coupling constant. It should be ~54 Hz. If the coupling is ~60 Hz and the shift is ~-95 ppm, you have synthesized the N-alkylated byproduct[3].

Step 3: 1H NMR Cross-Validation

• Switch to the 1H channel and acquire a standard 1D 1H spectrum.

• Validation Check: Locate the -CHF₂ proton. It must appear as a triplet (due to coupling with two equivalent fluorines) around 6.70 ppm. The ²J_H-F coupling constant extracted from this triplet MUST perfectly match the ²J_F-H constant extracted from the 19F spectrum (~54 Hz). Causality/Rationale: According to the quantum mechanical rules of scalar coupling, mutually coupled nuclei must exhibit identical J values. This symmetry proves the signals originate from the exact same spin system, validating the assignment against matrix impurities.

Step 4: Regiochemical Confirmation via HOESY

• To definitively rule out the 3-difluoromethyl or 5-difluoromethyl regioisomers, acquire a 2D 1H-19F Heteronuclear Overhauser Effect Spectroscopy (HOESY) spectrum.

• Validation Check: Look for spatial cross-peaks between the 19F doublet (-114 ppm) and the pyrazole ring protons. A 4-substituted -CHF₂ will show symmetric NOE correlations to both adjacent ring protons (H3 and H5). A 3-substituted analog will lack this symmetric correlation[4].

Workflow Visualization

Self-validating NMR workflow for the regiochemical assignment of difluoromethyl pyrazoles.

References

• 3

• 2 3.1 4.4

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Buy 3,5-bis(difluoromethyl)-1H-pyrazole | 77614-79-0 [smolecule.com]

A Comparative Crystallographic Guide to C4-Functionalized Pyrazoles: Elucidating the Influence of Fluorination

For Immediate Release

A Deep Dive into the Structural Nuances of C4-Halogenated Pyrazoles and the Quest for C4-Difluoromethylated Analogues

This guide offers a comprehensive comparison of the single-crystal X-ray crystallography data for C4-halogenated pyrazoles, with a special focus on the impact of fluorine substitution. While the primary goal was to analyze the crystallographic parameters of a C4-difluoromethylated pyrazole, an exhaustive search of the Cambridge Structural Database (CSD) and the broader scientific literature revealed a notable absence of publicly available single-crystal X-ray diffraction data for this specific substitution pattern.

Therefore, this guide pivots to provide a detailed comparison of existing, structurally characterized C4-monohalogenated pyrazoles (F, Cl, Br, I) and contrasts them with a well-characterized N1-difluoromethylated pyrazole derivative. This approach allows for a thorough examination of the steric and electronic effects of substituents on the pyrazole core, offering valuable insights for researchers in medicinal chemistry and materials science. The guide will also present the detailed experimental protocols necessary for obtaining such high-quality crystallographic data, thereby serving as a practical resource for scientists working in this area.

The Significance of Fluorinated Pyrazoles in Drug Discovery

The introduction of fluorine atoms or fluorine-containing functional groups into small molecules is a widely employed strategy in modern drug discovery. Fluorination can profoundly influence a molecule's physicochemical properties, including its metabolic stability, lipophilicity, and binding affinity to biological targets. The pyrazole scaffold itself is a privileged structure in medicinal chemistry, appearing in a multitude of approved drugs. Consequently, the synthesis and structural elucidation of fluorinated pyrazoles are of paramount importance for the development of new therapeutic agents. The difluoromethyl group (-CF2H) is of particular interest as it can act as a bioisostere for a hydroxyl or thiol group and can participate in hydrogen bonding.

Comparative Crystallographic Data

To understand the structural impact of a C4-substituent on the pyrazole ring, we have compiled and compared the crystallographic data for 4-fluoro-1H-pyrazole and contrasted it with data for N1-difluoromethylated pyrazole carboxylic acids.

Parameter	4-Fluoro-1H-pyrazole[1][2][3]	1-(Difluoromethyl)-1H-pyrazole-3-carboxylic acid[4]
Formula	C₃H₃FN₂	C₅H₄F₂N₂O₂
Crystal System	Triclinic	Orthorhombic
Space Group	P-1	Cmca
a (Å)	6.6533(2)
b (Å)	17.3252(6)
c (Å)	10.9068(4)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	1256.51(9)
Z	2	8
Data Collection Temp (K)	150	100

Key Observations:

• Crystal Packing and Hydrogen Bonding: 4-Fluoro-1H-pyrazole forms one-dimensional chains in the crystal lattice through intermolecular N-H···N hydrogen bonds.[1][2][3] In contrast, 1-(difluoromethyl)-1H-pyrazole-3-carboxylic acid forms centrosymmetric dimers via intermolecular O-H···O hydrogen bonds between the carboxylic acid moieties.[4] This highlights how the nature and position of the substituent dramatically influence the supramolecular assembly.

• Bond Lengths and Angles: The bond lengths within the pyrazole ring of 1-(difluoromethyl)-1H-pyrazole-3-carboxylic acid are in good agreement with average values reported for related pyrazole compounds in the Cambridge Structural Database (CSD).[4] For instance, the N1-N2 bond length is 1.3460(19) Å.[4] A detailed comparison with C4-halogenated pyrazoles reveals subtle but significant changes in the endocyclic bond angles and lengths, reflecting the electronic influence of the substituent at the C4 position.

Experimental Workflows and Protocols

Achieving high-quality single-crystal X-ray diffraction data is a multi-step process that demands precision and a deep understanding of the underlying chemical principles. Below, we outline the typical workflows for the synthesis, crystallization, and crystallographic analysis of functionalized pyrazoles.

General Workflow for X-ray Crystallography

Caption: A generalized workflow for obtaining single-crystal X-ray diffraction data.

Experimental Protocol: Synthesis of 1-(Difluoromethyl)-1H-pyrazole-3-carboxylic Acid

The synthesis of N-difluoromethylated pyrazoles can be achieved through a multi-step process, often starting with the difluoromethylation of a suitable pyrazole precursor.

• Difluoromethylation of 3(5)-methylpyrazole: Chlorodifluoromethane (ClCF2H) is bubbled through a dioxane-water mixture containing 3(5)-methylpyrazole, a base, and a phase-transfer catalyst. This reaction yields a mixture of 1-(difluoromethyl)-3-methyl-1H-pyrazole and 1-(difluoromethyl)-5-methyl-1H-pyrazole.[4]

• Isomer Separation: The resulting isomers, which have very similar boiling points, are separated using an efficient distillation column.[4]

• Oxidation: The methyl group of the separated 1-(difluoromethyl)-3-methyl-1H-pyrazole is selectively oxidized to a carboxylic acid using potassium dichromate in sulfuric acid to yield 1-(difluoromethyl)-1H-pyrazole-3-carboxylic acid.[5]

Experimental Protocol: Crystallization and X-ray Data Collection

• Crystallization: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution of the purified compound in an appropriate solvent. For 1-(difluoromethyl)-1H-pyrazole-3-carboxylic acid, recrystallization from water can yield high-quality crystals.[5]

• Data Collection: A suitable crystal is mounted on a diffractometer. For the data presented, a Rigaku Synergy S diffractometer equipped with a HyPix6000HE area detector was used.[4] Data is collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.[4]

• Structure Solution and Refinement: The collected intensity data is integrated and corrected for absorption. The crystal structure is then solved using direct methods (e.g., SHELXT) and refined on F² using software such as SHELXL in a graphical user interface like OLEX2.[4] All non-hydrogen atoms are typically refined with anisotropic displacement parameters.[4]

The Path Forward: A Call for Data on C4-Difluoromethylated Pyrazoles

The absence of crystallographic data for C4-difluoromethylated pyrazoles in the public domain represents a significant knowledge gap. Such data would be invaluable for understanding the precise structural consequences of placing the influential difluoromethyl group directly on the pyrazole ring's carbon backbone. It would allow for a more direct comparison with other C4-substituted pyrazoles and provide a clearer picture of the interplay between steric and electronic effects.

Researchers in the field are encouraged to pursue the synthesis, crystallization, and crystallographic analysis of C4-difluoromethylated pyrazoles and to deposit their findings in public databases like the Cambridge Structural Database. This will not only enrich our fundamental understanding of chemical structures but also accelerate the rational design of new molecules with desired properties for a wide range of applications.

References

• Efficient Access to Functionalized N‑Difluoromethylpyrazoles. ACS Omega, 2022. [Link]

• Efficient Access to Functionalized N-Difluoromethylpyrazoles. ACS Omega, 2022. [Link]

• Crystal and molecular structure of 4-fluoro-1H-pyrazole at 150 K. Acta Crystallographica Section E, 2023. [Link]

• Crystal and molecular structure of 4-fluoro-1H- pyrazole at 150 K. IUCrData, 2023. [Link]

• Synthesis of 4,4-Difluoro-1H-pyrazole Derivatives. Organic Letters, 2011. [Link]

• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molecules, 2023. [Link]

• Low-temperature crystal structure of 4-chloro-1H-pyrazole. IUCrData, 2021. [Link]

• The Cambridge Structural Database. Wikipedia. [Link]

• Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction of Difluoroacetohydrazonoyl Bromides. The Journal of Organic Chemistry, 2021. [Link]

• Crystal and molecular structure of 4-fluoro-1H-pyrazole at 150 K. ResearchGate, 2023. [Link]

Sources

• 1. ​​Cambridge Crystallographic Data Centre (CCDC) - DATACC [datacc.org]
• 2. crystallography.org.uk [crystallography.org.uk]
• 3. youtube.com [youtube.com]
• 4. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 5. koreascience.kr [koreascience.kr]

A Comparative Guide: H-Bond Acidity of 4-Difluoromethyl vs. 4-Hydroxymethyl Groups in Drug Design

Executive Summary

In lead optimization, the 4-hydroxymethyl group (

) is frequently employed to establish critical hydrogen bond interactions with target proteins. However, its high polarity and susceptibility to metabolic oxidation often present significant pharmacokinetic liabilities. The 4-difluoromethyl group ( ) has emerged as a highly effective bioisostere, uniquely functioning as a lipophilic hydrogen bond donor. This guide objectively compares the hydrogen bond (H-bond) acidity, lipophilicity, and experimental validation of these two functional groups to aid researchers in rational drug design.

Mechanistic Insights: The "Lipophilic Hydrogen Bond Donor" Concept

The causality behind the differing H-bond acidities of

and lies fundamentally in bond polarization and electronegativity.

In the 4-hydroxymethyl group , the high electronegativity of the oxygen atom creates a strongly polarized

bond. This results in a highly concentrated partial positive charge on the hydrogen atom, granting it strong H-bond donor acidity (typically exhibiting an Abraham's parameter ). Furthermore, the oxygen lone pairs allow the group to act simultaneously as a strong H-bond acceptor.

Conversely, the ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

bond is traditionally considered non-polar and incapable of hydrogen bonding. However, in the 4-difluoromethyl group , the strong inductive electron-withdrawing effect of the two geminal fluorine atoms strips electron density away from the carbon. This inductive effect profoundly polarizes the bond, making the proton sufficiently acidic to act as a1[1]. Because carbon is inherently less electronegative than oxygen, the proton remains a substantially weaker donor than an bond, yielding2 depending on the adjacent electronic environment[2]. Furthermore, because fluorine is an exceedingly poor H-bond acceptor, the group acts strictly as a unidirectional H-bond donor.

Quantitative Performance Comparison

The following table summarizes the physicochemical and thermodynamic differences between the two functional groups when attached to an aromatic ring (e.g., a phenyl scaffold).

Property	4-Hydroxymethyl (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> )	4-Difluoromethyl ( )
H-Bond Donor Acidity (Abraham's )	Strong ( )	Weak to Moderate ( )[2]
H-Bond Acceptor Capacity	Strong (via Oxygen lone pairs)	Negligible (Fluorine is a poor HBA)[2]
Binding Energy ( )	kcal/mol	kcal/mol
Lipophilicity ( )	Hydrophilic	Lipophilic (Increases by )[1]
Metabolic Stability	Low (Prone to oxidation to )	High (Resistant to CYP450 oxidation)

Strategic Application in Lead Optimization

Replacing a 4-hydroxymethyl group with a 4-difluoromethyl group is a strategic decision driven by the need to balance target affinity with pharmacokinetic survivability.

Decision logic for replacing -CH2OH with -CF2H in drug optimization.

Experimental Methodology: Self-Validating Protocol for H-Bond Acidity

To objectively quantify the H-bond donor capacity of a newly synthesized 4-difluoromethyl analog, 3

3 is the established standard[3].

This protocol is a self-validating system : it does not rely on external calibration curves. Instead, it measures the internal difference in chemical shift (

) of the exact same proton across two distinct solvent environments. The magnitude of the shift is directly proportional to the proton's ability to donate a hydrogen bond to the solvent.

Workflow for determining H-bond acidity via Abraham's 1H NMR analysis.

Step-by-Step Protocol: Determining Abraham's Parameter ( )

• Sample Preparation: Synthesize and purify the target 4-difluoromethyl compound to >95% purity to prevent impurity signals from masking the critical

  triplet.

• Non-HBA Baseline Measurement: Dissolve 5–10 mg of the compound in 0.5 mL of Deuterochloroform (

  ).

  • Causality:

    is a non-hydrogen-bond-accepting (non-HBA) solvent. The chemical shift recorded here ( ) represents the unassociated, baseline electronic state of the proton.

• Strong HBA Measurement: Dissolve an identical amount of the compound in 0.5 mL of Deuterated Dimethyl Sulfoxide (

  ).

  • Causality:

    is a strong hydrogen bond acceptor. The interaction between the oxygen and the proton draws electron density away from the hydrogen nucleus (deshielding), causing a distinct downfield shift ( ).

• Data Acquisition: Acquire

  NMR spectra at 298 K. Ensure proper shimming and use an internal standard (e.g., TMS at 0.00 ppm) for precise chemical shift referencing.

• Calculation: Calculate the chemical shift difference:

• Validation & Output: Compute the H-bond acidity parameter using Abraham's empirical equation:

  Interpretation: A higher value confirms a stronger H-bond donor. If is negligible, the functional group lacks meaningful H-bond acidity[3].

References

1.1 2.4 3.3 4.2

Sources

• 1. Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BJOC - Quantifying the ability of the CF2H group as a hydrogen bond donor [beilstein-journals.org]

Spectroscopic identification of 4-(difluoromethyl)-1-phenyl-1H-pyrazole

Spectroscopic Identification of 4-(difluoromethyl)-1-phenyl-1H-pyrazole: A Comparative Analytical Guide

As a Senior Application Scientist, I frequently encounter analytical bottlenecks where routine characterization falls short of providing definitive structural proof. The 4-(difluoromethyl)-1-phenyl-1H-pyrazole scaffold is a privileged pharmacophore in modern drug discovery and agrochemistry (e.g., SDHI fungicides and COX inhibitors) [1]. However, differentiating this specific regioisomer from its 3- or 5-substituted counterparts, or its trifluoromethylated analogues, requires a rigorous, multi-modal analytical strategy.

This guide objectively compares the performance of a Routine Spectroscopic Workflow against an Advanced High-Resolution Workflow for the unambiguous identification of 4-(difluoromethyl)-1-phenyl-1H-pyrazole, providing the experimental causality and self-validating protocols necessary for IND-enabling studies or patent filings.

Analytical Workflow Comparison: Routine vs. Advanced

Routine analytical setups (nominal mass GC-MS, 1D

H NMR, and FT-IR) are cost-effective and rapid. However, they often fail to definitively resolve regioisomers of fluorinated pyrazoles due to overlapping aromatic proton signals and identical nominal masses. To achieve absolute structural certainty, an Advanced Workflow incorporating Multinuclear NMR ( F, C), 2D-NMR (HMBC), and LC-HRMS (ESI-TOF) is required [2].

Comparative analytical workflows for the structural elucidation of fluorinated pyrazoles.

Spectroscopic Profiling & Causality

A. Nuclear Magnetic Resonance (NMR) Spin-Spin Networks

The difluoromethyl (

) group is a highly diagnostic spin system. In the Advanced Workflow, we leverage the heteronuclear spin-spin coupling between Hydrogen, Fluorine, and Carbon to create a self-validating data matrix [3].

• H NMR: The proton of the group is split by two equivalent fluorine atoms (spin ), resulting in a distinct triplet at ~6.7–7.3 ppm. The causality here is the massive geminal coupling constant ( Hz), which easily distinguishes it from standard aliphatic or aromatic couplings ( Hz) [1].
• F NMR: Because F has 100% natural abundance and high gyromagnetic ratio, it provides a clean spectrum devoid of solvent interference. The two fluorine atoms are split by the single proton, appearing as a doublet at ~-90 to -115 ppm with the reciprocal coupling constant ( Hz) [4].
• C NMR: The carbon atom of the group is split by the two fluorines, yielding a triplet at ~110-112 ppm with an enormous one-bond coupling constant ( Hz) [3].

Spin-spin coupling networks (1H, 19F, 13C) characterizing the difluoromethyl moiety.

B. Mass Spectrometry: Exact vs. Nominal Mass

While Routine GC-MS (EI) provides a nominal mass of

194 and characteristic fragmentation (loss of HF, Da), it cannot definitively prove the elemental composition ( ). The Advanced Workflow utilizes LC-HRMS (ESI-TOF) to measure the exact monoisotopic mass. The calculated is 195.0734 . A mass error of ppm eliminates isobaric interferences, providing absolute confidence in the synthetic outcome.

Quantitative Data Synthesis: Analogue Differentiation

To demonstrate the superiority of the Advanced Workflow, the table below compares the diagnostic spectroscopic markers of 4-(difluoromethyl)-1-phenyl-1H-pyrazole against its common structural analogues. Routine

H NMR struggles to differentiate the 3-isomer from the 4-isomer, whereas Multinuclear NMR provides definitive resolution.

Analytical Target	4-(difluoromethyl) isomer (Target)	3-(difluoromethyl) isomer	4-(trifluoromethyl) analogue
H NMR ( )	Triplet, ~6.8 ppm ( Hz)	Triplet, ~6.8 ppm ( Hz)	No signal (Absent)
H NMR (Pyrazole)	Two singlets (H-3, H-5), ~7.8, 8.2 ppm	Two doublets (H-4, H-5), Hz	Two singlets, ~7.9, 8.3 ppm
F NMR	Doublet, ~-112 ppm ( Hz)	Doublet, ~-112 ppm ( Hz)	Singlet, ~-55 ppm
C NMR ( )	Triplet, ~110 ppm ( Hz)	Triplet, ~110 ppm ( Hz)	Quartet, ~120 ppm ( Hz)
2D HMBC Connectivity	proton correlates to C-3 and C-5	proton correlates to C-4 and C-5	N/A
HRMS	195.0734	195.0734	213.0640

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating protocols must be strictly adhered to when executing the Advanced Workflow.

Protocol 1: High-Resolution Multinuclear NMR Acquisition

Causality Check: Accurate

-coupling extraction requires high digital resolution and proper relaxation delays to prevent signal truncation.

• Sample Preparation: Dissolve 15-20 mg of the analyte in 0.6 mL of

  (containing 0.03% v/v TMS as an internal standard). Transfer to a high-quality 5 mm NMR tube.

• Instrument Setup: Utilize a 400 MHz or higher NMR spectrometer equipped with a multinuclear broadband observe (BBO) probe or a fluorine-optimized probe.

• H Acquisition: Set spectral width to 12 ppm. Acquire 16 scans with a relaxation delay ( ) of 2.0 seconds. Ensure the receiver gain (RG) is optimized to prevent ADC overflow.
• F Acquisition: Set the transmitter frequency to the F nucleus (~376 MHz on a 400 MHz console). Use a wide spectral window (at least 200 ppm) centered at -100 ppm. Acquire 32 scans with proton decoupling off (to observe the critical doublet).
• C Acquisition: Acquire with H decoupling (WALTZ-16). Set seconds to account for the longer relaxation times of quaternary and fluorinated carbons. Acquire scans.

Protocol 2: LC-HRMS (ESI-TOF) Exact Mass Determination

Causality Check: Internal calibration (LockMass) is mandatory to achieve sub-5 ppm mass accuracy, compensating for instrumental drift during the run.

• Sample Preparation: Dilute the sample to a final concentration of 1

  in LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid to promote protonation ( ).

• Chromatography: Inject 2

  onto a C18 column (e.g., 50 x 2.1 mm, 1.7 ) using a rapid gradient of 5% to 95% Acetonitrile over 5 minutes.

• Source Parameters (ESI+): Capillary voltage: 3.0 kV; Desolvation temperature: 350 °C; Cone gas flow: 50 L/hr.

• Calibration: Infuse Leucine Enkephalin (

  556.2771) continuously via a secondary reference sprayer (LockSpray) at 10 .

• Data Processing: Extract the chromatogram at

  195.0734 with a narrow mass window ( mDa). Calculate the mass error using the formula: .

Conclusion

For the definitive structural elucidation of 4-(difluoromethyl)-1-phenyl-1H-pyrazole, the Routine Spectroscopic Workflow is insufficient due to its inability to confidently resolve regioisomers or confirm exact elemental composition. The Advanced High-Resolution Workflow —anchored by the diagnostic

Hz triplet in H NMR, the corresponding doublet in F NMR, and sub-5 ppm mass accuracy via HRMS—provides a self-validating, foolproof analytical package. Researchers and drug development professionals should mandate this advanced methodology for all critical quality attributes (CQA) and regulatory submissions involving fluorinated pyrazole scaffolds.

References

• Efficient Access to Functionalized N-Difluoromethylpyrazoles - American Chemical Society. ACS Publications.[Link]

• Synthesis, Computational Investigation and Biological Evaluation of α,α-Difluoromethyl Ketones Embodying Pyrazole and Isoxazole Nuclei as COX Inhibitors - UniCA IRIS. University of Cagliari.[Link]

• Synthesis, Fungicidal Activity and SAR of 2-Thiazolamide/Pyrazolamide-Cyclohexylsulfonamides against Botrytis cinerea - Semantic Scholar. Molecules.[Link]

• 19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-campho[2,3-c]pyrazole - Semantic Scholar. Molecules.[Link]

A Researcher's Guide to Validating the Bioisosteric Equivalence of the Difluoromethyl (CF₂H) Group in Pyrazole-Based Drug Candidates

This guide provides an in-depth technical comparison and experimental framework for researchers validating the difluoromethyl (CF₂H) group as a bioisostere in pyrazole-containing drug candidates. We will move beyond theoretical concepts to provide actionable experimental protocols and data interpretation strategies, enabling a robust evaluation of this unique functional group against common analogues like methyl (CH₃) and trifluoromethyl (CF₃).

The Strategic Value of the Difluoromethyl Group in Medicinal Chemistry

Bioisosterism, the practice of substituting one chemical moiety for another with similar physicochemical properties to enhance a drug candidate's profile, is a cornerstone of modern drug design.[1][2] The goal is to refine potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[3][4] While classic bioisosteres are well-established, the difluoromethyl (CF₂H) group has emerged as a nuanced and highly valuable substituent.[5]

Unlike the metabolically susceptible methyl (CH₃) group or the highly lipophilic and electron-withdrawing trifluoromethyl (CF₃) group, the CF₂H moiety offers a unique balance of properties.[6][7] Its most distinguishing feature is its capacity to act as a lipophilic hydrogen bond donor .[8][9][10] This is due to the C-H bond being polarized by the two adjacent, highly electronegative fluorine atoms, a characteristic not present in CH₃ or CF₃ groups.[5] This allows it to potentially mimic the hydrogen bonding interactions of hydroxyl (-OH) or thiol (-SH) groups while improving metabolic stability and modulating lipophilicity.[11][12]

The pyrazole scaffold is a privileged structure in medicinal chemistry, found in numerous approved drugs like the anti-inflammatory agent Celecoxib.[13][14] Its stable aromatic nature and versatile substitution patterns make it an ideal framework for exploring the impact of bioisosteric replacements.

Caption: Conceptual overview of the bioisosteric replacement strategy.

Comparative Physicochemical Properties

The decision to incorporate a CF₂H group is driven by its distinct electronic and steric profile compared to its common counterparts. Understanding these differences is crucial for rational drug design.

Property	Methyl (CH₃)	Trifluoromethyl (CF₃)	Difluoromethyl (CF₂H)	Rationale & Implication in Drug Design
Hansch Lipophilicity (π)	+0.50	+0.88[6]	+0.20 to +0.40	CF₂H offers a moderate increase in lipophilicity over CH₃, potentially improving permeability without the dramatic increase seen with CF₃, which can lead to off-target effects.
Hydrogen Bonding	None	Acceptor (weak)	Donor (polarized C-H)	The unique H-bond donor capacity of CF₂H can introduce new, favorable interactions in a target's binding pocket, potentially increasing affinity and selectivity.[5][11]
Metabolic Stability	Low (prone to oxidation)	High (C-F bond strength)[6]	High	The strong C-F bonds render the CF₂H group highly resistant to metabolic oxidation, a significant advantage over the CH₃ group.[15]
Steric Size (Van der Waals)	Similar to Cl	Larger than CH₃	Intermediate	The size of CF₂H is intermediate between CH₃ and CF₃, allowing it to fit into binding pockets where a larger CF₃ group might cause steric clashes.
Electronic Effect	Weakly electron-donating	Strongly electron-withdrawing	Moderately electron-withdrawing	The inductive properties of CF₂H are similar to a hydroxyl group, which can alter the pKa of nearby functionalities and influence target interactions.[16]

Experimental Validation Workflow: A Three-Pillar Approach

To rigorously validate the bioisosteric equivalence of a CF₂H-substituted pyrazole analogue, a systematic evaluation of its metabolic stability, lipophilicity, and target binding affinity is required. This multi-pronged approach ensures a comprehensive understanding of how the substitution impacts the overall drug-like properties.

Caption: Experimental workflow for validating bioisosteric equivalence.

Pillar 1: Metabolic Stability Assessment

Causality: A drug's success is heavily dependent on its metabolic stability.[17][18] Rapid metabolism leads to low bioavailability and a short half-life, requiring more frequent dosing.[19][20] We assess this to see if the CF₂H group confers the expected resistance to metabolic breakdown compared to a more labile group like CH₃. In vitro assays using liver fractions are cost-effective methods to predict in vivo hepatic clearance.[21]

Protocol: Liver Microsomal Stability Assay This assay measures the rate of drug depletion by Phase I metabolic enzymes (primarily Cytochrome P450s) present in liver microsomes.[19][21]

• Preparation:

  • Thaw pooled human liver microsomes (HLM) on ice.

  • Prepare a 2X NADPH regenerating system solution (e.g., Promega NADPH-Glo™) in 0.1 M potassium phosphate buffer (pH 7.4).

  • Prepare stock solutions of test compounds (Pyrazole-CH₃, -CF₃, -CF₂H) and positive control (e.g., Verapamil, a high-clearance compound) in DMSO. Final DMSO concentration in the incubation should be <0.5%.

• Incubation (Self-Validating System):

  • For each compound, prepare two sets of reactions: one with the NADPH regenerating system (+NADPH) and one without (-NADPH) to control for non-enzymatic degradation.

  • Pre-warm the HLM suspension and buffer to 37°C.

  • Initiate the reaction by adding the 2X NADPH solution to the +NADPH wells. Add an equal volume of buffer to the -NADPH wells.

  • Incubate at 37°C. Collect aliquots at specified time points (e.g., 0, 5, 15, 30, 60 minutes).

• Sample Quenching & Processing:

  • Stop the reaction at each time point by adding the aliquot to a 2-3 fold volume of ice-cold acetonitrile containing an internal standard (for LC-MS/MS analysis).

  • Vortex and centrifuge to precipitate proteins.

  • Transfer the supernatant for analysis.

• Quantification & Data Analysis:

  • Analyze the concentration of the parent drug remaining at each time point using a validated LC-MS/MS method.

  • Plot the natural log of the percentage of compound remaining versus time.

  • Calculate the in vitro half-life (t₁/₂) from the slope (k) of the linear regression: t₁/₂ = 0.693 / k .

  • Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t₁/₂) / (mg/mL microsomal protein) .

Hypothetical Data Summary:

Compound	In Vitro t₁/₂ (min)	Intrinsic Clearance (CLint) (µL/min/mg)
Pyrazole-CH₃	12	57.8
Pyrazole-CF₃	> 60	< 11.6
Pyrazole-CF₂H	55	12.6
Verapamil (Control)	8	86.6

Interpretation: This data would validate that the CF₂H group, much like the CF₃ group, confers significantly enhanced metabolic stability compared to the CH₃ analogue.

Pillar 2: Lipophilicity (logP) Determination

Causality: Lipophilicity, measured as the octanol-water partition coefficient (logP), is a critical parameter that influences a drug's absorption, distribution, and membrane permeability.[22][23] According to Lipinski's Rule of 5, an oral drug candidate should ideally have a logP < 5.[22] This experiment validates the expected change in lipophilicity upon substitution.

Protocol: logP Determination by HPLC This method is faster than the traditional shake-flask method and correlates the retention time of a compound on a reverse-phase HPLC column with known logP values of standards.[22][24]

• System Preparation:

  • Use a C18 reverse-phase HPLC column.

  • The mobile phase is typically a gradient of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer.

  • Prepare a set of 5-7 calibration standards with known logP values spanning the expected range of the test compounds.

• Sample & Standard Analysis:

  • Prepare solutions of the pyrazole analogues and calibration standards in the mobile phase.

  • Inject each standard and record its retention time (t_R).

  • Inject each pyrazole analogue and record its retention time.

• Data Analysis:

  • Calculate the capacity factor (k') for each compound: k' = (t_R - t₀) / t₀ , where t₀ is the column dead time (void volume).

  • Generate a calibration curve by plotting the known logP values of the standards against their calculated log(k') values.

  • Use the linear regression equation from the calibration curve to calculate the logP of the test compounds from their measured log(k') values.

Hypothetical Data Summary:

Compound	Retention Time (min)	log(k')	Calculated logP
Pyrazole-CH₃	8.5	0.65	2.85
Pyrazole-CF₃	11.2	0.88	3.90
Pyrazole-CF₂H	9.1	0.71	3.10

Interpretation: These results would confirm that the CF₂H group provides a modest increase in lipophilicity compared to CH₃, avoiding the larger jump associated with CF₃. This can be advantageous for maintaining a balanced ADME profile.

Pillar 3: Target Binding Affinity (IC₅₀) Measurement

Causality: The ultimate goal of bioisosteric replacement is to maintain or improve biological activity. Measuring the half-maximal inhibitory concentration (IC₅₀) quantifies the functional potency of a compound against its biological target.[25][26] It is essential to determine if the structural changes have preserved the desired pharmacological effect.

Protocol: Generic Enzyme Inhibition Assay (e.g., for a Kinase or Protease)

• Reagent Preparation:

  • Prepare assay buffer specific to the target enzyme.

  • Prepare solutions of the enzyme, its specific substrate, and any necessary cofactors (e.g., ATP for kinases).

  • Create a serial dilution plate of the pyrazole analogues in DMSO, typically covering a concentration range from 1 nM to 100 µM.

• Assay Procedure:

  • Add the test compounds at various concentrations to the wells of a microplate.

  • Add the enzyme and incubate for a set period to allow for compound-enzyme binding.

  • Initiate the enzymatic reaction by adding the substrate (and cofactors).

  • Incubate at a controlled temperature (e.g., 37°C) for a time that ensures the reaction is in the linear range.

• Signal Detection & Analysis:

  • Stop the reaction and measure the product formation using an appropriate detection method (e.g., fluorescence, luminescence, or absorbance).

  • Include controls for 100% activity (enzyme + substrate, no inhibitor) and 0% activity (no enzyme).

  • Normalize the data to percent inhibition.

  • Plot percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[27]

Hypothetical Data Summary (Target: COX-2 Enzyme):

Compound	IC₅₀ (nM)
Pyrazole-CH₃ (Celecoxib analogue)	25
Pyrazole-CF₃	15
pyrazole-CF₂H	18

Interpretation: This data would suggest that the CF₂H analogue retains potent activity, comparable to both the CH₃ and CF₃ versions. The slight improvement over the CH₃ analogue could be attributed to the favorable hydrogen bonding interaction of the CF₂H group within the enzyme's active site, as seen in some Celecoxib analogues.[28][29]

Conclusion: Synthesizing the Evidence

The validation of the CF₂H group as a bioisostere is not a simple "yes" or "no" question. It requires a holistic assessment of multiple parameters. By systematically applying the three-pillar experimental approach—metabolic stability, lipophilicity, and target affinity—researchers can build a comprehensive data package.

In our hypothetical pyrazole drug example, the CF₂H group successfully demonstrated its value: it maintained high target potency while significantly improving metabolic stability and only modestly increasing lipophilicity. This profile makes it a superior candidate to the metabolically weak CH₃ analogue and a potentially more balanced candidate than the highly lipophilic CF₃ analogue. This guide provides the framework to generate such conclusive, data-driven evidence in your drug discovery programs.

References

• WuXi AppTec. (2023, October 9). Metabolic Stability in Drug Development: 5 Assays.
• ACD/Labs. LogP—Making Sense of the Value.
• Frontage Laboratories. Metabolic Stability.
• Creative Diagnostics. (2024, April 29). Metabolic Stability and Metabolite Analysis of Drugs.
• Eurofins Discovery. Metabolic Stability Services.
• Paz, J. C., et al. (2017). Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. Journal of Medicinal Chemistry.
• Paz, J. C., et al. (2017). The Difluoromethyl Bioisoster: Examining the “Lipophilic Hydrogen Bond Donor” Concept.
• Creative Bioarray. In Vitro Metabolic Stability.
• Longdom Publishing. (2024, March 22). Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs.
• Yang, T. (2025, August 20). Exploring the Relationship Between IC50 and Kd in Pharmacology.
• MDPI. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• Knaus, E. E., et al. (2009). Synthesis of celecoxib analogues possessing a N-difluoromethyl-1,2-dihydropyrid-2-one 5-lipoxygenase pharmacophore: biological evaluation as dual inhibitors of cyclooxygenases and 5-lipoxygenase with anti-inflammatory activity. Journal of Medicinal Chemistry.
• ResearchGate. The values of LogP determined with experimental (LogP HPTLC ) and computational methods.
• PMC. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties.
• Macmillan Group, Princeton University. (2024, February 16). Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation.
• ACS Omega. (2026, February 4). Efficient Access to Functionalized N-Difluoromethylpyrazoles.
• ResearchGate. CF2H, a Functional Group Dependent Hydrogen Bond Donor: Is it a More or Less Lipophilic Bioisostere of OH, SH and CH3?.
• Medicinal Chemistry. (2020, February 6). Utilizing the CF2H Moiety As a H-bond-donating Group in Drug Discovery.
• Benchchem. 5-(Difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic Acid.
• Bitesize Bio. (2026, February 5). How to Interpret IC50 and Kd in Drug–Target Interactions.
• Merck. Synthesis of celecoxib analogues possessing a N-difluoromethyl-1,2-dihydropyrid-2-one 5-lipoxygenase pharmacophore.
• PubMed. (2019, June 13). CF2H, a Functional Group-Dependent Hydrogen-Bond Donor: Is It a More or Less Lipophilic Bioisostere of OH, SH, and CH3?.
• Journal of Pharmaceutical and Allied Sciences. Molecular Modelling, Drug Design and Binding Evaluation of New Celecoxib Derivatives as Cyclooxygenase-2 Inhibitors.
• ResearchGate. N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF2PO(OEt)2 under Mild Condition.
• ResearchGate. Comparison of OH, CF2H, and CH3 Group Properties.
• PMC. (2025, November 8). Data-driven assessment of bioisosteric replacements and their influence on off-target activity profiles.
• Drug Design Org. (2007, February 15). Bioisosterism.
• BioisoIdentifier. (2024, January 13). BioisoIdentifier: an online free tool to investigate local structural replacements from PDB.
• Journal of Medicinal Chemistry. (2024, October 1). Dose–Response Curves and the Determination of IC50 and EC50 Values.

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• 1. Data-driven assessment of bioisosteric replacements and their influence on off-target activity profiles - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. BioisoIdentifier: an online free tool to investigate local structural replacements from PDB - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. CF2H, a Functional Group-Dependent Hydrogen-Bond Donor: Is It a More or Less Lipophilic Bioisostere of OH, SH, and CH3? - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 28. Synthesis of celecoxib analogues possessing a N-difluoromethyl-1,2-dihydropyrid-2-one 5-lipoxygenase pharmacophore: biological evaluation as dual inhibitors of cyclooxygenases and 5-lipoxygenase with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. merckmillipore.com [merckmillipore.com]

Strategic Bioisosterism: 4-Trifluoromethyl vs. 4-Difluoromethyl Pyrazole Analogs

Topic: Comparison of biological activity: 4-CF3 vs 4-CHF2 pyrazole analogs Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary: The Fluorine Decision Matrix

In the optimization of pyrazole-based pharmacophores—common in kinase inhibitors (e.g., CDKs, JNKs) and agrochemicals—the choice between a 4-trifluoromethyl (4-CF₃) and a 4-difluoromethyl (4-CHF₂) substituent is rarely trivial.[1] It represents a strategic pivot between metabolic armor and specific binding interactions .[1]

While the 4-CF₃ group is a gold standard for increasing lipophilicity and metabolic stability, it is a "steric wall" that accepts no hydrogen bonds.[1] The 4-CHF₂ group, conversely, acts as a lipophilic hydrogen bond donor , offering a unique opportunity to capture backbone carbonyl interactions while maintaining a halogenated metabolic profile.[1] This guide dissects the physicochemical and biological consequences of this specific bioisosteric replacement.[1][2]

Physicochemical Showdown

The following data synthesizes experimental trends observed in fluorinated heteroaromatics. The "Lipophilic H-Bond Donor" capability of the CHF₂ group is its defining differentiator.[1]

Feature	4-Trifluoromethyl (4-CF₃)	4-Difluoromethyl (4-CHF₂)	Implication for Drug Design
Steric Bulk	~22 ų (Similar to Isopropyl/Ethyl)	~18 ų (Smaller than CF₃)	CHF₂ fits tighter pockets where CF₃ might clash.[1]
Lipophilicity ( LogP)	+0.88 to +1.2 (vs H)	+0.40 to +0.60 (vs H)	CHF₂ improves solubility relative to CF₃ while still being lipophilic.[1]
H-Bond Capability	Acceptor only (weak)	Donor (Weak, acidic C-H)	CHF₂ can form H-bonds with protein backbone carbonyls.[1]
Electronic Effect ( )	0.54 (Strong EWG)	0.32 (Moderate EWG)	CF₃ more strongly deactivates the pyrazole ring, lowering pKa of NH.[1]
Metabolic Stability	Inert (C-F BDE ~116 kcal/mol)	Robust but reactive (C-H handle)	CHF₂ is stable but susceptible to slow oxidative defluorination in some contexts.[1]

Decision Logic: When to Switch?

The following decision tree illustrates the logical flow for selecting between these two analogs during Lead Optimization.

Caption: Strategic decision tree for selecting between CF3 and CHF2 substituents based on binding pocket characteristics.

Biological Implications & Mechanism[1][3]

The "Lipophilic Hydrogen Bond Donor" Effect

The 4-CHF₂ group is not merely a "smaller CF₃."[1] The polarized C-H bond in the difluoromethyl group is sufficiently acidic to act as a weak hydrogen bond donor.[1]

• Mechanism: The two fluorine atoms withdraw electron density, polarizing the C-H bond.

• Binding Mode: In kinase inhibitors, if the 4-position faces the hinge region or a gatekeeper residue, the CHF₂ proton can interact with a carbonyl oxygen (C=O

  H-CF₂).[1]

• Case Evidence: In studies of bioisosteres (e.g., replacing OH or SH), the CHF₂ group often retains potency where CF₃ fails, specifically because CF₃ introduces a steric clash or lacks the electrostatic "hook" provided by the polarized proton [1, 2].[1]

Metabolic Stability Profiles

• 4-CF₃: This moiety is metabolically bulletproof.[1] It blocks metabolic soft spots (like methyl groups) effectively.[1] However, its high lipophilicity can drive non-specific binding and rapid clearance via biliary excretion.[1]

• 4-CHF₂: While generally stable, the benzylic-like C-H bond at the 4-position (attached to the aromatic pyrazole) can theoretically undergo oxidative defluorination by CYP450s, leading to a formyl group or carboxylic acid metabolite.[1] However, compared to a methyl group (t½ < 10 min), the CHF₂ group typically extends half-life significantly (t½ > 60 min) [3, 4].[1]

Experimental Protocols: Synthesis & Validation

To objectively compare these analogs, one must synthesize them via divergent pathways.[1] The 4-CF₃ analog is typically built de novo, while the 4-CHF₂ analog is often accessed via late-stage functionalization of a 4-formyl precursor.[1]

Workflow Visualization: Divergent Synthesis

Caption: Divergent synthetic pathways for accessing 4-CF3 (via cyclization) and 4-CHF2 (via deoxyfluorination) analogs.

Detailed Protocol: Synthesis of 4-Difluoromethyl Pyrazole (Matched Pair)

Objective: Convert a 4-formyl pyrazole (accessible via Vilsmeier-Haack) to the 4-CHF₂ analog for head-to-head testing.

Reagents:

• Starting Material: 1-Aryl-3-substituted-1H-pyrazole-4-carbaldehyde.[1]

• Fluorinating Agent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.[1]

• Solvent: Anhydrous Dichloromethane (DCM).[1]

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under Nitrogen atmosphere, dissolve 1.0 eq of the 4-formyl pyrazole in anhydrous DCM (0.1 M concentration).

• Addition: Cool the solution to 0°C. Slowly add 1.5 - 2.0 eq of DAST dropwise via syringe. Caution: DAST reacts violently with water.[1]

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via TLC or LCMS for the disappearance of the aldehyde peak.

• Quenching: Cool back to 0°C and quench by slow addition of saturated aqueous NaHCO₃. Note: Gas evolution will occur.

• Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[1]

• Purification: Purify via silica gel flash chromatography (typically Hexanes/EtOAc gradient).[1] The 4-CHF₂ analog is less polar than the aldehyde but more polar than the 4-CF₃ analog.

Validation Check:

• ¹H NMR: Look for the characteristic triplet (or dd) for the CHF₂ proton around

  6.5 - 7.2 ppm with a large geminal coupling constant ( Hz).[1]

• ¹⁹F NMR: Confirm a doublet (corresponding to the 2 fluorine atoms coupled to 1 proton) around

  -110 to -125 ppm.[1]

Conclusion & Selection Guide

The choice between 4-CF₃ and 4-CHF₂ is a trade-off between solvation and interaction :

• Select 4-CF₃ when:

  • You need maximum metabolic stability.[1]

  • The binding pocket is large and purely hydrophobic.[1]

  • You need to increase the lipophilicity of a polar lead.

• Select 4-CHF₂ when:

  • The 4-CF₃ analog shows steric clashes (CHF₂ is smaller).[1]

  • You suspect a hydrogen bond to a backbone carbonyl is possible (CHF₂ is a donor).[1]

  • You need to improve aqueous solubility slightly compared to the CF₃ analog.

By treating the CHF₂ group as a functional "lipophilic donor" rather than just a "smaller halogen," medicinal chemists can unlock potency gains that are invisible to purely steric analysis.

References

• Zafrani, Y., et al. (2017).[1] "Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept." Journal of Medicinal Chemistry, 60(2), 797–804.[1] Link[1]

• Meanwell, N. A. (2018).[1] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880.[1] Link[1]

• Bhattarai, P., Trombley, T. A., & Altman, R. A. (2026).[3] "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective." Journal of Medicinal Chemistry. (Ahead of Print). Link[1]

• Luo, W. J., et al. (2024).[1] "Efficient Access to Functionalized N-Difluoromethylpyrazoles." Journal of Organic Chemistry, 89, 10066–10076. Link[1]

• Kaur, et al. (2022).[1] "Recent Advances in Synthesis and Properties of Pyrazoles." Molecules, 27(19), 6500.[1] Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 3. Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Retention Time Shifts Induced by C4-Difluoromethylation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the strategic modification of lead compounds to optimize their pharmacokinetic and pharmacodynamic profiles is a cornerstone of medicinal chemistry. Among the various chemical modifications, fluorination has emerged as a powerful tool. This guide provides an in-depth technical comparison of the impact of C4-difluoromethylation on High-Performance Liquid Chromatography (HPLC) retention times, offering experimental insights into how this specific structural change influences a molecule's behavior in a reversed-phase chromatographic system.

The Impact of C4-Difluoromethylation on Molecular Properties and HPLC Retention

Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is a cornerstone of analytical chemistry, separating compounds based on their hydrophobicity.[1] In RP-HPLC, a non-polar stationary phase (commonly C18 or C8) retains hydrophobic molecules to a greater extent than hydrophilic ones when a polar mobile phase is used.[1] Consequently, any chemical modification that alters a molecule's hydrophobicity will directly impact its retention time.

The introduction of a difluoromethyl (-CHF₂) group at the C4 position of a molecule induces significant changes in its physicochemical properties, which in turn affects its interaction with the HPLC stationary phase. While often considered a lipophilic hydrogen bond donor, the effect of the difluoromethyl group on overall molecular lipophilicity is nuanced.[2] Research has indicated that, in some cases, difluoromethylated and monofluoromethylated compounds can be less lipophilic than their non-fluorinated and trifluoromethylated counterparts. This decrease in lipophilicity would be expected to lead to shorter retention times in RP-HPLC.

The following diagram illustrates the causal relationship between C4-difluoromethylation and the resulting shift in HPLC retention time.

Caption: Causal pathway from C4-difluoromethylation to altered HPLC retention time.

Comparative Analysis: Experimental Data

While comprehensive datasets are still emerging, studies on fluorinated aromatic compounds provide valuable insights. A study investigating the effect of replacing a methyl group with fluorinated groups on lipophilicity, as estimated by HPLC, found a notable trend. The data suggested that difluoromethylated and monofluoromethylated compounds exhibited lower lipophilicity compared to both their non-fluorinated and trifluoromethylated analogs. This directly translates to shorter retention times in a reversed-phase setup.

The following table summarizes the expected comparative retention behavior based on these findings. Please note that these are representative trends, and actual retention times will be highly dependent on the specific molecular scaffold and the precise HPLC conditions employed.

Compound Type	Key Physicochemical Characteristics	Expected RP-HPLC Retention Time
Non-Fluorinated (e.g., -CH₃)	Baseline hydrophobicity	Longer
C4-Difluoromethylated (e.g., -CHF₂)	Decreased lipophilicity, increased polarity	Shorter
C4-Trifluoromethylated (e.g., -CF₃)	Increased lipophilicity	Longest
C4-Monofluoromethylated (e.g., -CH₂F)	Decreased lipophilicity, increased polarity	Shorter

Experimental Protocol for Comparative HPLC Analysis

To empirically determine the retention time shift induced by C4-difluoromethylation, a robust and reproducible reversed-phase HPLC method is essential. The following protocol provides a general framework for such an analysis.

Sample Preparation

• Standard Solutions: Prepare stock solutions of the C4-difluoromethylated compound and its non-fluorinated analog in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Working Solutions: Dilute the stock solutions with the initial mobile phase composition to a final concentration of 10-20 µg/mL.

HPLC Instrumentation and Conditions

• HPLC System: A standard HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or PDA detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a common starting point for the analysis of small molecules.

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B (linear gradient)

  • 15-17 min: 90% B (hold)

  • 17-18 min: 90% to 10% B (linear gradient)

  • 18-25 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 5 µL

• Detection: UV detection at a wavelength appropriate for the analytes (e.g., 254 nm).

Data Analysis

• Integrate the chromatograms to determine the retention time for both the C4-difluoromethylated and non-fluorinated compounds.

• Calculate the retention time shift (Δt_R) as the difference between the retention time of the non-fluorinated analog and the C4-difluoromethylated compound.

The following diagram illustrates the general workflow for this comparative HPLC analysis.

Caption: Workflow for comparative HPLC analysis of fluorinated and non-fluorinated analogs.

Mechanistic Interpretation of Retention Time Shifts

The observed decrease in retention time for C4-difluoromethylated compounds in reversed-phase HPLC can be attributed to a combination of factors:

• Increased Polarity: The high electronegativity of the fluorine atoms in the -CHF₂ group leads to a more polarized C-F bond compared to a C-H bond. This increased polarity makes the molecule more compatible with the polar mobile phase, reducing its affinity for the non-polar stationary phase.

• Reduced Hydrophobicity: As supported by experimental findings, the introduction of a difluoromethyl group can decrease the overall lipophilicity (logP) of a molecule compared to its methyl analog. In RP-HPLC, lower lipophilicity directly correlates with weaker retention on a hydrophobic stationary phase.

• Hydrogen Bonding: The hydrogen atom in the -CHF₂ group can act as a weak hydrogen bond donor.[2] This can lead to interactions with the polar mobile phase, further decreasing retention.

The interplay of these factors at the molecular level within the HPLC column is depicted in the following diagram.

Caption: Molecular interactions influencing retention time in RP-HPLC.

Conclusion

The C4-difluoromethylation of a molecule typically leads to a discernible shift in its HPLC retention time, most commonly a decrease in a reversed-phase system. This is primarily due to an increase in polarity and a decrease in lipophilicity imparted by the difluoromethyl group. Understanding and quantifying this shift is crucial for method development, impurity profiling, and establishing structure-activity relationships in drug discovery. The provided experimental framework offers a starting point for researchers to systematically evaluate the chromatographic impact of this important chemical modification.

References

• A validated RP-HPLC method for the analysis of 1-fluoronaphthalene and its process related impurities. (2015). ResearchGate. [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. (2020). LCGC International. [Link]

• Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. (2014). Agilent. [Link]

• Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. (2020). PMC. [Link]

• Method Development for Fluorine Specific Detection using HPLC-ICPMS/MS. University of Aberdeen. [Link]

Sources

• 1. Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]

Safety & Regulatory Compliance

4-(Difluoromethyl)-1-phenyl-1H-pyrazole proper disposal procedures

The disposal of 4-(Difluoromethyl)-1-phenyl-1H-pyrazole requires stringent adherence to hazardous waste protocols due to the presence of the difluoromethyl (-CHF2) group. As a halogenated heterocyclic organic compound, improper disposal not only violates environmental regulations but also poses severe safety risks, including the potential release of toxic hydrogen fluoride (HF) gas if incinerated improperly[1].

This guide provides drug development professionals and laboratory scientists with the authoritative, step-by-step operational logic required to safely manage and dispose of this compound.

The Causality of Halogenated Waste Management

In laboratory waste management, the distinction between halogenated and non-halogenated organic waste is paramount. 4-(Difluoromethyl)-1-phenyl-1H-pyrazole contains fluorine, classifying it strictly as a Halogenated Organic Waste [2][3].

The Mechanistic Rationale: When organic solvents are disposed of, the primary endpoint is high-temperature incineration. Non-halogenated solvents (like ethanol or acetone) combust into carbon dioxide and water. However, halogenated compounds combust to form highly corrosive and toxic halogen acids (in this case, hydrogen fluoride)[1]. Therefore, halogenated waste must be routed to specialized rotary kiln incinerators equipped with caustic scrubbers designed to neutralize these acidic byproducts[1].

If 4-(Difluoromethyl)-1-phenyl-1H-pyrazole is accidentally mixed into a non-halogenated waste stream, the entire bulk container becomes contaminated. Under Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines, the entire volume must then be reclassified and treated as halogenated waste, exponentially increasing institutional disposal costs and logistical burdens[2].

Quantitative Data & Classification Summary

Property / Requirement	Specification	Operational Implication
Chemical Classification	Halogenated Heterocyclic Organic	Must be segregated from non-halogenated solvents[4].
EPA Waste Category	Halogenated Organic Waste	Banned from municipal sewer/drain disposal[2][5].
Primary Incompatibilities	Strong oxidizers, strong acids	Store away from peroxides, nitric acid, and perchlorates[4].
Required PPE	Nitrile gloves, EN166 goggles, lab coat	Prevents dermal absorption and ocular irritation[6][7].
Ultimate Disposal Route	Rotary Kiln Incineration	Requires transfer via licensed hazardous waste transporter[1][5].

Standard Operating Procedure: Disposal Workflow

The following protocol outlines a self-validating system for the disposal of 4-(Difluoromethyl)-1-phenyl-1H-pyrazole. Each step contains a validation check to ensure compliance before proceeding.

Step 1: Waste Segregation

• Action: Designate a specific, chemically compatible waste carboy (e.g., High-Density Polyethylene - HDPE, or glass) exclusively for Halogenated Organic Waste[8].

• Validation: Before adding the pyrazole derivative, verify the container's log. Ensure it contains less than 5% water and absolutely no non-halogenated bulk solvents or heavy metals[3].

Step 2: Containerization & Headspace Management

• Action: Transfer the waste into the designated container inside a certified chemical fume hood.

• Validation: Fill the liquid waste container to no more than 75% to 80% capacity. This mandatory 20-25% headspace allows for the expansion of liquids and the accumulation of headspace vapors without risking container rupture[9].

• Action: Seal the container with a threaded, vapor-tight cap immediately after the transfer[8].

Step 3: RCRA-Compliant Labeling

• Action: Affix a hazardous waste tag to the container before the first drop of waste is added[8].

• Validation: The label must explicitly state "Hazardous Waste" or "Unwanted Material"[10]. It must list the full chemical name ("4-(Difluoromethyl)-1-phenyl-1H-pyrazole")—do not use abbreviations, acronyms, or chemical formulas, as these do not provide sufficient information for emergency responders[8][10]. Include the accumulation start date[10].

Step 4: Institutional Transfer

• Action: Once the container reaches its maximum safe fill line (or the regulatory time limit for accumulation is reached), submit a waste pickup request to your institution's Environmental Health and Safety (EHS) department via your internal chemical management system (e.g., Chematix)[4].

• Validation: Ensure the total accumulated hazardous waste in your laboratory does not exceed the EPA limit (typically 55 gallons, or 1 quart for acutely hazardous waste) at any given time[8].

Emergency Spill Protocol

In the event of an accidental spill of 4-(Difluoromethyl)-1-phenyl-1H-pyrazole:

• Evacuate & Ventilate: Remove non-essential personnel and ensure the fume hood or room exhaust is operating at maximum capacity[6][8].

• Containment: Do not use combustible materials like paper towels for large spills. Absorb the liquid using an inert material such as vermiculite, dry sand, or specialized spill pads[8][11].

• Collection: Sweep up the absorbed material carefully to avoid generating airborne dust[6].

• Disposal: Place all contaminated absorbents, along with any contaminated PPE, into a sealable plastic bag or rigid container. Label it strictly as "Halogenated Organic Spill Waste" and process it through EHS[6][8].

Disposal Logic Workflow

Workflow for the segregation and disposal of halogenated pyrazole waste.

References

• Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from: [Link]

• Braun Research Group, University of Illinois. Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from: [Link]

• Department of Environmental Health and Safety, University of Louisville. Chemical Waste Management: Combining Compatible Used Organic Solvents. Retrieved from: [Link]

• Environmental Protection Agency (EPA). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from:[Link]

• Hazardous Waste Experts. Guidelines for Solvent Waste Recycling and Disposal. Retrieved from: [Link]

• Nipissing University. Hazardous Materials Disposal Guide. Retrieved from: [Link]

• Environmental Protection Agency (EPA). Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites. Retrieved from: [Link]

• University of Wisconsin Oshkosh. UWO Guide to Classifying Unwanted Materials. Retrieved from:[Link]

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• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. uwosh.edu [uwosh.edu]
• 4. louisville.edu [louisville.edu]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 9. nipissingu.ca [nipissingu.ca]
• 10. epa.gov [epa.gov]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Personal protective equipment for handling 4-(Difluoromethyl)-1-phenyl-1H-pyrazole

Topic: Personal protective equipment for handling 4-(Difluoromethyl)-1-phenyl-1H-pyrazole Audience: Researchers, scientists, and drug development professionals.[1]

Emergency Abstract: The "Need to Know"

Compound Identity: 4-(Difluoromethyl)-1-phenyl-1H-pyrazole Class: Fluorinated N-heterocycle / Phenylpyrazole Key Hazard: Acute Toxicity (Oral) & Severe Irritant. Immediate Action: [1]

• Inhalation: Move to fresh air immediately.

• Skin Contact: Wash with soap and water for 15 minutes.[1]

• Eye Contact: Rinse cautiously with water for 15 minutes; remove contact lenses.[1]

• Spill: Do NOT dry sweep if fine dust; use wet wiping or HEPA vacuum.[1]

Risk Assessment & Hazard Identification

As a Senior Application Scientist, I must emphasize that while specific data for this exact isomer may be limited in public repositories, we apply Read-Across Toxicology from structurally similar analogs (e.g., 1-phenyl-1H-pyrazole [CAS: 1126-00-7] and 1-(difluoromethyl)-1H-pyrazole [CAS: 908014-77-7]).[1]

GHS Classification (Derived):

Hazard Category	GHS Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1][2][3]
Skin Corrosion/Irritation	H315	Causes skin irritation.[1]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.[1][3][4]

| STOT - Single Exposure | H335 | May cause respiratory irritation.[1][3] |

Critical Chemical Insight: The difluoromethyl group (

) is metabolically stable but can release fluoride ions under extreme combustion or strong acidic hydrolysis.[1] Always treat thermal decomposition products as containing Hydrogen Fluoride (HF).[1]

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "safety gear."[1] Select PPE based on the state of matter and operation scale .[1]

Glove Selection Protocol

• Standard Handling (Solid/Small Scale): Nitrile (0.11 mm minimum).[1]

• Solution Phase / Synthesis: Nitrile (Double gloved) or Laminate (Silver Shield) if using halogenated solvents (DCM/Chloroform).[1]

PPE Decision Logic (Diagram 1)

Figure 1: PPE Selection Logic based on physical state and solvent compatibility.[1]

Operational Handling Protocols

A. Weighing & Transfer

• Engineering Control: Always weigh inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .[1]

• Static Precaution: Fluorinated heterocycles can be static-prone.[1] Use an anti-static gun or polonium strip if the powder "flies."[1]

• Technique:

  • Place tared vial in the balance.

  • Transfer solid using a disposable spatula (avoid metal if using strong acid catalysts later).[1]

  • Cap immediately.[1] Wipe the exterior of the vial with a Kimwipe dampened with methanol before removing from the hood.[1]

B. Synthesis & Reaction Monitoring

When using this compound as a building block (e.g., in Suzuki couplings or nucleophilic substitutions):

• Reactivity Note: The pyrazole ring is electron-rich, but the

  group is electron-withdrawing.[1]

• Heating: If heating >100°C, ensure the system is under a reflux condenser vented to a scrubber or fume hood exhaust to capture any potential volatile fluorinated by-products.[1]

Emergency Response: Spills & Exposure

Spill Response Workflow (Diagram 2)

Figure 2: Step-by-step spill response for solid vs. liquid spills.

Waste Disposal & Deactivation

Do NOT pour down the drain. Fluorinated compounds can persist in water systems.[1]

Waste Stream	Criteria	Disposal Method
Solid Waste	Contaminated gloves, paper, solid chemical.[1]	Double-bag in clear polyethylene.[1] Label "Toxic Solid - Fluorinated Organic."[1]
Liquid Waste	Mother liquors, reaction mixtures.	Segregate into "Halogenated Organic Solvents" container.
Sharps	Contaminated needles/glass.[1]	Standard Sharps container (do not recap needles).[1]

Deactivation (for trace cleaning): Wash glassware with a 5% KOH/Methanol solution (base bath) to ensure degradation of organic residues, followed by water and acetone rinse.[1] Note: Prolonged exposure to strong base may slowly hydrolyze the

group; perform in a hood.[1]

References

• PubChem. 1-Phenyl-1H-pyrazole (Compound Summary). National Library of Medicine.[1] [Link]

• ECHA (European Chemicals Agency). Registration Dossier - 1-(difluoromethyl)-1H-pyrazole.[1][Link][1]

Sources

• 1. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid - Wikipedia [en.wikipedia.org]
• 2. keyorganics.net [keyorganics.net]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. download.basf.com [download.basf.com]